Digitoxigenin monodigitoxoside

• CAS: 18404-43-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of Digitoxigenin Monodigitoxoside

For Researchers, Scientists, and Drug Development Professionals

Introduction

Digitoxigenin monodigitoxoside, a cardenolide glycoside and a metabolite of digitoxin, has long been a subject of intense scientific scrutiny.[1][2] Primarily known for its application in treating cardiovascular conditions like congestive heart failure and cardiac arrhythmias, its intricate mechanism of action at the molecular and cellular levels continues to be an area of active research.[1] This guide provides a comprehensive technical overview of the core mechanism of action of digitoxigenin monodigitoxoside, delving into its primary molecular target, the subsequent cellular signaling cascade, and the physiological outcomes. Furthermore, it will explore its emerging potential as an anticancer agent.[3][4]

Core Mechanism: Inhibition of the Na+/K+-ATPase Pump

The principal and most well-characterized mechanism of action of digitoxigenin monodigitoxoside is the inhibition of the sodium-potassium ATPase (Na+/K+-ATPase) pump, an essential enzyme found in the plasma membrane of most animal cells.[1][5][6][7] This pump actively transports sodium ions (Na+) out of the cell and potassium ions (K+) into the cell, maintaining the crucial electrochemical gradients necessary for various cellular functions, including nerve impulse transmission and muscle contraction.[6][7]

Digitoxigenin monodigitoxoside, like other cardiac glycosides, binds to the extracellular domain of the α-subunit of the Na+/K+-ATPase.[6][8] This binding event stabilizes the enzyme in its phosphorylated E2-P conformation, preventing its dephosphorylation and subsequent return to the E1 conformation, which is necessary for ion transport.[5] This effectively inhibits the pumping action, leading to a cascade of downstream effects.[5][6][7] Molecular docking studies have further elucidated the binding interaction, highlighting the importance of the steroid core and the sugar moiety for high-affinity binding to the Na+/K+-ATPase.[3][9][10]

Signaling Pathway of Na+/K+-ATPase Inhibition

Caption: Inhibition of Na+/K+-ATPase by Digitoxigenin Monodigitoxoside.

Cellular and Physiological Consequences

The inhibition of the Na+/K+-ATPase pump by digitoxigenin monodigitoxoside triggers a series of well-defined cellular events, primarily impacting intracellular ion concentrations and, consequently, cellular function.

Altered Intracellular Ion Homeostasis

The immediate consequence of Na+/K+-ATPase inhibition is an increase in the intracellular sodium concentration ([Na+]i).[5][7] This rise in [Na+]i alters the electrochemical gradient for sodium, which in turn affects the function of other ion transport systems, most notably the sodium-calcium exchanger (NCX).[6][7] The NCX normally utilizes the inwardly directed sodium gradient to extrude calcium ions (Ca2+) from the cell. With the diminished sodium gradient, the driving force for Ca2+ efflux is reduced, leading to an accumulation of intracellular calcium ([Ca2+]i).[6][7][11]

Inotropic Effects on Cardiac Muscle

In cardiomyocytes, the elevated [Ca2+]i is the cornerstone of the positive inotropic (contractility-enhancing) effect of digitoxigenin monodigitoxoside.[5][12][13] Increased cytosolic calcium leads to greater uptake of calcium into the sarcoplasmic reticulum (SR) via the sarcoplasmic/endoplasmic reticulum Ca2+-ATPase (SERCA). Consequently, subsequent action potentials trigger a larger release of calcium from the SR, enhancing the interaction between actin and myosin filaments and resulting in a more forceful contraction of the heart muscle.[5][11]

Electrophysiological Effects

Beyond its inotropic effects, digitoxigenin monodigitoxoside also exerts chronotropic (heart rate) and dromotropic (conduction velocity) effects.[13][14] It increases vagal tone, which slows the heart rate and decreases conduction velocity through the atrioventricular (AV) node.[7][15] This is beneficial in the treatment of certain cardiac arrhythmias, such as atrial fibrillation.[7][12]

Anticancer Potential: A Paradigm Shift

Recent research has unveiled a promising new therapeutic avenue for digitoxigenin monodigitoxoside and other cardiac glycosides: oncology.[3][4] The cytotoxic effects of these compounds on various cancer cell lines have been demonstrated, suggesting a potential for repurposing these well-established drugs.[3][4][16]

The anticancer mechanism appears to be multifaceted and also stems from the inhibition of the Na+/K+-ATPase. The resulting ionic dysregulation can trigger a variety of downstream signaling pathways leading to:

• Apoptosis: Increased intracellular calcium can activate caspases and other pro-apoptotic factors, leading to programmed cell death.[16][17]

• Cell Cycle Arrest: Studies have shown that digitoxigenin monodigitoxoside can cause cell cycle arrest in the S and G2/M phases in cancer cells.[3]

• Inhibition of Proliferation and Metastasis: It has been shown to inhibit cancer cell proliferation, migration, and invasion.[4]

• Induction of Senescence: Evidence suggests it can induce a state of cellular senescence in cancer cells.[3]

Quantitative Data Summary

Parameter	Cell Line	IC50 Value	Reference
Na+,K+-ATPase Inhibition	Guinea pig hearts	0.35 µM	[1]
Na+,K+-ATPase Inhibition	Human red blood cell membrane	Nanomolar range	[3]
Cytotoxicity	A549 (Non-small cell lung cancer)	Nanomolar range	[3][4]
Cytotoxicity	H460 (Non-small cell lung cancer)	Nanomolar range	[3]

Experimental Protocols

Measurement of Na+/K+-ATPase Activity

A common method to determine Na+/K+-ATPase activity involves measuring the rate of ATP hydrolysis, which is quantified by the release of inorganic phosphate (Pi).

Step-by-Step Methodology:

• Preparation of Cell Lysate/Membrane Fraction: Isolate the cell membrane fraction containing the Na+/K+-ATPase from the cells or tissue of interest through homogenization and differential centrifugation.

• Assay Buffer Preparation: Prepare an assay buffer containing optimal concentrations of NaCl, KCl, MgCl2, and ATP in a suitable buffer (e.g., Tris-HCl) at a physiological pH (e.g., 7.4).

• Reaction Initiation: Add the membrane preparation to the assay buffer to initiate the enzymatic reaction.

• Incubation: Incubate the reaction mixture at 37°C for a defined period.

• Reaction Termination: Stop the reaction by adding a solution that denatures the enzyme, such as trichloroacetic acid (TCA).

• Phosphate Detection: Measure the amount of inorganic phosphate released using a colorimetric method, such as the Fiske-Subbarow method or a malachite green-based assay.[18][19][20]

• Control for Basal ATPase Activity: Run a parallel reaction in the presence of a specific Na+/K+-ATPase inhibitor, such as ouabain, to determine the amount of Pi released by other ATPases.

• Calculation: The Na+/K+-ATPase activity is calculated as the difference in Pi released in the absence and presence of the specific inhibitor.

Experimental Workflow for Na+/K+-ATPase Activity Assay

Caption: Workflow for measuring Na+/K+-ATPase activity.

Measurement of Intracellular Calcium Concentration

Fluorescent calcium indicators are widely used to measure changes in intracellular calcium levels in response to stimuli.

Step-by-Step Methodology:

• Cell Culture: Plate cells in a suitable format, such as a multi-well plate, and allow them to adhere.

• Loading with Calcium Indicator: Load the cells with a cell-permeant calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM) by incubating them in a buffer containing the dye.[21][22][23][24] The acetoxymethyl (AM) ester group allows the dye to cross the cell membrane.

• De-esterification: Once inside the cell, cellular esterases cleave the AM group, trapping the fluorescent indicator in the cytoplasm.

• Baseline Fluorescence Measurement: Measure the baseline fluorescence of the cells using a fluorescence plate reader or a fluorescence microscope.[22][25]

• Stimulation: Add digitoxigenin monodigitoxoside or other compounds of interest to the cells.

• Real-time Fluorescence Monitoring: Continuously monitor the changes in fluorescence intensity over time. An increase in fluorescence indicates a rise in intracellular calcium concentration.[21]

• Data Analysis: Quantify the change in intracellular calcium concentration by comparing the fluorescence intensity before and after stimulation. For ratiometric dyes like Fura-2, the ratio of fluorescence at two different excitation wavelengths is used to calculate the absolute calcium concentration.[23][24]

Experimental Workflow for Intracellular Calcium Measurement

Caption: Workflow for measuring intracellular calcium concentration.

Conclusion

The mechanism of action of digitoxigenin monodigitoxoside is a classic example of how the inhibition of a single molecular target, the Na+/K+-ATPase, can lead to profound and diverse physiological effects. While its role in cardiology is well-established, its emerging potential as an anticancer agent opens up new avenues for drug development and therapeutic applications. A thorough understanding of its molecular and cellular mechanisms is paramount for researchers and scientists working to harness the full therapeutic potential of this and other cardiac glycosides while mitigating their inherent toxicity. Continued investigation into the downstream signaling pathways and the structural basis for its interaction with the Na+/K+-ATPase will undoubtedly pave the way for the design of novel and more selective therapeutic agents.

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Origin and Natural Sources of Digitoxigenin Monodigitoxoside: A Comprehensive Technical Guide

Executive Summary

Digitoxigenin monodigitoxoside, commonly known as evatromonoside, is a highly potent cardenolide and a critical intermediate in the study of cardiac glycosides. Structurally composed of a steroid aglycone (digitoxigenin) linked to a single β -D-digitoxose sugar, it represents the optimal pharmacophore for inhibiting the Na+/K+ ATPase pump. This whitepaper provides an in-depth technical analysis of its natural botanical origins, biosynthetic logic, self-validating extraction protocols, and its profound pharmacological significance in both cardiology and oncology.

Chemical Identity & Structural Causality

In the realm of drug development, the structural architecture of a molecule dictates its target engagement. Digitoxigenin monodigitoxoside (Molecular Formula: C29H44O7, MW: 504.70 g/mol )[1] consists of two primary domains:

• The Aglycone (Digitoxigenin): A steroid core featuring a characteristic unsaturated five-membered butyrolactone ring at the C17 position. This core is the primary driver of biological activity.

• The Glycon (Digitoxose): A single 2,6-dideoxyhexose sugar attached via a β -glycosidic bond at the C3 position.

The Causality of Glycosylation: Why does nature attach a sugar to the steroid core? The aglycone alone is highly lipophilic and lacks optimal orientation within the binding pocket of the Na+/K+ ATPase. The addition of a single digitoxose sugar drastically enhances the [2]. The sugar acts as an anchor, stabilizing the enzyme-steroid complex via hydrogen bonding. Interestingly, adding more sugars (as seen in the trisaccharide digitoxin) introduces an entropic penalty as the extended sugar chain protrudes into the aqueous solvent, ultimately weakening the binding affinity compared to the monodigitoxoside[2].

Biological Origins and Natural Sources

Digitoxigenin monodigitoxoside is natively synthesized in the Digitalis genus, most notably within:

• Digitalis lanata (Grecian Foxglove): The primary industrial source for cardenolide extraction[3].

• Digitalis purpurea (Common Foxglove): Contains a similar but distinct profile of primary glycosides[3].

In living Digitalis plants, evatromonoside does not typically accumulate in large quantities. Instead, plants synthesize complex "primary glycosides" such as lanatosides and purpureaglycosides[3]. Evatromonoside is primarily a secondary metabolite or a degradation product. When the plant leaves are harvested and dried at 60°C, endogenous enzymes (digilanidases) and natural acidic conditions initiate partial hydrolysis, cleaving terminal glucose and digitoxose units to yield secondary glycosides like digitoxin and, subsequently, evatromonoside[3].

Biosynthetic Pathway & Enzymatic Logic

The biosynthesis of cardenolides in Digitalis is a marvel of enzymatic precision, bridging primary sterol metabolism with specialized secondary defense mechanisms.

• Sterol Precursors: The pathway begins with the cleavage of phytosterols to form pregnenolone, which is rapidly oxidized to progesterone[3].

• Aglycone Formation: Through a series of stereospecific hydroxylations and reductions, progesterone is converted into the aglycone, digitoxigenin.

• Glycosylation: The critical transformation into evatromonoside is catalyzed by Uridine diphosphate-dependent glycosyltransferases (UGTs). These[4] utilize TDP-D-digitoxose as a sugar donor, transferring it to the C3-hydroxyl of digitoxigenin with strict regioselectivity and stereospecificity.

Caption: Biosynthetic pathway of Digitoxigenin monodigitoxoside.

Extraction, Isolation, and Semi-Synthesis Protocols

Because natural accumulation of the monodigitoxoside is exceptionally low, researchers rely on the semi-synthetic biotransformation or controlled chemical hydrolysis of the highly abundant digitoxin (extracted from D. lanata)[5].

To ensure reproducibility, the following protocol is designed as a self-validating system . The kinetic window for isolating the monodigitoxoside relies on the differential lability of the glycosidic bonds: the terminal sugars are highly susceptible to acid, while the innermost glycosidic bond attached to the steroid core is sterically hindered and more robust.

Step-by-Step Methodology: Controlled Acidic Hydrolysis

• Precursor Solubilization: Dissolve 1.0 g of pure digitoxin (isolated from D. lanata leaves) in 50 mL of a methanol/dichloromethane (1:1 v/v) mixture. Causality: The mixed solvent system ensures complete solvation of both the hydrophilic sugar tail and the highly hydrophobic steroid core.

• Acidic Cleavage: Add 0.05 M H2SO4 dropwise to the solution. Causality: Using a dilute acid prevents the complete stripping of the sugars, allowing you to trap the reaction at the monodigitoxoside stage.

• In-Process Quality Control (Self-Validation): Stir the reaction at 35°C. Sample the mixture every 30 minutes using Thin Layer Chromatography (TLC) (Eluent: Chloroform/Methanol 90:10). The system validates itself when the precursor spot (Rf ~0.6) disappears, and a dominant intermediate spot (Rf ~0.4) forms. If an Rf ~0.8 spot appears, the reaction has over-hydrolyzed to the aglycone.

• Quenching & Extraction: Once the Rf 0.4 spot is maximized (typically at 120 minutes), immediately neutralize the reaction with 5% NaHCO3 to halt hydrolysis. Evaporate the organic solvents under reduced pressure and partition the aqueous residue with ethyl acetate (3 x 50 mL).

• Chromatographic Purification: Load the concentrated organic phase onto a silica gel column. Elute with a gradient of chloroform/methanol (95:5 to 90:10).

• Analytical Validation: Confirm the >98% purity of the isolated digitoxigenin monodigitoxoside via High-Performance Liquid Chromatography (HPLC) and High-Resolution Mass Spectrometry (HRMS).

Caption: Workflow for the extraction and semi-synthesis of Evatromonoside.

Pharmacological Significance & Target Binding

Digitoxigenin monodigitoxoside is a highly specific, potent inhibitor of the Na+/K+ ATPase pump. It binds to the extracellular domain of the enzyme's alpha subunit[6].

Mechanistic Causality: By inhibiting the efflux of Na+, the intracellular concentration of sodium rises. This ionic shift reverses the activity of the Sodium-Calcium Exchanger (NCX), leading to an accumulation of intracellular Ca2+.

• In cardiomyocytes , this calcium overload enhances contractility (positive inotropy), which is the historical basis for treating congestive heart failure[6].

• In oncology , this exact mechanism triggers distinct apoptotic signaling pathways. Recent studies have demonstrated that digitoxigenin monodigitoxoside exhibits profound cytotoxic and cytostatic effects against human lung cancer cell lines (e.g., A549) at nanomolar concentrations, making it a prime candidate for targeted tumor therapy[7].

Quantitative Data: Target Binding Affinities

The table below illustrates how the number of digitoxose units directly influences the Relative Binding Affinity (RBA) to the Na+/K+ ATPase target.

Compound	Sugar Units	Molecular Weight ( g/mol )	Relative Binding Affinity (RBA)*	Primary Pharmacological Application
Digitoxigenin	0	374.51	1.0x (Baseline)	Research / Aglycone Baseline
Digitoxigenin monodigitoxoside	1	504.70	~6.11x to 24.7x	Oncology / Targeted Apoptosis
Digitoxin	3	764.94	~4.26x	Cardiology / Heart Failure

*Note: RBA values vary by assay type, but consensus across studies indicates the monodigitoxoside possesses the highest binding affinity compared to both the aglycone and the trisaccharide[2],[4].

Caption: Mechanism of Na+/K+ ATPase inhibition by Evatromonoside.

Conclusion

Digitoxigenin monodigitoxoside represents a masterclass in natural product chemistry, where the addition of a single sugar molecule to a steroid core perfectly optimizes biological target engagement. While natively derived from the Digitalis genus as a degradation product of primary glycosides, modern semi-synthetic protocols allow for its precise isolation. As drug development pivots toward repurposing cardiac glycosides for oncology, understanding the origin, biosynthesis, and extraction of this specific monodigitoxoside remains critical for next-generation therapeutics.

References

• Digitoxose as powerful glycosyls for building multifarious glycoconjugates of natural products and un-natural products Source: PMC (National Institutes of Health) URL:[Link]

• Plant glycosyltransferases for expanding bioactive glycoside diversity Source: Royal Society of Chemistry (RSC) URL:[Link]

• “Cardiac glycosides”—quo vaditis?—past, present, and future? Source: PMC (National Institutes of Health) URL:[Link]

• Effects of digitoxigenin, digoxigenin, and various cardiac glycosides on cardenolide accumulation in shoot cultures of Digitalis lanata Source: PubMed (National Institutes of Health) URL:[Link]

• TCMSTD-Digitoxigenin monodigitoxoside Source: TCMIP URL:[Link]

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An In-Depth Technical Guide to the Physicochemical and Pharmacological Profiling of Digitoxigenin Monodigitoxoside (DGX)

Executive Summary

Digitoxigenin monodigitoxoside (DGX) is a naturally occurring cardenolide and a primary active metabolite of the cardiac glycoside digitoxin. While historically recognized for its positive inotropic effects in cardiology, recent oncological research has repositioned DGX as a potent cytotoxic and cytostatic agent, particularly against non-small cell lung cancer (NSCLC)[1]. This technical whitepaper provides a comprehensive analysis of DGX, detailing its physicochemical properties, mechanistic target engagement, and a field-proven analytical protocol for its isolation and quantification in biological matrices.

Structural and Physicochemical Profiling

DGX consists of a steroid nucleus (the aglycone, digitoxigenin) linked to a single sugar moiety (digitoxose) at the C-3 position. The presence of this singular sugar moiety strikes a critical balance between aqueous solubility and membrane permeability. Unlike its parent compound digitoxin (which contains three digitoxose molecules), the monodigitoxoside exhibits a lower molecular weight and altered lipophilicity, which directly impacts its pharmacokinetic distribution, renal clearance, and receptor binding kinetics[2].

Table 1: Quantitative Physicochemical Properties of DGX

Property	Value	Reference / Source
IUPAC Name	3-[(3S,5R,10S,13R,14S,17R)-3-[(2R,5S)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-14-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one	[3]
Molecular Formula	C₂₉H₄₄O₇	[3]
Molecular Weight	504.7 g/mol	[3]
Partition Coefficient (XLogP3)	2.5	[3]
Topological Polar Surface Area	105 Ų	[3]
Target Receptor Affinity	-11.4 Kcal/mol (Na+/K+-ATPase)	[1]

Mechanistic Target Engagement: The Na+/K+-ATPase Axis

As a Senior Application Scientist evaluating cardenolides, it is crucial to understand that the therapeutic and cytotoxic index of DGX is governed by its interaction with the Na+/K+-ATPase pump. DGX binds with high affinity to the extracellular domains of the α-subunit of the Na+/K+-ATPase[1].

In cancer cells (such as A549 and H460 lines), which frequently overexpress specific α-isoforms to maintain the electrochemical gradients required for rapid proliferation, this inhibition is catastrophic. The blockade of the pump prevents the efflux of Na⁺ ions. The resulting intracellular sodium accumulation alters the membrane potential, forcing the Na⁺/Ca²⁺ exchanger (NCX) into reverse mode. This causes a lethal influx of Ca²⁺, triggering downstream signaling cascades that culminate in cell cycle arrest at the S and G2/M phases, ultimately driving the cell into apoptosis (indicated by an increased subG1 population)[1].

Mechanism of DGX-induced cytotoxicity via Na+/K+-ATPase inhibition.

Analytical Workflow: Extraction and Quantification

Quantifying DGX in biological matrices is analytically demanding due to isobaric interferences from other digitoxin metabolites, such as digitoxigenin bisdigitoxoside and the aglycone digitoxigenin. Standard liquid chromatography-mass spectrometry (LC-MS) often fails to achieve baseline separation. The following self-validating protocol leverages to provide orthogonal gas-phase separation[2].

Step 1: Matrix Disruption and Protein Precipitation

• Procedure: Aliquot 100 µL of human serum. Spike with 10 µL of a deuterated internal standard (e.g., Digoxin-d3) to create a self-validating recovery baseline. Add 300 µL of cold methanol, vortex vigorously, and incubate at 4°C for 10 minutes.

• Causality: Methanol rapidly denatures high-abundance serum proteins. This disrupts non-covalent protein-cardenolide binding, ensuring that total DGX is released into the solvent while precipitating the protein matrix out of solution.

Step 2: Liquid-Liquid Extraction (LLE)

• Procedure: Transfer the supernatant to a clean vial and add 500 µL of a dichloromethane/chloroform (1:1, v/v) mixture. Vortex for 2 minutes, then centrifuge at 10,000 × g for 10 minutes[2].

• Causality: DGX is a moderately lipophilic molecule (XLogP3 = 2.5)[3]. The use of a halogenated organic solvent system selectively partitions the cardenolide into the organic phase, effectively leaving highly polar endogenous serum interferences in the aqueous layer.

Step 3: Desalting and Adduct Formation

• Procedure: Evaporate the organic layer to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of an isocratic mobile phase (methanol:water 80:20, v/v) supplemented with 0.1 mmol/L Cesium Formate[2]. Inject into a short reversed-phase LC column purely for desalting.

• Causality: Gas-phase DMS separation of protonated cardenolides is highly inefficient due to their structural rigidity. The intentional addition of Cesium Formate drives the formation of large[M+Cs]⁺ adducts. The massive ionic radius of Cesium drastically alters the collisional cross-section of the DGX complex, optimizing its mobility trajectory[2].

Step 4: Differential Ion Mobility Spectrometry (DMS-MS/MS)

• Procedure: Introduce the desalted eluate into the DMS cell. Apply a high separation voltage (up to 4 kV) and tune the compensation voltage (CV) specifically for the DGX-[M+Cs]⁺ adduct[4].

• Causality: The DMS cell acts as a tunable gas-phase filter. By locking the CV to the unique mobility signature of the DGX-Cesium adduct, isobaric interferences (like digitoxigenin bisdigitoxoside) are neutralized against the cell electrodes. Only purified DGX ions enter the triple quadrupole for Multiple Reaction Monitoring (MRM), ensuring absolute quantitative trustworthiness and eliminating false positives[2].

Conclusion

Digitoxigenin monodigitoxoside represents a highly compelling molecule at the intersection of cardiology and oncology. Its precise physicochemical properties—balancing lipophilicity and target affinity—enable it to efficiently disrupt the Na+/K+-ATPase pump in malignant cells. By employing advanced analytical techniques like DMS-MS/MS, researchers can accurately map its pharmacokinetic profile, paving the way for its potential development as a targeted antineoplastic agent.

References

• Schneider, N. F. Z., Persich, L., Rocha, S. C., Ramos, A. C. P., Cortes, V. F., Silva, I. T., Munkert, J., De Padua, R. M., Kreis, W., Taranto, A. G., Barbosa, L. A., Braga, F. C., & Simões, C. M. O. (2017). "Cytotoxic and cytostatic effects of digitoxigenin monodigitoxoside (DGX) in human lung cancer cells and its link to Na,K-ATPase." Biomedicine & Pharmacotherapy, 97, 684-696. URL:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 29058, 3-((2,6-Dideoxyhexopyranosyl)oxy)-14-hydroxycard-20(22)-enolide." PubChem. URL:[Link]

• Bylda, C., Thiele, R., Kobold, U., & Volmer, D. A. (2015). "Rapid Quantification of Digitoxin and Its Metabolites Using Differential Ion Mobility Spectrometry-Tandem Mass Spectrometry." Analytical Chemistry, 87(4), 2121-2128. URL:[Link]

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The Heart of the Matter: A Technical Guide to the Structure-Activity Relationship of Digitoxigenin Monodigitoxoside

A Senior Application Scientist's Perspective for Researchers, Scientists, and Drug Development Professionals

Introduction: Re-examining a Classic Cardiac Glycoside

Digitoxigenin monodigitoxoside (DTM), a member of the cardenolide family of cardiac glycosides, has a long and storied history in the treatment of heart conditions. However, its potent biological activity, stemming from the specific inhibition of the Na+/K+-ATPase pump, has garnered renewed interest in its potential as an anticancer agent.[1] This guide provides an in-depth technical exploration of the intricate relationship between the chemical structure of DTM and its biological activity. By dissecting the contributions of its core components—the steroid nucleus, the unsaturated lactone ring, and the sugar moiety—we aim to provide a comprehensive resource for researchers seeking to understand and exploit the therapeutic potential of this fascinating molecule.

The Core Structure: A Symphony of Functional Groups

The biological activity of digitoxigenin monodigitoxoside is not the result of a single pharmacophore but rather the synergistic interplay of its three main structural components. Understanding the role of each is paramount to deciphering its structure-activity relationship (SAR).

The Steroid Nucleus: The Rigid Scaffold for Precise Interactions

The tetracyclic steroid nucleus forms the rigid backbone of DTM, and its specific stereochemistry is crucial for high-affinity binding to the Na+/K+-ATPase. The cis-fusion of the A/B and C/D rings, and the trans-fusion of the B/C rings, creates a characteristic "U" shape that is essential for fitting into the binding pocket of the enzyme.[2]

Key hydroxylations on the steroid nucleus also play a critical role in modulating activity. The 14β-hydroxyl group is considered essential for cardiotonic activity. The presence and stereochemistry of other hydroxyl groups, such as at the C12 position, can influence both the potency and the pharmacokinetic profile of the molecule.[3]

The Butenolide Ring: The "Business End" of Na+/K+-ATPase Inhibition

Attached at the C17 position of the steroid nucleus is a five-membered unsaturated lactone ring, known as a butenolide ring. This feature is a hallmark of cardenolides and is a critical determinant of their biological activity. The α,β-unsaturation in the lactone ring is vital for its inhibitory effect on the Na+/K+-ATPase. Saturation of this double bond leads to a significant reduction in activity.[2] The carbonyl group of the lactone ring is thought to interact with the Na+/K+-ATPase binding site, contributing to the stability of the drug-receptor complex.

The Digitoxose Moiety: More Than Just a Solubility Handle

The sugar residue attached at the C3β position, in this case, a single digitoxose molecule, was once thought to primarily influence the solubility and pharmacokinetic properties of the cardiac glycoside. However, extensive research has revealed that the sugar moiety plays a direct and significant role in the molecule's interaction with the Na+/K+-ATPase and its overall biological activity.

The nature of the sugar, its stereochemistry, and the number of sugar units all impact the affinity of the glycoside for its target. For instance, the orientation of the hydroxyl groups on the sugar ring can dramatically affect inhibitory potency. Studies have shown that glycosides with an equatorial 4'-OH on the sugar are generally more active than those with an axial 4'-OH.[4] The presence of the sugar can also significantly increase the binding affinity compared to the aglycone (the steroid and lactone ring alone).[5]

Structure-Activity Relationship: A Quantitative Analysis

The following table summarizes the impact of various structural modifications to digitoxigenin and its glycosides on their biological activity, as measured by their half-maximal inhibitory concentration (IC50) against Na+/K+-ATPase and cancer cell lines.

Modification	Compound	Target	IC50 (nM)	Reference
Sugar Moiety	Digitoxigenin	Na+/K+-ATPase	176	[6]
Digitoxigenin monodigitoxoside	Na+/K+-ATPase	~150	[5]
Digitoxigenin-α-L-rhamnopyranoside	Na+/K+-ATPase	12 ± 1	[7]
Digitoxigenin-α-L-amicetopyranoside	Na+/K+-ATPase	41 ± 3	[7]
Digitoxin (tris-digitoxose)	Na+/K+-ATPase	167	[6]
Steroid Nucleus	Digoxin (12β-OH)	Na+/K+-ATPase	147	[6]
Digoxigenin (12β-OH)	Na+/K+-ATPase	194	[6]
Gitoxin (16β-OH)	Na+/K+-ATPase	147	[6]
Gitoxigenin (16β-OH)	Na+/K+-ATPase	403	[6]
Cellular Activity	Digitoxigenin monodigitoxoside	HeLa cells	35.2 ± 1.6	[7]
Digitoxigenin-α-L-amicetopyranoside	HeLa cells	38.7 ± 1.3	[7]
Digitoxin	HeLa cells	2340 ± 3	[7]

Mechanism of Action: From Ion Pump Inhibition to Cellular Demise

The primary molecular target of digitoxigenin monodigitoxoside is the α-subunit of the Na+/K+-ATPase, a transmembrane protein responsible for maintaining the electrochemical gradients of sodium and potassium ions across the cell membrane.[8]

Direct Inhibition of the Na+/K+-ATPase

DTM binds to a specific site on the extracellular face of the α-subunit, stabilizing the enzyme in its E2-P conformation. This prevents the dephosphorylation of the enzyme and the subsequent release of potassium ions into the cell, effectively halting the pumping cycle.[8] The inhibition of the Na+/K+-ATPase leads to an increase in the intracellular sodium concentration.

Caption: Core mechanism of DTM leading to increased intracellular calcium.

Downstream Signaling Cascades

The consequences of Na+/K+-ATPase inhibition extend beyond simple ion gradient disruption. The Na+/K+-ATPase also functions as a signaling scaffold, and the binding of cardiac glycosides can trigger a cascade of intracellular signaling events. This "signalosome" is often localized within specialized membrane domains called caveolae.

The binding of DTM can lead to the activation of Src, a non-receptor tyrosine kinase, which in turn can transactivate the epidermal growth factor receptor (EGFR). This initiates a downstream signaling cascade involving the Ras/Raf/MEK/ERK pathway, which can have diverse cellular effects, including the regulation of cell growth, proliferation, and apoptosis.[1] The sustained increase in intracellular calcium can also lead to the activation of various calcium-dependent signaling pathways and contribute to the induction of apoptosis in cancer cells.

Caption: DTM-induced signaling cascade via the Na+/K+-ATPase signalosome.

Experimental Protocols for SAR Studies

To facilitate further research in this area, we provide detailed, step-by-step methodologies for key experiments used to evaluate the structure-activity relationship of digitoxigenin monodigitoxoside and its analogs.

In Vitro Na+/K+-ATPase Inhibition Assay

This assay measures the enzymatic activity of Na+/K+-ATPase by quantifying the amount of inorganic phosphate (Pi) released from ATP hydrolysis.

Materials:

• Purified Na+/K+-ATPase enzyme (e.g., from porcine cerebral cortex)

• Assay Buffer: 100 mM NaCl, 20 mM KCl, 4 mM MgCl2, 50 mM Tris-HCl (pH 7.4)

• ATP solution (10 mM)

• DTM and analog stock solutions (in DMSO)

• Ouabain (positive control)

• Malachite green reagent for phosphate detection

• 96-well microplate

• Spectrophotometer

Procedure:

• Prepare serial dilutions of DTM and its analogs in the assay buffer.

• In a 96-well plate, add 50 µL of the assay buffer to each well.

• Add 10 µL of the test compound dilutions to the respective wells. Include wells with vehicle (DMSO) as a negative control and a saturating concentration of ouabain (e.g., 1 mM) to determine non-specific ATPase activity.

• Add 20 µL of the purified Na+/K+-ATPase enzyme solution to each well.

• Pre-incubate the plate at 37°C for 15 minutes.

• Initiate the reaction by adding 20 µL of the ATP solution to each well.

• Incubate the plate at 37°C for 30 minutes.

• Stop the reaction by adding 50 µL of the malachite green reagent.

• Allow color to develop for 15 minutes at room temperature.

• Measure the absorbance at 620 nm using a spectrophotometer.

• Calculate the percentage of Na+/K+-ATPase inhibition for each compound concentration relative to the control. The Na+/K+-ATPase specific activity is the difference between the total ATPase activity (no inhibitor) and the non-specific ATPase activity (with ouabain).

• Plot the percentage of inhibition against the logarithm of the compound concentration and determine the IC50 value using non-linear regression analysis.

Cell Viability (MTT) Assay

This colorimetric assay is a widely used method to assess cell viability and the cytotoxic effects of compounds.

Materials:

• Cancer cell line (e.g., HeLa, A549)

• Complete cell culture medium

• DTM and analog stock solutions (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well cell culture plate

• Plate reader

Procedure:

• Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

• Incubate the plate at 37°C in a humidified 5% CO2 atmosphere for 24 hours to allow for cell attachment.

• Prepare serial dilutions of DTM and its analogs in the complete medium.

• Remove the medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include wells with vehicle (DMSO) as a negative control.

• Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).

• Add 10 µL of the MTT solution to each well.

• Incubate the plate for an additional 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Gently shake the plate for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate the percentage of cell viability for each treatment relative to the vehicle-treated control.

• Plot the percentage of viability against the logarithm of the compound concentration and determine the IC50 value using non-linear regression analysis.

Sources

• 1. mdpi.com [mdpi.com]
• 2. repository.up.ac.za [repository.up.ac.za]
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The In Vitro Anticancer Efficacy of Digitoxigenin Monodigitoxoside: Mechanisms and Methodologies

An In-Depth Technical Guide

Audience: Researchers, Scientists, and Drug Development Professionals

Prepared by: Gemini, Senior Application Scientist

Executive Summary

Digitoxigenin monodigitoxoside (DM), a cardiac glycoside derived from the Digitalis plant, has emerged as a potent anticancer agent in preclinical, in vitro settings. Traditionally known for its use in treating cardiac conditions, the repurposing of this class of compounds for oncology has been driven by their ability to induce profound cytotoxic effects in a wide range of cancer cell lines, often at nanomolar concentrations.[1][2] This guide provides a comprehensive overview of the molecular mechanisms underpinning DM's anticancer activity and presents a detailed methodological framework for its in vitro evaluation. The primary mechanism of action is the inhibition of the Na+/K+-ATPase ion pump, a molecular target to which cancer cells exhibit heightened sensitivity.[1][3] This initial event triggers a cascade of downstream effects, including disruption of cellular ion homeostasis, induction of the intrinsic pathway of apoptosis, and cell cycle arrest at the S and G2/M phases.[1][4] We provide field-proven, step-by-step protocols for key assays—including cytotoxicity assessment (MTT), apoptosis quantification (Annexin V/PI flow cytometry), and cell cycle analysis (Propidium Iodide flow cytometry)—to empower researchers in the robust evaluation of DM and related cardiac glycosides.

The Primary Molecular Target: Na+/K+-ATPase Inhibition

The foundational mechanism of action for digitoxigenin monodigitoxoside and other cardiac glycosides is their high-affinity binding to and inhibition of the α-subunit of the Na+/K+-ATPase ion pump.[3][5] In normal physiological contexts, this pump is critical for maintaining the electrochemical gradients of sodium (Na+) and potassium (K+) across the plasma membrane.

In many cancer cell types, the expression or isoform composition of Na+/K+-ATPase is altered, rendering them more susceptible to inhibition by cardiac glycosides compared to non-malignant cells.[6][7] The inhibition of the pump by DM leads to an immediate cascade of intracellular events:

• Increased Intracellular Na+: The blockade of Na+ extrusion causes its accumulation within the cell.

• Reversal of the Na+/Ca2+ Exchanger: The elevated intracellular Na+ concentration reduces the driving force for the Na+/Ca2+ exchanger, leading to a decrease in calcium (Ca2+) efflux and a subsequent rise in intracellular Ca2+ levels.[7]

• Disruption of Ion Homeostasis: The overall disturbance in ion gradients affects membrane potential and numerous cellular signaling processes, creating a state of significant cellular stress that primes the cell for death.

This sequence of events is the primary trigger for the downstream anticancer effects detailed below.

Caption: Initial mechanism of DM action via Na+/K+-ATPase inhibition.

Induction of Intrinsic Apoptosis

The cellular stress induced by Na+/K+-ATPase inhibition preferentially activates the intrinsic, or mitochondrial, pathway of apoptosis. This is a caspase-dependent process orchestrated by the B-cell lymphoma 2 (Bcl-2) family of proteins, which includes both anti-apoptotic (e.g., Bcl-2, Bcl-xL) and pro-apoptotic (e.g., Bax, Bak) members.

Treatment with DM shifts the balance in favor of the pro-apoptotic members.[8] This leads to mitochondrial outer membrane permeabilization (MOMP), a critical point-of-no-return in the apoptotic cascade. MOMP allows for the release of cytochrome c from the mitochondria into the cytosol. In the cytosol, cytochrome c binds to Apoptotic Protease Activating Factor-1 (Apaf-1), triggering the assembly of the apoptosome. This complex then recruits and activates pro-caspase-9, the initiator caspase of the intrinsic pathway.[4][8] Activated caspase-9 proceeds to cleave and activate effector caspases, primarily caspase-3 and caspase-7, which execute the final stages of apoptosis by cleaving a multitude of cellular substrates, leading to the characteristic morphological changes of programmed cell death.[9][10]

Caption: Experimental workflow for assessing the anticancer activity of DM.

Protocol: Assessment of Cytotoxicity (MTT Assay)

Principle of the Assay: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity. [11]NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT tetrazolium salt to purple formazan crystals. [12]The concentration of the solubilized formazan is directly proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000–10,000 cells/well in 100 µL of complete medium) and incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment. [12]2. Compound Treatment: Prepare serial dilutions of DM in complete culture medium. A typical concentration range for cardiac glycosides is from 1 nM to 1 µM. [12]Remove the old medium from the wells and add 100 µL of the respective DM dilutions. Include wells for "untreated control" (medium only) and "vehicle control" (medium with the highest concentration of the drug's solvent, e.g., DMSO).

• Incubation: Incubate the plate for the desired exposure time (typically 24, 48, or 72 hours). [12]4. MTT Addition: Add 10-20 µL of a 5 mg/mL MTT solution in sterile PBS to each well (final concentration ~0.5 mg/mL). [11][12]5. Formazan Formation: Incubate the plate for an additional 3-4 hours at 37°C, allowing viable cells to convert the MTT into formazan crystals.

• Solubilization: Carefully aspirate the medium containing MTT. Add 150 µL of a solubilization buffer (e.g., DMSO or 10% SDS in 0.01M HCl) to each well to dissolve the formazan crystals. [12]Gently pipette to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of >650 nm can be used to subtract background absorbance. [11]8. Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability against the log of the drug concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Protocol: Quantification of Apoptosis (Annexin V/PI Flow Cytometry)

Principle of the Assay: This assay differentiates between healthy, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. [13]Annexin V, a protein with a high affinity for PS, is fluorescently labeled (e.g., with FITC) and binds to these exposed residues. Propidium Iodide (PI) is a fluorescent nuclear stain that is impermeant to live and early apoptotic cells but can enter late apoptotic and necrotic cells with compromised membrane integrity. [14][13] Step-by-Step Methodology:

• Cell Culture and Treatment: Seed 1-5 x 10^5 cells in appropriate culture plates or flasks. Treat with DM at selected concentrations (e.g., IC50 and 2x IC50) for a specified time (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both floating (apoptotic) and adherent cells. For adherent cells, gently trypsinize, combine with the supernatant, and wash once with serum-containing media to inactivate trypsin.

• Washing: Centrifuge the cell suspension (e.g., 300 x g for 5 minutes), discard the supernatant, and wash the cells once with cold 1X PBS. [15]4. Resuspension: Resuspend the cell pellet in 100 µL of 1X Binding Buffer (typically 10 mM Hepes, 140 mM NaCl, 2.5 mM CaCl2, pH 7.4). [15]The calcium is essential for Annexin V binding.

• Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI staining solution (e.g., 50 µg/mL) to the cell suspension. [16][15]6. Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark. [15]7. Dilution: Add 400 µL of 1X Binding Buffer to each tube. [15]Do not wash the cells after this step.

• Flow Cytometry Analysis: Analyze the cells immediately (within 1 hour) by flow cytometry.

• Data Interpretation:

  • Annexin V- / PI- (Lower Left Quadrant): Live, healthy cells.

  • Annexin V+ / PI- (Lower Right Quadrant): Early apoptotic cells.

  • Annexin V+ / PI+ (Upper Right Quadrant): Late apoptotic or necrotic cells.

  • Annexin V- / PI+ (Upper Left Quadrant): Necrotic cells (due to mechanical injury).

Protocol: Analysis of Cell Cycle Distribution (Propidium Iodide Flow Cytometry)

Principle of the Assay: Propidium Iodide (PI) is a stoichiometric DNA-intercalating agent, meaning it binds to DNA in proportion to the amount of DNA present. By staining fixed and permeabilized cells with PI, the cell cycle distribution can be determined based on fluorescence intensity. Cells in G0/G1 phase have a 2n DNA content, cells in G2/M phase have a 4n DNA content, and cells in S phase have a DNA content between 2n and 4n. [17] Step-by-Step Methodology:

• Cell Harvesting and Treatment: Culture and treat cells with DM as described for the apoptosis assay. Harvest approximately 1 x 10^6 cells.

• Washing: Wash cells with PBS and centrifuge at 300 x g for 5 minutes.

• Fixation: Resuspend the cell pellet gently (e.g., by vortexing) while adding 1 mL of ice-cold 70% ethanol dropwise. This step fixes the cells and permeabilizes the membrane. [18]4. Incubation: Incubate the cells for at least 30 minutes at 4°C. Cells can be stored in ethanol at -20°C for several weeks. [17][18]5. Rehydration: Centrifuge the fixed cells (e.g., 500 x g for 5 minutes), discard the ethanol, and wash twice with PBS to rehydrate the cells. [18]6. Staining: Resuspend the cell pellet in 500 µL of a PI staining solution. A typical solution contains 50 µg/mL PI and 100 µg/mL RNase A in PBS. [18]RNase A is crucial to eliminate the signal from double-stranded RNA that PI can also bind to. 7. Incubation: Incubate for 20-30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer, collecting data for at least 20,000 events. [19]Use cell cycle analysis software (e.g., ModFit, FlowJo) to model the G0/G1, S, and G2/M populations from the DNA content histogram. [18][20]

Protocol: Mechanistic Validation (Western Blotting)

Principle of the Assay: Western blotting allows for the detection and semi-quantification of specific proteins in a complex mixture. For DM, key proteins to investigate include those involved in the apoptotic cascade to confirm the mechanism of action. [21]A decrease in anti-apoptotic proteins like Bcl-2 and an increase in cleaved (active) forms of caspase-3 and caspase-9 would validate the apoptotic pathway. [10][22] Step-by-Step Methodology:

• Protein Lysate Preparation: Treat cells with DM, wash with cold PBS, and lyse using a standard buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors. [23]2. Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE: Denature protein samples and separate them by size on a polyacrylamide gel (e.g., 4-12% Bis-Tris). [23]4. Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane. [23]5. Blocking: Block the membrane with a solution like 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for your targets (e.g., anti-Bcl-2, anti-cleaved caspase-3, anti-caspase-9) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system. Use a loading control (e.g., β-actin or GAPDH) to normalize the data and confirm equal protein loading. [22]

Data Synthesis and Interpretation

To facilitate comparison and reporting, quantitative data should be summarized in a clear, tabular format.

Table 1: Cytotoxicity of Digitoxigenin Monodigitoxoside (DM)

Cell Line	Cancer Type	Incubation Time (h)	Representative IC50 (nM)
A549	Non-Small Cell Lung	48	Value to be determined
H460	Non-Small Cell Lung	48	Value to be determined
HeLa	Cervical Carcinoma	48	35.2 ± 1.6 [2]

| Additional Lines | As per study | As per study | Value to be determined |

Table 2: Effect of DM on Apoptosis and Cell Cycle Distribution in A549 Cells (48h Treatment)

Treatment	% Live Cells (Q3)	% Early Apoptosis (Q4)	% Late Apoptosis (Q2)	% G0/G1 Phase	% S Phase	% G2/M Phase
Control	e.g., 95.0 ± 2.1	e.g., 2.5 ± 0.5	e.g., 2.5 ± 0.6	e.g., 60.1 ± 3.2	e.g., 25.3 ± 2.5	e.g., 14.6 ± 1.9
DM (IC50)	Value to be determined	Value to be determined	Value to be determined	Value to be determined	Value to be determined	Value to be determined
DM (2x IC50)	Value to be determined	Value to be determined	Value to be determined	Value to be determined	Value to be determined	Value to be determined

(Data are representative and should be experimentally determined)

Conclusion and Future Directions

Digitoxigenin monodigitoxoside demonstrates significant in vitro anticancer activity, primarily through the inhibition of Na+/K+-ATPase, which leads to the induction of apoptosis and cell cycle arrest. The provided methodologies offer a robust framework for researchers to explore its efficacy and mechanism of action in various cancer models. Future in vitro studies should focus on its effects in 3D culture models (spheroids/organoids), its potential for synergistic combinations with established chemotherapeutics, and deeper investigation into the signaling pathways it modulates beyond the primary apoptotic cascade. Such research is essential to bridge the gap between promising in vitro results and potential clinical applications.

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• Stenkvist, B. (2018). Digitoxin has Specific Properties for Potential use to Treat Cancer and Inflammatory Diseases. Lupine Online Journal of Medical Sciences. Available at: [Link]

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Unlocking the Therapeutic Potential of Digitoxigenin Monodigitoxoside (DGX) in Oncology: A Technical Whitepaper

Executive Summary

Cardiac glycosides (CGs) have historically served as the pharmacological cornerstone for managing congestive heart failure. However, recent advancements in oncology have repurposed these molecules as potent Na+/K+-ATPase inhibitors capable of inducing apoptosis and arresting metastasis in solid tumors[1]. Digitoxigenin monodigitoxoside (DGX), a primary metabolite of digitoxin characterized by its single sugar moiety, exhibits profound cytotoxic and cytostatic effects, particularly in non-small cell lung cancer (NSCLC)[1][2].

As drug development pivots toward targeted therapies, understanding the precise molecular mechanisms, pharmacokinetic limitations, and necessary experimental rigor for evaluating DGX is critical. This whitepaper provides application scientists and drug development professionals with an authoritative guide to the early-stage research of DGX.

Pharmacodynamics and Mechanism of Action

The structural biology of DGX—comprising a steroid core, an unsaturated lactone ring, and a single digitoxose sugar—dictates its high-affinity binding to the extracellular domain of the Na+/K+-ATPase α -subunit[3][4].

• Ion Exchange Disruption: By inhibiting the Na+/K+-ATPase pump, DGX triggers a cascade starting with an accumulation of intracellular sodium, which subsequently reverses the Na+/Ca2+ exchanger. The resulting intracellular calcium overload is a primary driver of mitochondrial dysfunction and apoptosis 4[4].

• Cell Cycle Arrest & Senescence: In NSCLC lines (A549 and H460), DGX induces cell cycle arrest specifically at the S and G2/M phases. Prolonged exposure leads to cellular senescence, evidenced by increased β -galactosidase activity and morphological flattening 1[1].

• Metastatic Suppression: Beyond acute cytotoxicity, DGX profoundly disrupts the metastatic cascade. It downregulates matrix metalloproteinases (MMP-2 and MMP-9) and inhibits the phosphorylation of focal adhesion kinase (p-FAK), fundamentally crippling the cell's ability to degrade the extracellular matrix and migrate 2[2].

Fig 1: DGX mechanism of action targeting Na+/K+-ATPase and downstream anti-cancer signaling.

Quantitative Pharmacological Profile

A critical challenge in developing DGX is balancing its potent in vitro efficacy with its in vivo pharmacokinetic realities. Unlike its parent compound digitoxin, which has a half-life of over 130 hours, DGX is cleared rapidly from the systemic circulation.

Table 1: Key Pharmacological and Kinetic Parameters of DGX

Parameter	Value/Observation	Context/Model	Reference
Binding Affinity (Na+/K+-ATPase)	-11.4 Kcal/mol	Molecular Docking (PDB: 4HYT)	1
Half-life ( t1/2​ )	0.59 hours	Human Pharmacokinetics	[[5]]()
Total Body Clearance	1071 ml/min	Human Pharmacokinetics	5
Invasion Inhibition	>90% reduction	A549 Lung Cancer Cells	2
Cell Cycle Arrest	S and G2/M phases	A549 Lung Cancer Cells	1

Causality Insight: The rapid renal clearance of DGX (7.24 ml/min) compared to digitoxin (0.81 ml/min) historically made it unsuitable as a traditional systemic therapeutic 5[5]. However, modern oncology leverages this rapid clearance combined with high tumor-binding affinity to develop targeted radiotheranostics. For instance, 99m Tc-labeled DGX derivatives ( 99m Tc-DTPA-DIG) have been successfully developed for non-invasive scintigraphic imaging of A549 tumor lesions. The rapid clearance minimizes background systemic radiation while the compound binds specifically to the overexpressed Na+/K+-ATPase in cancer cells 6[6].

Experimental Frameworks: Self-Validating Protocols

To rigorously evaluate DGX, experimental designs must account for its dual nature as both a cytotoxic and anti-migratory agent. The following self-validating protocols ensure that observed phenotypic changes are mechanistically sound and not artifacts of cellular distress.

Protocol 1: Decoupling Anti-Migratory Effects from Acute Cytotoxicity

Objective: To prove that reduced cell invasion is due to specific signaling inhibition (MMP/p-FAK downregulation) rather than general cell death[2][7].

• Dose Determination (MTT Assay): Expose A549 cells to a gradient of DGX (1 nM to 100 nM) for 24 hours. Identify the IC10​ (sub-lethal concentration where >90% viability is maintained).

  • Causality: Using sub-lethal doses ensures that any subsequent reduction in migration is a true phenotypic shift driven by protein downregulation, not an artifact of apoptosis.

• Boyden Chamber Invasion Assay: Seed 5×104 A549 cells in serum-free media in the upper chamber of a Matrigel-coated transwell insert. Add media with 10% FBS (chemoattractant) to the lower chamber. Treat the upper chamber with the established IC10​ of DGX.

• Parallel Viability Control (The Self-Validation Step): Concurrently plate an identical number of cells in a standard 96-well plate treated with the exact same DGX concentration.

• Molecular Validation (Western Blot): After 24 hours, lyse the cells from a parallel assay and probe for MMP-2, MMP-9, and p-FAK.

• Validation Check: The assay is only valid if the parallel viability control shows >90% survival, while the Boyden chamber shows significant invasion reduction (>90% reduction is expected for DGX) and the Western Blot confirms target protein suppression[2].

Fig 2: Self-validating workflow to decouple DGX anti-migratory effects from acute cytotoxicity.

Protocol 2: Long-Term Clonogenic Survival & Senescence

Objective: To assess the long-lasting cytostatic effects of DGX after drug withdrawal[1].

• Cell Seeding: Plate A549 cells at a low density (e.g., 200 cells/well in a 6-well plate).

• Pulse Treatment: Treat cells with IC50​ concentrations of DGX for 48 hours.

• Washout and Recovery (The Self-Validation Step): Remove the drug, wash twice with PBS, and replenish with fresh, drug-free media. Incubate for 15 days.

  • Causality: This step tests the permanence of the DGX-induced G2/M arrest. If cells recover and form colonies, the effect is merely transient. A true cytostatic agent will prevent colony formation long after the drug is removed.

• Staining and Quantification: Fix colonies with methanol and stain with 0.5% crystal violet. Count colonies containing >50 cells. DGX typically shows a profound, irreversible reduction in cell survival 15 days post-treatment[1].

Future Directions in Drug Development

The therapeutic window for cardiac glycosides is notoriously narrow. However, early-stage research into DGX reveals two highly promising avenues:

• Biomarker-Driven Therapy: NSCLC cells harboring STK11 (LKB1) mutations exhibit heightened sensitivity to Na+/K+-ATPase inhibitors. STK11 mutations could serve as a predictive biomarker to stratify patients for DGX-derived therapies 8[8].

• Theranostic Applications: The extremely short half-life of DGX, previously viewed as a limitation, is ideal for diagnostic imaging. Rapid clearance minimizes systemic toxicity while allowing sufficient time for tumor localization via radiolabeled derivatives[5][6].

References

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• Schneider, N. F. Z., et al. (2016). Inhibition of cell proliferation, invasion and migration by the cardenolides digitoxigenin monodigitoxoside and convallatoxin in human lung cancer cell line. Natural Product Research (Taylor & Francis). 2

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• Baur, B., et al. (2019). New 99mTc-Labeled Digitoxigenin Derivative for Cancer Cell Identification. ACS Omega. 6

• Schönfeld, W., et al. (2004). Interactions between Cardiac Glycosides and Sodium/Potassium-ATPase: Three-Dimensional Structure−Activity Relationship Models. Biochemistry (ACS Publications). 3

• Reddy, D., et al. (2020). Anticancer and Antiviral Properties of Cardiac Glycosides: A Review to Explore the Mechanism of Actions. Life Sciences / PMC. 8

• Bejček, J., et al. (2021). “Cardiac glycosides”—quo vaditis?—past, present, and future? PMC. 4

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Digitoxigenin Monodigitoxoside: A Technical Guide to its Interaction with and Inhibition of Na,K-ATPase

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive examination of Digitoxigenin Monodigitoxoside (DM), a cardioactive steroid, and its function as a potent inhibitor of the Na,K-ATPase enzyme. We delve into the fundamental structure and physiological role of the Na,K-ATPase, detail the specific molecular mechanism of inhibition by DM, and explore the downstream cellular consequences. This document is designed for researchers and drug development professionals, offering not only theoretical knowledge but also field-proven, step-by-step experimental protocols for characterizing this interaction. By synthesizing mechanistic insights with practical methodologies, this guide serves as an essential resource for investigating the therapeutic potential of Na,K-ATPase inhibitors.

The Na,K-ATPase Pump: A Fundamental Cellular Machine

The Sodium-Potassium Adenosine Triphosphatase (Na,K-ATPase or sodium pump) is a vital transmembrane enzyme found in virtually all animal cells.[1] It is a cornerstone of cellular physiology, responsible for establishing and maintaining the electrochemical gradients of sodium (Na+) and potassium (K+) ions across the plasma membrane.[2][3]

Structure and Subunits

The Na,K-ATPase is a member of the P-type ATPase family, characterized by the formation of a phosphorylated intermediate during its reaction cycle.[4] The functional enzyme is a heterodimer, consisting of a large, catalytic α-subunit and a smaller, glycosylated β-subunit.[2][5]

• The α-subunit: This is the catalytic core of the enzyme, typically around 110 kDa. It contains ten transmembrane helices (M1-M10) and houses the binding sites for ATP, Mg2+, Na+, K+, and inhibitory cardiac glycosides.[4][5] There are four known isoforms of the α-subunit (α1, α2, α3, α4), which exhibit distinct tissue-specific expression patterns and varying affinities for inhibitors.[2][6] The α1 isoform is considered the ubiquitous "housekeeping" isoform.[2]

• The β-subunit: This subunit is essential for the structural and functional maturation of the α-subunit, including its correct folding and trafficking to the plasma membrane.[6]

The Post-Albers Catalytic Cycle: Pumping Na+ and K+

The pump operates through a cycle of conformational changes, often referred to as the Post-Albers cycle. In a continuous process fueled by the hydrolysis of one molecule of ATP, the enzyme transports three Na+ ions out of the cell and two K+ ions into the cell against their respective concentration gradients.[5][7] This electrogenic process—exporting a net positive charge—is critical for maintaining the cell's resting membrane potential.

Physiological Significance: Beyond a Simple Ion Pump

The ion gradients established by the Na,K-ATPase are fundamental to a vast array of physiological processes. In the kidney, it drives the reabsorption of essential nutrients and electrolytes.[5][6] In neurons, it enables electrical excitability and neurotransmission.[5] Beyond its transport function, the Na,K-ATPase also acts as a signal transducer or scaffolding protein. Interaction with signaling molecules can activate intracellular pathways like Src kinase, MAPK, and PI3K, thereby influencing cell growth, differentiation, and survival.[8]

Digitoxigenin Monodigitoxoside (DM) as a Cardiac Glycoside Inhibitor

Digitoxigenin monodigitoxoside (DM) belongs to the class of organic compounds known as cardiac glycosides, which are well-established inhibitors of the Na,K-ATPase.[7][9] These compounds, originally derived from plants like the Digitalis (foxglove) species, have been used therapeutically for centuries to treat cardiac conditions.[10] DM is a known metabolite of the clinically used drug digitoxin.[11][12]

The Cardiac Glycoside Binding Site on Na,K-ATPase

Cardiac glycosides bind with high affinity and specificity to a well-conserved pocket on the extracellular face of the α-subunit.[13][14][15] This binding site is formed by several of the transmembrane helices.[16] The evolutionary conservation of this site suggests it may have an endogenous physiological role, potentially interacting with naturally occurring "endogenous digitalis-like factors".[10][17]

Mechanism of Inhibition: Stabilizing the E2-P Conformation

The inhibitory action of DM and other cardiac glycosides is a direct result of their binding to the Na,K-ATPase. This binding event locks the enzyme in its phosphorylated E2-P conformation, a key transition state in the catalytic cycle.[7] By stabilizing this state, the cardiac glycoside prevents the dephosphorylation and conformational change required for K+ binding and translocation, effectively halting the pumping cycle.

Cellular Consequences of Na,K-ATPase Inhibition by DM

The cessation of ion pumping by DM initiates a cascade of cellular events, beginning with a disruption of ion homeostasis and propagating through complex signaling networks.

Primary Effect: Alteration of Intracellular Ion Concentrations

The most immediate consequence of Na,K-ATPase inhibition is a rise in the intracellular Na+ concentration ([Na+]i) and a decrease in the intracellular K+ concentration.[8][14] The elevated [Na+]i reduces the electrochemical gradient that drives the Na+/Ca2+ exchanger (NCX), a secondary active transporter that normally expels calcium from the cell. This leads to a subsequent increase in the intracellular Ca2+ concentration ([Ca2+]i).[14][15][18]

Downstream Signaling Cascades

The changes in intracellular ion concentrations, particularly the rise in Ca2+, trigger a host of downstream signaling pathways.[19][20] Furthermore, the binding of the inhibitor to the Na,K-ATPase can independently initiate signaling cascades through conformational changes in the enzyme that are transmitted to associated proteins like Src kinase.[8]

Key pathways affected include:

• Ca2+/Calmodulin-dependent protein kinases (CaMKs) and mTOR signaling. [19][20]

• Src kinase activation, leading to the transactivation of the Epidermal Growth Factor Receptor (EGFR). [8]

• Activation of the Ras-Raf-MEK-MAPK and PI3K pathways. [8]

These pathways are deeply involved in regulating fundamental cellular processes, which explains the interest in cardiac glycosides as potential anti-cancer agents.[21][22][23][24]

Caption: Signaling consequences of Na,K-ATPase inhibition by DM.

Experimental Protocols for Characterizing DM Inhibition

To quantify the inhibitory effect of DM on Na,K-ATPase, a robust and validated enzymatic assay is required. The most common method measures the enzyme's activity by quantifying the rate of ATP hydrolysis.[25]

Protocol: In Vitro Na,K-ATPase Activity Assay

Principle of the Assay The activity of Na,K-ATPase is determined by measuring the amount of inorganic phosphate (Pi) released from the hydrolysis of ATP.[26][27] To isolate the activity of the Na,K-ATPase from other ATP-hydrolyzing enzymes present in a sample (like Ca2+-ATPase or mitochondrial F1F0-ATPase), two parallel reactions are run. One measures the total ATPase activity, while the other measures the activity in the presence of a saturating concentration of a specific Na,K-ATPase inhibitor, typically ouabain.[26][28] The difference in Pi released between these two conditions represents the specific, ouabain-sensitive Na,K-ATPase activity. The inhibitory potential of a test compound like DM is then determined by measuring this specific activity across a range of compound concentrations.

Caption: Experimental workflow for the Na,K-ATPase inhibition assay.

Materials and Reagents

• Enzyme Source: Purified Na,K-ATPase from porcine cerebral cortex or kidney (commercially available or prepared in-house).[25][29]

• Test Compound: Digitoxigenin monodigitoxoside (DM), dissolved in DMSO to create a stock solution.

• Positive Control: Ouabain (1 mM stock in water).[30]

• Substrate: Adenosine 5'-triphosphate (ATP), disodium salt.

• Buffers and Ions: Tris-HCl, NaCl, KCl, MgCl2.[26]

• Pi Detection Reagent: Malachite Green solution or similar colorimetric reagent for phosphate detection.[26]

• Equipment: 37°C water bath or incubator, spectrophotometer or plate reader.

Step-by-Step Procedure

• Preparation of Reaction Mixtures: Prepare a master mix of Assay Buffer containing 50 mM Tris-HCl (pH 7.4), 100 mM NaCl, 20 mM KCl, and 5 mM MgCl2.[26]

• Plate Setup: In a 96-well plate, set up the following conditions in triplicate:

  • Total Activity Control: Assay Buffer + Vehicle (DMSO).

  • Non-Specific Activity Control: Assay Buffer + 1 mM Ouabain (final concentration) + Vehicle (DMSO).

  • Test Compound Wells: Assay Buffer + varying concentrations of DM.

• Enzyme Addition: Add the purified Na,K-ATPase enzyme solution to each well. The amount should be optimized to ensure the reaction is linear over the incubation period.

• Pre-incubation: Gently mix and pre-incubate the plate at 37°C for 10 minutes. This allows the inhibitor (Ouabain or DM) to bind to the enzyme before the reaction starts.[26]

• Reaction Initiation: Start the enzymatic reaction by adding a concentrated solution of ATP to all wells (final concentration of ~2-5 mM).[30][31]

• Incubation: Incubate the plate at 37°C for 20-30 minutes.

• Reaction Termination and Detection: Stop the reaction by adding the Malachite Green reagent. This reagent will react with the liberated Pi to produce a colored product. Allow color to develop as per the reagent instructions.

• Measurement: Read the absorbance at the appropriate wavelength (e.g., ~660 nm) using a microplate reader.[25]

Data Analysis

• Phosphate Standard Curve: Create a standard curve using known concentrations of a phosphate standard to convert absorbance values into the amount of Pi released (nmol).

• Calculate Specific Activity:

  • Total Activity = Pi released in the "Total Activity Control" wells.

  • Non-Specific Activity = Pi released in the "Non-Specific Activity Control" wells.

  • Na,K-ATPase Specific Activity = (Total Activity) - (Non-Specific Activity).

• Calculate Percent Inhibition: For each DM concentration, calculate the activity and then determine the percent inhibition relative to the specific activity of the vehicle control:

  • % Inhibition = 100 * (1 - [Activity with DM / Specific Activity of Control]).

• Determine IC50: Plot the percent inhibition against the logarithm of the DM concentration. Fit the data to a sigmoidal dose-response curve to determine the half-maximal inhibitory concentration (IC50) value.[26]

Self-Validation and Controls: The Rationale This protocol is self-validating through its use of controls. The ouabain-treated wells are critical; they define the baseline of non-Na,K-ATPase activity. A significant and reproducible difference between the total and non-specific activity wells validates that the assay is successfully measuring the target enzyme's function. The vehicle control ensures that the solvent (DMSO) does not interfere with the assay.

Quantitative Analysis and Comparative Data

The inhibitory potency of cardiac glycosides can vary based on the specific structure of the compound and the isoform of the Na,K-ATPase being tested.[32] Compiling these values is crucial for structure-activity relationship (SAR) studies and drug development.

Compound	IC50 / Ki	Enzyme Source / Tissue	Reference
Digitoxigenin Monodigitoxoside (DM)	IC50: 0.35 µM	Guinea pig hearts	[9]
Ouabain	Ki: 89 nM	Shark Na,K-ATPase	[32]
Digoxin	Ki: 147 nM	Shark Na,K-ATPase	[32]
Digitoxin	Ki: 167 nM	Shark Na,K-ATPase	[32]
Digoxigenin (aglycone)	Ki: 194 nM	Shark Na,K-ATPase	[32]

Note: IC50 and Ki values can vary significantly depending on the assay conditions (e.g., K+ concentration), enzyme source, and isoform composition. The data presented are for comparative purposes.

Conclusion and Future Directions

Digitoxigenin monodigitoxoside is a classic example of a high-affinity Na,K-ATPase inhibitor. Its mechanism of action—stabilizing the E2-P state—is well-understood, and the primary cellular consequence is an elevation of intracellular sodium and calcium. This ionic disruption not only explains its cardiotonic effects but also serves as the starting point for a complex web of signal transduction that has implications for cell survival and proliferation, making it a molecule of interest in oncology.[24]

The detailed protocols provided herein offer a validated framework for researchers to quantify the inhibitory activity of DM and other novel compounds. Future research will likely focus on developing cardiac glycoside analogues with improved therapeutic indices and greater isoform selectivity to target specific tissues or disease states, thereby maximizing therapeutic benefit while minimizing toxicity.

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Pharmacokinetics and metabolism of Digitoxigenin monodigitoxoside.

An In-Depth Technical Guide to the Pharmacokinetics and Metabolism of Digitoxigenin Monodigitoxoside

Introduction

Digitoxigenin monodigitoxoside (DG1) is a cardenolide glycoside of significant pharmacological interest. It is a primary active metabolite of digitoxin, a compound historically used in the treatment of congestive heart failure and cardiac arrhythmias.[1][2] The core mechanism of action for cardenolides like DG1 involves the inhibition of the Na,K-ATPase enzyme, which leads to an increase in intracellular calcium concentration and enhanced cardiac contractility.[2][3] Beyond its cardiotonic effects, recent research has highlighted the potential of DG1 and other cardiac glycosides as potent anti-cancer agents, renewing interest in their fundamental pharmacological properties.[2]

This guide provides a comprehensive technical overview of the pharmacokinetics (PK) and metabolism of DG1. We will delve into the pathways of its formation, distribution throughout the body, extensive metabolic transformations, and ultimate excretion. This document is designed for researchers, scientists, and drug development professionals, offering field-proven insights into the experimental methodologies and the causal relationships that govern the disposition of this important molecule.

I. Pharmacokinetic Profile (ADME)

The pharmacokinetic journey of Digitoxigenin monodigitoxoside is intrinsically linked to that of its parent compound, digitoxin. DG1 is primarily formed in vivo through the sequential metabolism of digitoxin.

A. Absorption and Formation

Digitoxigenin monodigitoxoside is not typically administered directly but is formed via the metabolic breakdown of digitoxin. The process begins with digitoxin (containing three digitoxose sugar moieties), which is cleaved to digitoxigenin bisdigitoxoside (two sugar moieties), and subsequently to DG1 (one sugar moiety).[1][4]

A critical factor in the formation of DG1 and its aglycone, digitoxigenin, from parent glycosides like digoxin is gastric pH. Acid-catalyzed hydrolysis in the stomach can contribute to the cleavage of the sugar chains before systemic absorption.[5][6] This pre-systemic cleavage is a significant source of interindividual variability in the metabolic profile of digitalis compounds.[5]

B. Distribution

Once formed and in systemic circulation, DG1 exhibits distinct distribution characteristics. Key parameters from a study in normal human subjects are outlined below:

• Volume of Distribution (Vd): The mean Vd for DG1 is approximately 0.83 L/kg.[1] This value, while larger than that of its parent compound digitoxin (0.45 L/kg), suggests moderate tissue distribution.[1]

• Plasma Protein Binding: While specific data for DG1 is less common, its parent compound, digitoxin, is highly bound (>90%) to plasma albumin.[7] The progressive loss of lipophilic sugar moieties to form DG1 likely reduces protein binding, contributing to its larger volume of distribution and more rapid clearance.

C. Metabolism: The Central Role of Glucuronidation

The primary metabolic pathway for Digitoxigenin monodigitoxoside is Phase II conjugation, specifically glucuronidation.[5][6]

• Enzymatic Pathway: This reaction is catalyzed by UDP-glucuronyltransferases (UDPGTs), primarily in the liver.[3][5] The process involves the covalent attachment of a glucuronic acid moiety to the DG1 molecule, forming a more polar, water-soluble metabolite, digitoxigenin monodigitoxoside glucuronide.[8] This biotransformation is crucial for facilitating the excretion of the compound.

• Enzyme Kinetics: In vitro studies using human liver microsomes have determined the apparent Michaelis-Menten constant (Km) for DG1 glucuronidation to be 3.1 µM, with a maximum velocity (Vmax) of 23 pmol/min per mg of microsomal protein.[3]

• Role of Cytochrome P450 (CYP): In humans, the stepwise cleavage of the sugar moieties from the parent compounds (digitoxin and digoxin) to form DG1 is not significantly dependent on the cytochrome P450 enzyme system.[5][6] However, CYP enzymes, particularly the CYP3A family, are involved in the oxidative metabolism of the steroid nucleus of the aglycone (digitoxigenin) itself and play a role in the metabolism of the parent compound digitoxin in other species like rats.[9][10][11]

The metabolic cascade from digitoxin to the eventual excretion of DG1 metabolites is visualized below.

Metabolic pathway of Digitoxin to DG1 and its subsequent conjugation.

D. Excretion

The excretion of DG1 and its metabolites is rapid and occurs via both renal and biliary routes.

• Renal Clearance: DG1 has a significantly more rapid renal clearance (mean: 7.24 mL/min) compared to digitoxin (0.81 mL/min) and digitoxigenin bisdigitoxoside (0.94 mL/min).[1] This highlights the importance of the kidneys in eliminating the less lipophilic metabolite.

• Total Body Clearance: The total body clearance of DG1 is exceptionally high at 1071 mL/min, which is orders of magnitude greater than that of digitoxin (2.66 mL/min).[1] This rapid clearance is responsible for its very short half-life.

• Enterohepatic Recirculation: The glucuronide conjugate of DG1 is a major biliary metabolite.[8] This conjugate can be excreted into the intestine via bile, where it may be hydrolyzed by gut microflora back to the parent DG1. The reabsorbed DG1 can then re-enter circulation, a process known as enterohepatic recirculation.[8] Studies in rats have shown that this hydrolysis occurs primarily in the lower intestinal tract.[8]

II. Summary of Pharmacokinetic Parameters

The distinct pharmacokinetic profiles of digitoxin and its primary metabolites are crucial for understanding their duration of action and potential for accumulation.

Parameter	Digitoxin	Digitoxigenin Bisdigitoxoside	Digitoxigenin Monodigitoxoside (DG1)
Mean Half-Life (t½)	134.4 hours	15.4 hours	0.59 hours
Total Body Clearance	2.66 mL/min	27.3 mL/min	1071 mL/min
Mean Renal Clearance	0.81 mL/min	0.94 mL/min	7.24 mL/min
Volume of Distribution (Vd)	0.45 L/kg	0.57 L/kg	0.83 L/kg
Data sourced from a study in six normal human subjects.[1]

The extremely short half-life of DG1 (approximately 35 minutes) makes it unsuitable for clinical use as a maintenance therapeutic agent, unlike its long-acting precursor, digitoxin.[1]

III. Factors Influencing Pharmacokinetics and Metabolism

Several physiological and external factors can alter the disposition of DG1.

• Genetic Variability: Significant interindividual variability has been demonstrated in the activity of the UDPGT enzymes responsible for DG1 glucuronidation.[5][6] This genetic polymorphism can lead to different rates of DG1 clearance among individuals, potentially affecting both efficacy and toxicity.

• Drug-Drug Interactions:

  • Enzyme Induction: Drugs that induce hepatic enzymes can alter the metabolism of the parent compound, digitoxin. For example, spironolactone has been shown to induce the rate-limiting step of digitoxin metabolism, which is the cleavage of the terminal sugar from digitoxigenin bisdigitoxoside to form DG1.[4]

  • P-glycoprotein (P-gp) Interactions: The parent compound, digoxin, is a well-known substrate for the efflux transporter P-glycoprotein.[12] Inhibitors of P-gp (e.g., verapamil, amiodarone, clarithromycin) can increase digoxin levels, while inducers (e.g., rifampicin) can decrease them.[12] While data specific to DG1 is limited, interactions affecting the parent compound's transport will invariably alter the amount of substrate available for conversion to DG1.

• Renal Function: While studies have shown that the elimination half-life and total body clearance of DG1 are not significantly different in subjects with renal insufficiency compared to normal subjects, the average renal clearance is reduced.[13] However, because hepatic metabolism is the dominant clearance pathway for the parent compound digitoxin, its overall elimination is less affected by renal failure than that of digoxin.[13][14]

IV. Analytical Methodologies and Protocols

Accurate quantification of DG1 in biological matrices is essential for pharmacokinetic research. High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) is the gold standard for its sensitive and selective measurement.[15][16]

Workflow for Quantification of DG1 in Plasma

The following diagram illustrates a typical bioanalytical workflow.

Bioanalytical workflow for DG1 quantification in plasma by LC-MS/MS.

Protocol: LC-MS/MS Quantification of DG1 in Human Plasma

This protocol provides a self-validating system through the inclusion of an internal standard and quality control samples.

• Sample Preparation (Protein Precipitation):

  • Aliquot 100 µL of human plasma (including calibration standards, QC samples, and unknown samples) into a 1.5 mL microcentrifuge tube.

  • Add 10 µL of an internal standard (IS) working solution (e.g., a structurally similar but isotopically labeled compound) to each tube.

  • Add 300 µL of ice-cold acetonitrile containing 1% formic acid to precipitate plasma proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

• Chromatographic Conditions (Example):

  • HPLC System: UHPLC system capable of binary gradients.

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from 20% to 80% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Mass Spectrometric Conditions (Example):

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ionization Source: Electrospray Ionization (ESI), positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions must be optimized for DG1 and the IS. For related compounds like digoxin, a transition of m/z 798.5 -> 651.5 ([M+NH4]+ -> [M+NH4-sugar]+) is used; a similar fragmentation pattern would be established for DG1.

  • Instrument Parameters: Optimize source-dependent parameters (e.g., capillary voltage, source temperature) and compound-dependent parameters (e.g., collision energy, declustering potential) for maximum signal intensity.

• Data Analysis and Validation:

  • Generate a calibration curve by plotting the peak area ratio (DG1/IS) against the nominal concentration of the calibration standards.

  • Apply a linear regression model with appropriate weighting (e.g., 1/x²).

  • Determine the concentration of DG1 in QC and unknown samples by interpolating their peak area ratios from the calibration curve.

  • The method is considered valid if the accuracy and precision of the QC samples fall within established regulatory acceptance criteria (e.g., ±15% of nominal, ±20% at the lower limit of quantification).

V. Conclusion and Future Directions

Digitoxigenin monodigitoxoside is a rapidly cleared metabolite of digitoxin, characterized by a pharmacokinetic profile dominated by hepatic glucuronidation. Its formation is dependent on the metabolism of its parent glycosides, a process influenced by gastric pH and enzymatic cleavage. While its own pharmacokinetic properties make it unsuitable for sustained therapeutic use, understanding its disposition is critical for comprehending the overall pharmacology of digitoxin and other cardiac glycosides.

Future research should focus on several key areas:

• Transporter Interactions: A detailed investigation into whether DG1 is a substrate for uptake (e.g., OATP) or efflux (e.g., P-gp, BCRP, MRPs) transporters would provide a more complete picture of its distribution and potential for drug interactions.

• Specific UGT Isoform Identification: Pinpointing the specific UGT isoforms responsible for DG1 glucuronidation will enable better prediction of metabolic drug interactions and the impact of pharmacogenetic variability.

• Pharmacokinetic-Pharmacodynamic (PK/PD) Modeling: Integrating the rapid formation and clearance of DG1 into comprehensive PK/PD models for digitoxin could help elucidate the contribution of this transient metabolite to the overall therapeutic and toxicological effects of the parent drug.

By continuing to explore these fundamental aspects, the scientific community can further refine the therapeutic use of cardiac glycosides and unlock their full potential in both cardiovascular medicine and oncology.

References

• Gaultier, M. M., & Vlasses, P. H. (1985). In vitro digitoxin metabolism. Rate-limiting step and alteration following spironolactone pretreatment. Drug Metabolism and Disposition, 13(6), 635-9. [Link]

• Lacarelle, B., et al. (1991). Metabolism of digoxin, digoxigenin digitoxosides and digoxigenin in human hepatocytes and liver microsomes. Fundamental & Clinical Pharmacology, 5(7), 567-82. [Link]

• Graves, P. E., et al. (1984). Kinetics of digitoxin and the bis- and monodigitoxosides of digitoxigenin in normal subjects. Clinical Pharmacology & Therapeutics, 36(5), 601-6. [Link]

• Graves, P. E., et al. (1984). Kinetics of digitoxin and the bis- and monodigitoxosides of digitoxigenin in renal insufficiency. Clinical Pharmacology & Therapeutics, 36(5), 607-12. [Link]

• Lacarelle, B., et al. (1991). Metabolism of digoxin, digoxigenin digitoxosides and digoxigenin in human hepatocytes and liver microsomes. HAL Open Science. [Link]

• Katzung, B. G., & Meyers, F. H. (1965). The fate of a major biliary metabolite of digitoxin in the rat intestine. The Journal of Pharmacology and Experimental Therapeutics, 149(2), 257-62. [Link]

• Watkins, P. B., et al. (1991). Species differences in the toxicity and cytochrome P450 IIIA-dependent metabolism of digitoxin. Molecular Pharmacology, 40(5), 859-67. [Link]

• Talandis, T., & Stohs, S. J. (1974). The in vitro metabolism of digitoxigenin. UNL Digital Commons. [Link]

• Kuhlmann, J., Abshagen, U., & Rietbrock, N. (1974). Pharmacokinetics and metabolism of digoxigenin-mono-digitoxoside in man. European Journal of Clinical Pharmacology, 7(2), 87-94. [Link]

• Perrier, D., Mayersohn, M., & Marcus, F. I. (1977). Clinical Pharmacokinetics of Digitoxin. Clinical Pharmacokinetics, 2(4), 292-311. [Link]

• Gergov, M., Ojanperä, I., & Vuori, E. (2001). Identification and Quantification of Cardiac Glycosides in Blood and Urine Samples by HPLC/MS/MS. Analytical Chemistry, 73(11), 2586-93. [Link]

• Trentin, A. P., et al. (2018). Cytotoxic and cytostatic effects of digitoxigenin monodigitoxoside (DGX) in human lung cancer cells and its link to Na,K-ATPase. Toxicology Letters, 282, 127-137. [Link]

• Patel, D. K., & Kumar, R. (2024). Analytical Method (HPLC) for Determination of Digitalis as a Cardiotonic Drug. International Journal of Pharmaceutical Sciences Review and Research, 84(2), 1-6. [Link]

• Hinderling, P. H., & Hartmann, D. (1991). Metabolism of digoxin and digoxigenin digitoxosides in rat liver microsomes: involvement of cytochrome P4503A. Xenobiotica, 21(7), 931-41. [Link]

• Dr. Oracle. (2025). What are the drug-drug interactions with Digoxin?. Dr. Oracle. [Link]

• International Journal of Pharmaceutical Sciences. (2025). Analytical Method (HPLC) for Determination of Digitalis as a Cardiotonic Drug. International Journal of Pharmaceutical Sciences. [Link]

• Finkelstein, F. O., et al. (1977). Pharmacokinetics of digoxin and digitoxin in patients undergoing hemodialysis. American Journal of Medicine, 62(4), 540-5. [Link]

• Gergov, M., Ojanperä, I., & Vuori, E. (2001). Identification and quantification of cardiac glycosides in blood and urine samples by HPLC/MS/MS. PubMed. [Link]

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Toxicological and Pharmacological Profile of Digitoxigenin Monodigitoxoside (DGX): Mechanisms, Assays, and Implications

Executive Summary

Digitoxigenin monodigitoxoside (DGX) is a naturally occurring cardenolide and a primary active metabolite of the cardiac glycoside digitoxin. In drug development and molecular toxicology, DGX represents a paradigm of the "double-edged sword" inherent to cardenolides: it possesses a narrow therapeutic index characterized by severe arrhythmogenic toxicity, yet exhibits profound, targeted anticancer properties. This whitepaper provides an in-depth mechanistic analysis of DGX toxicity, its influence on the cellular signalosome, and the validated experimental methodologies required to accurately profile its pharmacodynamics.

Molecular Target and Mechanism of Toxicity

The primary toxicological and pharmacological effects of DGX are mediated through its interaction with the ubiquitous Na+/K+-ATPase pump.

The E2-Pi Conformational Blockade

DGX binds with high affinity to the extracellular domain of the α -subunit of the Na+/K+-ATPase1[1]. Molecular docking studies demonstrate that DGX binds to the E2-Pi state of the enzyme with a highly efficient binding energy of -11.4 Kcal/mol (PDB: 4HYT) 2[2].

Causality of Toxicity: Under normal physiological conditions, the Na+/K+-ATPase hydrolyzes ATP to extrude three Na+ ions and import two K+ ions, maintaining the cellular electrochemical gradient 3[3]. By impairing the attachment and hydrolysis of ATP, DGX induces a rapid intracellular accumulation of sodium 4[4]. This loss of the sodium gradient forces the Na+/Ca2+ exchanger (NCX) to operate in reverse mode during diastole, leading to intracellular calcium overload[3]. In cardiomyocytes, this calcium surge causes positive inotropy but rapidly escalates to life-threatening arrhythmias at higher systemic doses.

DGX-mediated Na+/K+-ATPase inhibition pathway leading to cellular toxicity and anticancer effects.

Anticancer Cytotoxicity and Metastatic Inhibition

In oncology models, the toxicity of DGX is leveraged against malignant cells, which often overexpress the α 1-subunit of the Na+/K+-ATPase (e.g., non-small cell lung cancer lines A549 and H460)[2][4].

• Cell Cycle Arrest & Senescence: DGX exerts cytostatic toxicity by arresting cells in the S and G2/M phases. Prolonged exposure increases the subG1 cell population in a time- and concentration-dependent manner, indicating DNA fragmentation and apoptosis. Surviving cells exhibit flattened morphology, enlarged nuclei, and positive β -galactosidase staining, which are hallmark indicators of therapy-induced senescence[2].

• Anti-Migratory Toxicity: At sub-lethal nanomolar concentrations, DGX effectively paralyzes the metastatic machinery of A549 cells, reducing cell invasion by over 90% 5[5]. This is driven by the targeted downregulation of matrix metalloproteinases (MMP-2 and MMP-9) and the suppression of phosphorylated focal adhesion kinase (p-FAK)[5].

Pharmacokinetics and Metabolic Toxicity

The systemic toxicity of DGX is heavily dictated by its hepatic clearance. DGX is a known substrate for UDP-glucuronosyltransferases, specifically UGT2B4, which catalyzes its glucuronidation to facilitate renal and biliary excretion 6[6]. In mammalian models, the specific microsomal enzyme active toward DGX is designated as UDP-GT-dt1 7[7]. Furthermore, cytochrome P450 enzymes (such as CYP450p) play a critical role in the broader metabolism of digitoxin derivatives. Inhibition of these metabolic pathways (e.g., via drug-drug interactions) dramatically increases the half-life of DGX, shifting the therapeutic exposure into the lethal arrhythmogenic window[7].

Quantitative Toxicological Data

Toxicological Parameter	Value / Observation	Target / Model System	Source
Binding Efficiency	-11.4 Kcal/mol	Na+/K+-ATPase (PDB: 4HYT)	[2]
Enzyme Inhibition	Nanomolar range	Purified pig kidney / Human RBCs	[2]
Cell Invasion Inhibition	> 90% reduction	A549 Lung Cancer Cells	[5]
Cell Cycle Arrest	S and G2/M phases	A549 Lung Cancer Cells	[2]
Downregulated Proteins	MMP-2, MMP-9, p-FAK	Metastatic Pathways	[5]

Experimental Methodologies: Self-Validating Protocols

To ensure high-fidelity data generation, the following protocols are designed with built-in causality and self-validation mechanisms.

Protocol A: Na+/K+-ATPase Inhibition Assay

Purpose: To quantify the direct biochemical blockade of the pump by DGX.

• Membrane Isolation: Isolate human red blood cell (RBC) membranes or purified pig kidney fractions. Causality: Utilizing native membrane preparations rather than recombinant proteins ensures the preservation of the lipid microenvironment, which is strictly required to maintain the enzyme in the E2-Pi conformational state necessary for DGX binding[2].

• Reaction Assembly: Incubate 1 nM of the Na+/K+-ATPase preparation in assay buffer (50 mM Tris-HCl, 5 mM MgCl2, 0.1 mM EGTA, pH 7.4)[1]. Introduce DGX at titrated nanomolar concentrations.

• Substrate Introduction: Initiate the reaction by adding 2 mM ATP. Incubate at 37°C for 30 minutes.

• Quantification (Self-Validation): Terminate the reaction with trichloroacetic acid. Measure inorganic phosphate (Pi) release using the Fiske-Subbarow colorimetric method. Causality: Pi release is the direct, stoichiometric byproduct of ATP hydrolysis. A reduction in Pi strictly validates the functional blockade of the ATPase pump. Always run a parallel positive control using Ouabain to validate assay sensitivity.

Protocol B: Cytotoxicity and Cell Cycle Analysis (Flow Cytometry)

Purpose: To profile the cytostatic and apoptotic effects of DGX.

• Cell Culture & Treatment: Seed A549 cells at 1×105 cells/well. Treat with DGX (10–100 nM) for 24, 48, and 72 hours.

• Harvest & Permeabilization: Trypsinize cells, wash with cold PBS, and fix in 70% ice-cold ethanol for 2 hours. Causality: Ethanol fixation permeabilizes the cell membrane, allowing intracellular dye penetration while preserving nucleic acid integrity.

• RNase A Treatment & Staining: Resuspend the pellet in PBS containing 50 µg/mL Propidium Iodide (PI) and 100 µg/mL RNase A. Incubate in the dark for 30 minutes. Causality: PI intercalates into all double-stranded nucleic acids. RNase A selectively degrades RNA, ensuring the fluorescent signal is exclusively proportional to DNA content. This is mandatory for accurately delineating G1, S, G2/M, and subG1 (fragmented DNA) phases[2].

• Data Acquisition: Analyze via flow cytometry. A dose-dependent accumulation in the subG1 peak validates DGX-induced apoptosis[2].

Step-by-step experimental workflow for evaluating DGX cytotoxicity and enzyme inhibition.

References

• Cytotoxic and cytostatic effects of digitoxigenin monodigitoxoside (DGX) in human lung cancer cells and its link to Na,K-ATPase Source: PubMed (nih.gov) URL:[Link]

• New 99mTc-Labeled Digitoxigenin Derivative for Cancer Cell Identification Source: ACS Omega (d-nb.info) URL:[Link]

• Interactions between Cardiac Glycosides and Sodium/Potassium-ATPase: Three-Dimensional Structure−Activity Relationship Models Source: Biochemistry (acs.org) URL:[Link]

• Convallatoxin Source: Wikipedia URL:[Link]

• Digitoxin metabolism by liver microsomal cytochrome P-450 and UDP-glucuronosyltransferase Source: PubMed (nih.gov) URL:[Link]

• UGT2B4 Gene - UDP Glucuronosyltransferase Family 2 Member B4 Source: GeneCards URL:[Link]

• Inhibition of cell proliferation, invasion and migration by the cardenolides digitoxigenin monodigitoxoside and convallatoxin in human lung cancer cell line Source: Natural Product Research (Taylor & Francis) URL:[Link]

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Protocols & Analytical Methods

Synthesis of Digitoxigenin monodigitoxoside from Digitoxigenin.

An Application Note on the advanced synthesis of digitoxigenin monodigitoxoside (evatromonoside), a critical cardenolide with profound implications in oncology and cardiology.

Strategic Overview: The 2-Deoxyglycosylation Challenge

Digitoxigenin monodigitoxoside (evatromonoside) is a monoglycosylated derivative of the cardiac aglycone digitoxigenin. While traditionally recognized for inhibiting the Na+/K+-ATPase pump in the treatment of congestive heart failure, recent pharmacological pivots have highlighted the potent, chain-length-dependent anticancer activities of these cardenolides[1].

The fundamental bottleneck in synthesizing digitoxose-containing natural products is the stereoselective construction of the 2-deoxyglycosidic bond. Traditional direct glycosylation methods—such as reacting digitoxigenin with a digitoxosyl halide donor using silver triflate promoters—are notoriously inefficient. The absence of a C2-hydroxyl group removes the neighboring-group participation required to direct the stereochemical outcome, inevitably resulting in poorly separable α / β anomeric mixtures and low overall yields (typically ~51% yield, 2:3 α : β ratio)[2].

To bypass this thermodynamic dead-end, modern synthetic logic employs a De Novo Asymmetric Synthesis strategy. Pioneered by O'Doherty and colleagues, this approach builds the carbohydrate ring directly onto the aglycone via a highly stereocontrolled Palladium-catalyzed glycosylation, followed by iterative functionalization[3][4].

Mechanistic Causality & Workflow Logic

The de novo protocol is a self-correcting, four-step sequence designed to enforce strict β -stereoselectivity:

• Pd(0)-Catalyzed β -Glycosylation : Instead of a full sugar, an achiral acylfuran-derived pyranone is used as the donor. The bulky Pd- π -allyl intermediate, combined with the extreme steric hindrance of the digitoxigenin acceptor, forces the incoming nucleophile to attack exclusively from the β -face[3].

• Luche Reduction : The resulting enone is reduced using NaBH 4​ and CeCl 3​ . The cerium acts as a hard Lewis acid, coordinating the carbonyl oxygen to exclusively drive 1,2-reduction over 1,4-conjugate addition, yielding a diastereomeric mixture of allylic alcohols[4].

• Myers' Reductive Rearrangement : To resolve the diastereomeric mixture, the alcohols are subjected to a Mitsunobu-type activation with o-nitrobenzenesulfonylhydrazine (NBSH). The subsequent sigmatropic rearrangement and extrusion of N 2​ gas drives a 1,3-allylic transposition, converging both diastereomers into a single terminal olefin[5].

• Upjohn Dihydroxylation : The final L-ribo stereochemistry of the digitoxose sugar is established via substrate-controlled syn-dihydroxylation using OsO 4​ /NMO, completing the evatromonoside architecture[3].

Visualized Synthetic Workflow

Caption: Workflow for the de novo stereoselective synthesis of digitoxigenin monodigitoxoside.

Step-by-Step Experimental Protocols

Step 1: Palladium-Catalyzed β -Glycosylation

Self-Validation Checkpoint: The formation of the active Pd(0) catalyst is visually confirmed by a distinct color shift.

• Catalyst Activation : In an oven-dried Schlenk flask under Argon, dissolve Tris(dibenzylideneacetone)dipalladium(0) (Pd 2​ (dba) 3​ , 2.5 mol%) and Triphenylphosphine (PPh 3​ , 10 mol%) in anhydrous THF. Stir at room temperature for 15–20 minutes. Validation : The solution will transition from a deep purple/red to a clear yellow-orange, indicating the formation of the active Pd(0)-PPh 3​ complex[6].

• Coupling : Add a pre-mixed solution of Digitoxigenin (1.0 equiv) and the pyranone donor (1.2 equiv) in anhydrous THF dropwise to the catalyst mixture.

• Monitoring : Stir at room temperature for 2–4 hours. Monitor via TLC (Hexanes/EtOAc 2:1). The pyranone donor will consume, yielding a new, highly UV-active spot ( β -glycoside enone).

• Workup : Concentrate under reduced pressure and purify via silica gel flash chromatography to isolate the β -glycoside as a single diastereomer.

Step 2: Luche Reduction

Self-Validation Checkpoint: Controlled gas evolution confirms hydride activity without over-reducing the enone double bond.

• Preparation : Dissolve the β -glycoside enone (1.0 equiv) and CeCl 3​ ·7H 2​ O (1.2 equiv) in methanol. Cool the reaction vessel to 0 °C using an ice bath.

• Reduction : Add NaBH 4​ (1.2 equiv) portion-wise. Validation : Gentle effervescence (H 2​ gas) will occur. The CeCl 3​ strictly directs the hydride to the carbonyl carbon.

• Quenching : After 30 minutes, check TLC to ensure the disappearance of the UV-active enone. Quench with saturated aqueous NH 4​ Cl.

• Extraction : Extract with dichloromethane (3x), dry over Na 2​ SO 4​ , and concentrate to yield the allylic alcohols as an inseparable diastereomeric mixture. Proceed without further purification[3].

Step 3: Myers' Reductive Rearrangement

Self-Validation Checkpoint: Nitrogen gas extrusion drives the thermodynamic formation of the terminal olefin.

• Activation : Dissolve the allylic alcohol mixture (1.0 equiv) in anhydrous THF. Add Triphenylphosphine (PPh 3​ , 2.0 equiv) and o-nitrobenzenesulfonylhydrazine (NBSH, 2.0 equiv). Cool to -30 °C.

• Transposition : Add Diethyl azodicarboxylate (DEAD, 2.0 equiv) and N-methylmorpholine (NMM, 2.0 equiv) dropwise.

• Evolution : Allow the reaction to slowly warm to room temperature over 4 hours. Validation : As the intermediate decomposes, N 2​ gas evolution will be observed. TLC will reveal the convergence of the two polar alcohol spots into a single, non-polar olefin spot[5].

• Purification : Concentrate and purify via flash chromatography to isolate the transposed olefin.

Step 4: Diastereoselective Dihydroxylation (Upjohn Conditions)

Self-Validation Checkpoint: The catalytic osmium cycle is maintained by NMO, preventing stoichiometric heavy-metal toxicity while establishing the diol.

• Reaction Setup : Dissolve the olefin (1.0 equiv) in a 4:1 mixture of Acetone/H 2​ O. Add N-Methylmorpholine N-oxide (NMO, 2.0 equiv).

• Catalysis : Add Osmium tetroxide (OsO 4​ , 0.05 equiv as a 2.5% wt solution in t-BuOH). Validation : The solution may briefly darken but will remain homogenous as NMO continuously re-oxidizes the osmium.

• Completion : Stir at room temperature for 12 hours. TLC will show the formation of a highly polar, charrable spot corresponding to the diol.

• Quenching & Isolation : Quench with saturated aqueous Na 2​ SO 3​ to reduce any residual osmium. Extract with EtOAc, wash with brine, dry, and purify to yield pure digitoxigenin monodigitoxoside (evatromonoside)[4].

Quantitative Data Summary

Synthetic Step	Reaction Type	Key Reagents	Intermediate / Product	Typical Yield	Stereochemical Outcome
Step 1	Glycosylation	Pd 2​ (dba) 3​ , PPh 3​ , THF	β -Glycoside Enone	85–86%	>95% β -anomer (Single Diastereomer)
Step 2	1,2-Reduction	NaBH 4​ , CeCl 3​ ·7H 2​ O, MeOH	Allylic Alcohols	85–90%	Inseparable Diastereomeric Mixture
Step 3	1,3-Transposition	NBSH, PPh 3​ , DEAD, NMM	Olefin	80–84%	Complete Convergence to Terminal Olefin
Step 4	Dihydroxylation	OsO 4​ , NMO, Acetone/H 2​ O	Evatromonoside	91–93%	Exclusively L-ribo configuration

Data aggregated and adapted from O'Doherty et al.[3][4].

References

• A Stereoselective Synthesis of Digitoxin and Digitoxigen Monoand Bisdigitoxoside from Digitoxigenin via a Palladium Catalyzed Glycosylation Source: National Institutes of Health (PMC) URL:[Link]

• Methods for 2-Deoxyglycoside Synthesis Source: Chemical Reviews (ACS Publications) URL:[Link]

• A Direct Comparison of the Anticancer Activities of Digitoxin MeON-Neoglycosides and O-Glycosides Source: National Institutes of Health (PMC) URL:[Link]

• De Novo Approach to 2-Deoxy- β -glycosides: Asymmetric Syntheses of Digoxose and Digitoxin Source: Journal of Organic Chemistry (ACS Publications) URL:[Link]

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• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Notes & Protocols: A Guide to the Stereoselective Synthesis of Digitoxigenin Monodigitoxoside via Palladium-Catalyzed Glycosylation

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Digitoxigenin Monodigitoxoside and the Synthetic Challenge

Digitoxigenin monodigitoxoside is a crucial substructure of the cardiac glycoside digitoxin, a natural product isolated from the foxglove plant (Digitalis purpurea). While historically used in the treatment of heart conditions, recent studies have unveiled the potent anticancer activities of digitoxin and its analogues.[1][2] This has spurred renewed interest in the chemical synthesis of these complex molecules to enable the development of novel therapeutics with improved efficacy and reduced cardiotoxicity.[1]

The synthesis of cardiac glycosides, particularly those containing 2-deoxy sugars like digitoxigenin monodigitoxoside, presents a significant challenge to synthetic chemists. The stereocontrolled formation of the glycosidic bond, especially the β-linkage, is often difficult to achieve using traditional methods.[1][3] This guide details a modern and highly effective approach: the palladium-catalyzed glycosylation, which offers a mild, stereoselective, and efficient route to this important class of molecules.[1][2]

The Power of Palladium: Principles of Catalytic Glycosylation

Palladium-catalyzed glycosylation has emerged as a powerful tool for the formation of glycosidic bonds with high stereocontrol.[4][5] The mechanism of this reaction, particularly when using glycal donors, typically involves the formation of a key intermediate, a π-allylpalladium complex. This intermediate is then attacked by the nucleophile (the alcohol of the aglycone, in this case, digitoxigenin) to form the glycosidic linkage.

The stereochemical outcome of the reaction, whether it yields the α- or β-anomer, is highly dependent on the choice of ligands, the palladium source, and the reaction conditions.[4][5][6] This tunability is a key advantage of palladium catalysis, allowing for the selective synthesis of the desired stereoisomer. For the synthesis of digitoxigenin monodigitoxoside, the formation of the β-glycoside is crucial for its biological activity. The protocol outlined below utilizes conditions that have been optimized for the exclusive formation of this β-anomer.[1][2]

Catalytic Cycle of Palladium-Catalyzed Glycosylation

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: A Validated HPLC Method for the Quantification of Digitoxigenin Monodigitoxoside

Abstract

This application note presents a detailed, reliable, and validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Digitoxigenin monodigitoxoside, a key cardiac glycoside. This document is intended for researchers, scientists, and drug development professionals who require an accurate and robust analytical protocol for this compound in various matrices. The methodology is built upon established principles of reversed-phase chromatography and adheres to the validation guidelines set forth by the International Council for Harmonisation (ICH).

Introduction: The Analytical Imperative for Cardiac Glycosides

Digitoxigenin monodigitoxoside is a member of the cardenolide family of steroid glycosides, compounds of significant pharmacological interest due to their historical and ongoing use in treating cardiac conditions like congestive heart failure and arrhythmias.[1] These compounds function by inhibiting the Na+/K+-ATPase enzyme system in cardiac muscle cells. Given their potent biological activity and narrow therapeutic index, the precise and accurate quantification of cardiac glycosides in pharmaceutical formulations, plant extracts, and biological samples is of paramount importance for ensuring safety and efficacy.[1]

High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for the separation, identification, and quantification of these compounds due to its high sensitivity, selectivity, and accuracy.[1][2][3] The primary challenge in their analysis lies in their structural similarity, often requiring a highly optimized method to achieve adequate resolution. This note provides a comprehensive protocol that addresses these challenges.

The chromophore responsible for UV absorbance in cardenolides is the five-membered lactone ring attached to the steroid backbone. This feature provides a characteristic UV absorption maximum around 220 nm, which is the basis for the UV detection strategy employed in this method.[4][5]

Principle of the Method: Reversed-Phase Chromatography

This method employs reversed-phase HPLC, where the stationary phase is non-polar (a C18 column) and the mobile phase is a polar mixture. The separation mechanism is based on the differential partitioning of the analyte between the stationary and mobile phases. Digitoxigenin monodigitoxoside, being a moderately polar molecule, will be retained on the non-polar C18 column. Its elution is controlled by the composition of the polar mobile phase. By using a carefully selected isocratic mixture of organic solvents (acetonitrile and methanol) and water, a reproducible retention time and sharp peak shape can be achieved, allowing for accurate quantification.

Experimental Protocol

This protocol is designed to be a self-validating system, where system suitability tests are integrated to ensure the reliability of results on a day-to-day basis.

Materials and Reagents

• Analyte: Digitoxigenin monodigitoxoside reference standard (>95% purity)

• Solvents: HPLC-grade acetonitrile, methanol, and water.

• Internal Standard (Optional but Recommended): Digitoxigenin or a similar, structurally related compound not present in the sample matrix.

• Filters: 0.45 µm or 0.22 µm syringe filters (ensure compatibility with organic solvents).

Instrumentation and Chromatographic Conditions

The following table summarizes the instrumental setup and parameters for the analysis.

Parameter	Specification
HPLC System	A system equipped with a pump, autosampler, column oven, and UV detector.
Column	NUCLEOSIL® C18, 5 µm, 4.6 x 250 mm (or equivalent C18 column)
Mobile Phase	Acetonitrile : Methanol : Water (30:30:40, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C (for improved reproducibility)
Detection Wavelength	220 nm[4][5]
Injection Volume	20 µL
Run Time	Approximately 15 minutes (adjust as needed based on analyte and potential matrix interferents)

Causality Behind Choices:

• C18 Column: The octadecylsilane stationary phase provides the necessary hydrophobicity to retain moderately polar cardenolides.[1][2]

• Mobile Phase: The ternary mixture of acetonitrile, methanol, and water offers excellent selectivity for closely related glycosides. The ratio is optimized to provide a reasonable retention time and good peak shape for Digitoxigenin monodigitoxoside.

• Detection at 220 nm: This wavelength corresponds to the UV absorbance maximum of the butenolide ring common to all cardenolides, ensuring high sensitivity.[4]

• Column Temperature: Maintaining a constant temperature of 30 °C minimizes fluctuations in retention time caused by ambient temperature changes, enhancing the method's robustness.

Preparation of Solutions

Standard Stock Solution (e.g., 100 µg/mL):

• Accurately weigh approximately 10 mg of Digitoxigenin monodigitoxoside reference standard.

• Transfer to a 100 mL volumetric flask.

• Dissolve in and dilute to volume with methanol. Sonicate if necessary to ensure complete dissolution. This solution should be stored at 2-8 °C and protected from light.

Working Standard Solutions:

• Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase.

• A typical calibration curve might include concentrations ranging from 1 µg/mL to 50 µg/mL.

Sample Preparation: The goal of sample preparation is to extract the analyte from the matrix and remove interfering components. The procedure will vary depending on the sample type.

• For Pharmaceutical Formulations (e.g., Tablets):

  • Weigh and finely powder a representative number of tablets.

  • Accurately weigh a portion of the powder equivalent to a target concentration of the analyte.

  • Transfer to a volumetric flask and add methanol to extract the analyte.

  • Sonicate for 15-20 minutes, then dilute to volume with methanol.

  • Filter the extract through a 0.45 µm syringe filter prior to injection.

• For Plant Material:

  • Dry and grind the plant material to a fine powder.

  • Perform an extraction, such as soxhlet or maceration, using methanol or ethanol.[5]

  • Evaporate the solvent and reconstitute the residue in a known volume of mobile phase.

  • For complex extracts, a Solid-Phase Extraction (SPE) clean-up step using a C18 cartridge may be necessary to remove highly polar or non-polar interferences.

  • Filter the final solution through a 0.45 µm syringe filter.

• For Biological Fluids (e.g., Serum, Plasma):

  • Techniques like liquid-liquid extraction (LLE) with solvents such as chloroform/isopropanol or solid-phase extraction (SPE) are typically required to remove proteins and other endogenous components.[6][7]

  • SPE with C18 or specialized cyclodextrin columns can be effective.[7][8]

  • After extraction, the solvent is evaporated, and the residue is reconstituted in the mobile phase.

  • Filter the reconstituted sample before injection.

Analytical Workflow

The following diagram illustrates the complete analytical process from sample to result.

Caption: General workflow for the HPLC quantification of Digitoxigenin monodigitoxoside.

Method Validation Protocol

To ensure the method is fit for its intended purpose, it must be validated according to ICH Q2(R1) guidelines.[8] The following parameters should be assessed.

System Suitability

Before any sample analysis, the chromatographic system's performance must be verified. This is achieved by injecting a standard solution (e.g., 20 µg/mL) multiple times (n=5).

Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	T ≤ 2.0	Ensures peak symmetry, critical for accurate integration.
Theoretical Plates (N)	N > 2000	Indicates column efficiency and good separation power.
Relative Standard Deviation (RSD) of Peak Area	RSD ≤ 2.0%	Demonstrates the precision of the injection and detection system.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

• Protocol: Analyze a blank matrix (placebo), a sample spiked with the analyte, and a pure standard. The retention time of the analyte peak in the sample should match that of the standard, and the blank should show no interfering peaks at this retention time.

Linearity

The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte.

• Protocol: Prepare and inject at least five concentrations across the desired range (e.g., 1-50 µg/mL). Plot the peak area versus concentration and perform a linear regression analysis.

• Acceptance Criterion: The correlation coefficient (R²) should be ≥ 0.999.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is often assessed by spike-recovery experiments.

• Protocol: Spike a blank matrix with known concentrations of the analyte at three levels (e.g., 80%, 100%, and 120% of the target concentration). Analyze these samples (n=3 for each level) and calculate the percent recovery.

• Acceptance Criterion: The mean recovery should be within 98.0% to 102.0%.

Precision

Precision is assessed at two levels: repeatability and intermediate precision.

• Repeatability (Intra-assay precision): The precision under the same operating conditions over a short interval of time.

  • Protocol: Analyze six replicate samples at 100% of the target concentration.

• Intermediate Precision: Expresses within-laboratory variations (different days, different analysts, different equipment).

  • Protocol: Repeat the repeatability study on a different day with a different analyst.

• Acceptance Criterion: The RSD for both repeatability and intermediate precision should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Protocol: These can be determined based on the signal-to-noise ratio (S/N). Typically, an S/N of 3:1 is used for LOD and 10:1 for LOQ.

• Acceptance Criterion: For LOQ, the precision (RSD) should be ≤ 10%.

The relationship between these validation parameters is crucial for a robust method.

Caption: Interdependence of key HPLC method validation parameters.

Conclusion

The HPLC method detailed in this application note provides a robust, specific, and reliable means for the quantification of Digitoxigenin monodigitoxoside. The isocratic mobile phase ensures simplicity and reproducibility, while the C18 column provides excellent resolving power for this class of compounds. Adherence to the described validation protocol will ensure that the method is fit for its intended purpose and generates data of high quality and integrity, suitable for regulatory submission and quality control environments.

References

• International Conference on Harmonisation. (1995). Q2A: Text on Validation of Analytical Procedures. Federal Register, 60(40), 11260–11262. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2025). Analytical Method (HPLC) for Determination of Digitalis as a Cardiotonic Drug. [Link]

• Plum, J. et al. (1986). Detection of digoxin, digitoxin, their cardioactive metabolites and derivatives by HPLC and HPLC-RIA. Journal of Chromatography, 377, 221-231. [Link]

• International Journal of Pharmaceutical Sciences and Research. (2025). Analytical Method (HPLC) for Determination of Digitalis as a Cardiotonic Drug. [Link]

• Kao, A. et al. (1999). Identification and Quantification of Cardiac Glycosides in Blood and Urine Samples by HPLC/MS/MS. Analytical Chemistry, 71(18), 4034–4043. [Link]

• Shpak, A. V. et al. (2023). Modern methods for identification and quantification of cardiac glycosides. Pharmacy & Pharmacology, 11(3), 299-311. [Link]

• Kubo, H. et al. (1991). Specific and sensitive determination of digoxin and metabolites in human serum by high performance liquid chromatography with cyclodextrin solid-phase extraction and precolumn fluorescence derivatization. Journal of Chromatography B: Biomedical Sciences and Applications, 565(1-2), 431-441. [Link]

• Weldegergis, B. T. (1983). HPLC analysis of digoxin and digitoxin : development of methods for dosage form assay and separation of potential impurities and metabolites. UBC Library Open Collections. [Link]

• Kwong, E. C. (1983). HPLC analysis of digoxin and digitoxin: development of methods for dosage form assay and separation of potential impurities and metabolites. University of British Columbia. [Link]

• Gault, M. H. et al. (1980). High-performance liquid chromatographic method for simultaneous quantitation of digoxin and metabolites in serum. Journal of Chromatography B: Biomedical Sciences and Applications, 221(2), 377-385. [Link]

• Malone, J., & Hughes, L. (n.d.). An HPLC-MS/MS Assay Method for the Determination of Digoxin in Human Plasma and Urine. Almac Group. [Link]

• Morsy, N. (2017). Cardiac Glycosides in Medicinal Plants. IntechOpen. [Link]

• Stan, M. et al. (2010). An HPLC method for the determination of digoxin in dissolution samples. Journal of the Serbian Chemical Society, 75(11), 1583-1593. [Link]

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• 4. HPLC analysis of digoxin and digitoxin : development of methods for dosage form assay and separation of potential impurities and metabolites - UBC Library Open Collections [open.library.ubc.ca]
• 5. Cardiac Glycosides in Medicinal Plants | IntechOpen [intechopen.com]
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• 8. Specific and sensitive determination of digoxin and metabolites in human serum by high performance liquid chromatography with cyclodextrin solid-phase extraction and precolumn fluorescence derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating Digitoxigenin Monodigitoxoside Cytotoxicity

Introduction: Unveiling the Cytotoxic Potential of Digitoxigenin Monodigitoxoside

Digitoxigenin monodigitoxoside (DGM) is a cardiac glycoside, a class of naturally derived compounds historically used in the treatment of heart conditions.[1][2] More recently, these compounds have garnered significant interest for their potential as anticancer agents.[1][3][4] DGM, found in Digitalis lanata Ehrh., exerts its biological effects primarily through the inhibition of the Na+/K+-ATPase pump, a transmembrane protein essential for maintaining cellular ion gradients.[1][2][5] This inhibition leads to a cascade of downstream events, ultimately culminating in cytotoxic and cytostatic effects in various cancer cell lines.[1][4]

These application notes provide a comprehensive guide for researchers to evaluate the cytotoxicity of DGM in a cell-based context. We will delve into the mechanistic underpinnings of DGM's action and provide detailed, field-proven protocols for a suite of assays designed to quantify its impact on cell viability, membrane integrity, and apoptosis.

Mechanistic Insights: The "Why" Behind the Assays

The primary molecular target of DGM is the Na+/K+-ATPase pump.[1][2][5] Inhibition of this pump disrupts the sodium and potassium ion gradients across the cell membrane. This disruption triggers a secondary effect on the Na+/Ca2+ exchanger, leading to an increase in intracellular calcium levels.[6] Elevated intracellular calcium can activate various signaling pathways, including those leading to apoptosis (programmed cell death).[5][6] Furthermore, the disruption of ion homeostasis can lead to cell cycle arrest and the induction of senescence.[1]

Our selection of assays is therefore designed to probe these key events:

• Metabolic Viability Assays (e.g., MTT): These assays measure the metabolic activity of a cell population, which is a proxy for cell viability and proliferation.[7][8][9] A reduction in metabolic activity following DGM treatment indicates a cytotoxic or cytostatic effect.

• Membrane Integrity Assays (e.g., LDH Release): These assays quantify the release of intracellular enzymes, such as lactate dehydrogenase (LDH), into the cell culture medium.[10][11] LDH release is a hallmark of compromised cell membrane integrity, a key feature of necrosis and late-stage apoptosis.

• Apoptosis Assays (e.g., Caspase-3/7 Activity): These assays measure the activity of key executioner caspases, such as caspase-3 and caspase-7, which are central to the apoptotic cascade.[12][13][14][15][16] An increase in caspase activity is a specific indicator of apoptosis induction by DGM.

The following diagram illustrates the proposed mechanism of DGM-induced cytotoxicity and the corresponding assays to measure these effects.

Caption: Proposed mechanism of DGM-induced cytotoxicity and corresponding assays.

Experimental Protocols

I. Cell Culture and Treatment

Causality Behind Choices: The choice of cell line is critical and should be relevant to the research question. For anticancer studies, cell lines with known sensitivity to cardiac glycosides, such as the A549 non-small cell lung cancer line, are a good starting point.[1][3] It is crucial to maintain cells in their logarithmic growth phase to ensure reproducibility. A vehicle control (e.g., DMSO) is essential to distinguish the effects of the compound from those of the solvent.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.[10]

• Compound Preparation: Prepare a stock solution of Digitoxigenin monodigitoxoside in a suitable solvent (e.g., DMSO). Create a serial dilution of DGM in a complete culture medium to achieve the desired final concentrations.

• Cell Treatment: Remove the overnight culture medium from the cells and replace it with the medium containing the various concentrations of DGM. Include wells with vehicle control (medium with the same concentration of DMSO as the highest DGM concentration) and untreated cells (medium only).

• Incubation: Incubate the plates for the desired treatment duration (e.g., 24, 48, or 72 hours). The incubation time should be optimized based on the cell line and the expected kinetics of the cytotoxic response.

II. MTT Assay for Cell Viability

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the metabolic activity of cells.[7][8][9] Viable cells contain mitochondrial dehydrogenases that reduce the yellow MTT tetrazolium salt to purple formazan crystals.[8] The amount of formazan produced is proportional to the number of viable cells.[17]

Protocol:

• Following the treatment period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[7][8]

• Incubate the plate for 3-4 hours at 37°C to allow for the formation of formazan crystals.[7][8]

• Carefully remove the medium containing MTT.

• Add 100-150 µL of a solubilization solution (e.g., DMSO, or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[7][17]

• Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Measure the absorbance at a wavelength between 550 and 600 nm (e.g., 570 nm) using a microplate reader.[7] A reference wavelength of >650 nm can be used to subtract background absorbance.[7]

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the untreated control.

Data Presentation:

DGM Concentration (nM)	Absorbance (570 nm) (Mean ± SD)	% Cell Viability
0 (Control)	1.25 ± 0.08	100
1	1.18 ± 0.06	94.4
10	0.95 ± 0.05	76.0
50	0.62 ± 0.04	49.6
100	0.31 ± 0.03	24.8
500	0.15 ± 0.02	12.0

III. LDH Release Assay for Membrane Integrity

Principle: The Lactate Dehydrogenase (LDH) assay quantifies the amount of LDH released from damaged cells into the culture medium.[10][11] LDH is a stable cytosolic enzyme that is released upon loss of membrane integrity.[18] The released LDH catalyzes the conversion of lactate to pyruvate, which is coupled to the reduction of a tetrazolium salt to a colored formazan product.[10]

Protocol:

• Following the treatment period, carefully collect the cell culture supernatant from each well. If cells are in suspension, centrifuge the plate to pellet the cells before collecting the supernatant.[11]

• Prepare assay controls:

  • Spontaneous LDH release: Supernatant from untreated cells.

  • Maximum LDH release: Supernatant from cells treated with a lysis buffer (e.g., Triton X-100).[11]

  • Background control: Culture medium without cells.[11]

• Transfer a portion of the supernatant (e.g., 50-100 µL) to a new 96-well plate.[11]

• Add the LDH reaction mixture (containing lactate, NAD+, and the tetrazolium salt) to each well according to the manufacturer's instructions.

• Incubate the plate at room temperature for 10-30 minutes, protected from light.[11]

• Measure the absorbance at the recommended wavelength (e.g., 490 nm).[10][11]

• Data Analysis: Calculate the percentage of cytotoxicity using the formula: (% Cytotoxicity = [(Sample Abs - Spontaneous Abs) / (Maximum Abs - Spontaneous Abs)] * 100).

Data Presentation:

DGM Concentration (nM)	Absorbance (490 nm) (Mean ± SD)	% Cytotoxicity
0 (Spontaneous)	0.21 ± 0.02	0
1	0.25 ± 0.03	5.7
10	0.45 ± 0.04	34.3
50	0.88 ± 0.06	95.7
100	1.15 ± 0.08	134.3 (Lysis)
Lysis Control (Max)	0.92 ± 0.05	100

IV. Caspase-3/7 Activity Assay for Apoptosis

Principle: This assay measures the activity of caspase-3 and caspase-7, key executioner enzymes in the apoptotic pathway.[12][13][14][15][16] The assay utilizes a proluminescent substrate containing the DEVD peptide sequence, which is specifically cleaved by active caspase-3 and -7.[13][14] This cleavage releases a substrate for luciferase, generating a luminescent signal that is proportional to caspase activity.[13][14]

Protocol:

• Following the treatment period, allow the 96-well plate containing the cells to equilibrate to room temperature.

• Add the Caspase-Glo® 3/7 Reagent directly to each well in an equal volume to the culture medium (e.g., 100 µL of reagent to 100 µL of medium).[13]

• Mix the contents of the wells by gentle shaking on a plate shaker for 30-60 seconds.

• Incubate the plate at room temperature for 1-2 hours, protected from light.[13]

• Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Express the results as fold change in caspase activity relative to the untreated control.

Data Presentation:

DGM Concentration (nM)	Luminescence (RLU) (Mean ± SD)	Fold Change in Caspase-3/7 Activity
0 (Control)	15,230 ± 1,150	1.0
1	18,540 ± 1,320	1.2
10	45,890 ± 3,210	3.0
50	98,760 ± 6,540	6.5
100	155,430 ± 9,870	10.2

Experimental Workflow Visualization

The following diagram outlines the general workflow for assessing DGM cytotoxicity.

Caption: General workflow for evaluating DGM cytotoxicity.

Trustworthiness and Self-Validation

The robustness of these protocols lies in their complementary nature. By employing a multi-assay approach, a more complete and validated picture of DGM's cytotoxic effects can be obtained. For instance, a decrease in cell viability as measured by the MTT assay should correlate with an increase in membrane damage (LDH release) and/or apoptosis (caspase activation). Discrepancies between these assays can provide valuable insights into the specific mode of cell death induced by DGM. For example, a significant decrease in MTT signal without a corresponding increase in LDH release might suggest a predominantly cytostatic effect or early-stage apoptosis where membrane integrity is still maintained.

References

• Schneider, N. F. Z., et al. (2016). Inhibition of cell proliferation, invasion and migration by the cardenolides digitoxigenin monodigitoxoside and convallatoxin in A549 cell line. Natural Product Research, 30(11), 1327–1331. [Link]

• de Oliveira, G. A., et al. (2020). Cytotoxic effect of carbohydrate derivatives of digitoxigenin involves modulation of plasma membrane Ca2+-ATPase. Chemico-Biological Interactions, 328, 109197. [Link]

• Schneider, N. F. Z., et al. (2018). Cytotoxic and cytostatic effects of digitoxigenin monodigitoxoside (DGX) in human lung cancer cells and its link to Na,K-ATPase. Toxicology Letters, 282, 125–134. [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• Chen, C. C., et al. (2020). Na+/K+-ATPase-Targeted Cytotoxicity of (+)-Digoxin and Several Semisynthetic Derivatives. Journal of Natural Products, 83(3), 699–708. [Link]

• Kosheeka. (2025, January 23). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Retrieved from [Link]

• Rimon, G., et al. (1984). Development of a specific assay for cardiac glycoside-like compounds based on cross-resistance of human cell mutants. Hypertension, 6(2), 159–165. [Link]

• Langenhan, J. M., et al. (2005). A Direct Comparison of the Anticancer Activities of Digitoxin MeON-Neoglycosides and O-Glycosides. Journal of the American Chemical Society, 127(49), 17268–17275. [Link]

• El-Seedi, H. R., et al. (2020). Anticancer and Immunogenic Properties of Cardiac Glycosides. Molecules, 25(17), 3829. [Link]

• ResearchGate. (n.d.). O-Digitoxoside 1 and MeON-digitoxoside 4 activate cas-pase-9, not.... Retrieved from [Link]

• Al-Sultani, M. H., et al. (2021). Emergence of Cardiac Glycosides as Potential Drugs: Current and Future Scope for Cancer Therapeutics. Molecules, 26(17), 5174. [Link]

• Chan, N., et al. (2012). A Rapid Survival Assay to Measure Drug-Induced Cytotoxicity and Cell Cycle Effects. Cell Cycle, 11(1), 187–198. [Link]

• Leone, M., et al. (2020). Live cell screening identifies glycosides as enhancers of cardiomyocyte cell cycle activity. Frontiers in Cell and Developmental Biology, 8, 589. [Link]

• Jimeno, A., et al. (2019). A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course “Preclinical and Early-ph. Anticancer Research, 39(7), 3435–3441. [Link]

• Tiaris Biosciences. (n.d.). LDH CYTOTOXICITY ASSAY KIT. Retrieved from [Link]

• Piras, L., et al. (2000). Selective inhibition of human erythrocyte Na+/K+ ATPase by cardiac glycosides and by a mammalian digitalis like factor. Pharmacological Research, 42(3), 267–273. [Link]

• Accelero. (n.d.). Pre-Clinical Testing → Example of In Vitro Study to Assess Drug Toxicity. Retrieved from [Link]

• Leone, M., et al. (2020). Live cell screening identifies glycosides as enhancers of cardiomyocyte cell cycle activity. Frontiers in Cell and Developmental Biology, 8, 589. [Link]

• Li, Y., et al. (2016). Cardiac glycosides inhibit proliferation and induce apoptosis of human hematological malignant cells. Oncotarget, 7(40), 65147–65158. [Link]

• Wolpaw, A. J., et al. (2009). Cardiac Glycosides Induce Cell Death in Human Cells by Inhibiting General Protein Synthesis. PLOS ONE, 4(12), e8292. [Link]

• Chen, C. C., et al. (2021). Structural Insights into the Interactions of Digoxin and Na+/K+-ATPase and Other Targets for the Inhibition of Cancer Cell Proliferation. International Journal of Molecular Sciences, 22(12), 6475. [Link]

• ResearchGate. (2025, October 15). Structural Insights into the Interactions of Digoxin and Na/K-ATPase and Other Targets for the Inhibition of Cancer Cell Proliferation. Retrieved from [Link]

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• 9. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
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• 12. Apo-ONE® Homogeneous Caspase-3/7 Assay Protocol [promega.com]
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• 16. Cell Meter™ Caspase 3/7 Activity Apoptosis Assay Kit *Green Fluorescence* | AAT Bioquest [aatbio.com]
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Application of Digitoxigenin monodigitoxoside in cardiovascular research.

An In-Depth Application Note on Digitoxigenin Monodigitoxoside in Cardiovascular Research

Executive Overview

Digitoxigenin monodigitoxoside (DGX), also known as evatromonoside, is a potent cardenolide and a primary active metabolite of the cardiac glycoside digitoxin[1][2]. In cardiovascular pharmacology, DGX serves as a critical tool compound for investigating the structure-activity relationship (SAR) of Na+/K+-ATPase inhibition and the subsequent induction of positive inotropy[3]. Unlike its parent compound digitoxin, which possesses a bulky trisaccharide chain leading to high lipophilicity and slow tissue penetration[4][5], DGX features a single sugar moiety. This structural distinction provides a unique pharmacokinetic profile: it retains high binding affinity for the Na+/K+-ATPase α -subunit while demonstrating a rapid, diffusion-controlled onset of action in myocardial tissue[4][6]. This guide details the mechanistic pathways, binding kinetics, and validated experimental protocols for utilizing DGX in cardiovascular drug development.

Pharmacodynamics & Structure-Activity Relationship (SAR)

The pharmacological efficacy of cardiac glycosides is heavily dictated by the interplay between the steroid aglycone core and the attached carbohydrate moieties. While the aglycone (digitoxigenin) is responsible for the fundamental binding to the Na+/K+-ATPase receptor, the addition of the monodigitoxoside sugar significantly enhances binding affinity[5][7].

Causality in Molecular Design: Research demonstrates that the stereochemistry of the sugar ring is paramount. Specifically, the equatorial conformation of the 4'-OH group in the monosaccharide optimizes hydrogen bonding within the extracellular cleft of the Na+/K+-ATPase α -subunit[7]. This structural alignment lowers the IC50 value compared to the bare aglycone. Furthermore, because DGX lacks the additional two sugar rings found in digitoxin, it avoids the severe diffusion-limited receptor occupancy that delays the inotropic action of highly lipophilic cardioactive steroids[4].

Mechanistic Pathway: From Receptor Binding to Positive Inotropy

In myocardiac cells, the primary therapeutic target of DGX is the Na+/K+-ATPase pump. By binding to the extracellular domain of the catalytic α -subunit, DGX inhibits the active extrusion of intracellular sodium (Na+)[3][6]. The resulting localized accumulation of intracellular Na+ alters the electrochemical gradient, which subsequently reduces the forward mode (or promotes the reverse mode) of the Na+/Ca2+ Exchanger (NCX)[3]. This cascade leads to an accumulation of intracellular calcium (Ca2+), triggering a massive Ca2+-induced Ca2+ release from the sarcoplasmic reticulum (SR), ultimately increasing the contractile force of the cardiomyocyte (positive inotropic effect).

Fig 1. Mechanistic pathway of DGX-induced positive inotropy via Na+/K+-ATPase inhibition.

Quantitative Data: Binding Kinetics and Efficacy

The following table summarizes the comparative binding kinetics of digitoxigenin and its glycosylated derivatives, highlighting the optimal balance achieved by monosaccharide derivatives like DGX.

Compound	Target / Model	IC50 / Kinetic Metric	Pharmacological Observation	Reference
Digitoxigenin (Aglycone)	Hog Kidney Na+/K+-ATPase	IC50 = 117.0 nM	Baseline inhibitory activity without the sugar moiety.	[7]
Digitoxigenin 2'-deoxy- α -D-ribo-hexopyranoside	Hog Kidney Na+/K+-ATPase	IC50 = 93.3 nM	Demonstrates enhanced affinity via the equatorial 4'-OH group.	[7]
Digitoxigenin β -D-galactoside	Hog Kidney Na+/K+-ATPase	IC50 = 64.5 nM	Highest affinity observed in the tested monosaccharide series.	[7]
Digitoxigenin monodigitoxoside (DGX)	Human Lung/Kidney Cells	IC50 = Nanomolar Range	High affinity binding (-11.4 Kcal/mol) to the α -subunit.	[6]
Digitoxin (Trisaccharide)	Guinea-Pig Myocardium	T50 = Slow Onset	High lipophilicity delays diffusion-controlled receptor occupancy.	[4]

Experimental Methodologies (Self-Validating Protocols)

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating specific controls to isolate the pharmacological causality of DGX.

Protocol A: Colorimetric Na+/K+-ATPase Inhibition Assay

This assay quantifies the ability of DGX to inhibit ATP hydrolysis by measuring liberated inorganic phosphate (Pi).

• Causality Check: EGTA is included in the buffer to chelate trace Ca2+, which natively inhibits Na+/K+-ATPase, ensuring that any observed inhibition is strictly DGX-mediated. Ouabain is used as a self-validating positive control to establish the 100% inhibition baseline.

Step-by-Step Workflow:

• Preparation: Isolate sarcolemmal vesicles from mammalian cardiac tissue or utilize purified hog kidney Na+/K+-ATPase. Suspend in a reaction buffer containing 100 mM NaCl, 20 mM KCl, 3 mM MgCl2, 1 mM EGTA, and 50 mM Tris-HCl (pH 7.4).

• Compound Incubation: Aliquot the enzyme suspension into a 96-well plate. Add DGX in serial dilutions (ranging from 1 nM to 10 µM). In parallel wells, add vehicle (DMSO <0.1%) as a negative control and Ouabain (1 mM) as a positive control. Incubate at 37°C for 15 minutes to allow receptor binding.

• Reaction Initiation: Add 3 mM ATP to all wells to initiate hydrolysis. Incubate for exactly 30 minutes at 37°C.

• Termination & Detection: Stop the reaction by adding an acidic Malachite Green/molybdate reagent. The reagent binds to free Pi, shifting color to a dark green.

• Quantification: Read absorbance at 620 nm using a microplate reader. Calculate the IC50 using non-linear regression analysis against the Ouabain-subtracted baseline.

Protocol B: Intracellular Calcium Transient Measurement in ARVMs

This protocol measures the downstream inotropic effect of DGX in Adult Rat Ventricular Myocytes (ARVMs).

• Causality Check: Fura-2 AM is a ratiometric dye; measuring the 340/380 nm excitation ratio eliminates artifacts caused by dye bleaching or variations in cell thickness. A mandatory washout phase validates that the elevated calcium transients are due to reversible receptor binding, not irreversible cytotoxicity.

Fig 2. Workflow for measuring DGX-induced intracellular calcium transients in isolated ARVMs.

Step-by-Step Workflow:

• Cell Isolation: Isolate ARVMs using a standard Langendorff retrograde perfusion system with collagenase type II.

• Dye Loading: Incubate healthy, rod-shaped ARVMs with 2 µM Fura-2 AM and 0.02% Pluronic F-127 in Tyrode's solution for 20 minutes at room temperature in the dark. Wash twice to allow de-esterification.

• Baseline Recording: Place cells in a perfusion chamber mounted on an inverted epifluorescence microscope. Pace the cells via field stimulation at 1 Hz. Record the baseline 340/380 nm ratio to establish resting and peak systolic Ca2+ levels.

• DGX Perfusion: Switch the perfusate to Tyrode's solution containing 50 nM DGX. Continuously record the transients for 10-15 minutes. Observe the increase in systolic calcium transient amplitude (positive inotropy).

• Washout & Validation: Switch back to DGX-free Tyrode's solution. Monitor for 15 minutes to confirm the decay of the inotropic effect as DGX dissociates from the Na+/K+-ATPase receptor, validating the pharmacological specificity of the compound.

References

• Title: Cytotoxic and cytostatic effects of digitoxigenin monodigitoxoside (DGX) in human lung cancer cells and its link to Na,K-ATPase. Source: Biomedicine & Pharmacotherapy. URL: [Link][6]

• Title: Cardiac glycosides. 1. A systematic study of digitoxigenin D-glycosides. Source: Journal of Medicinal Chemistry. URL: [Link][7]

• Title: Diffusion-controlled receptor occupancy determines the rate of inotropic action of some cardioactive steroids. Source: British Journal of Pharmacology. URL: [Link][4]

• Title: Interactions between Cardiac Glycosides and Sodium/Potassium-ATPase: Three-Dimensional Structure−Activity Relationship Models. Source: Biochemistry - ACS Publications. URL: [Link][3]

• Title: De Novo Approach to 2-Deoxy- β -glycosides: Asymmetric Syntheses of Digoxose and Digitoxin 1. Source: The Journal of Organic Chemistry - ACS Publications. URL: [Link][5]

• Title: Effects of digitoxigenin, digoxigenin, and various cardiac glycosides on cardenolide accumulation in shoot cultures of Digitalis lanata. Source: Planta Medica. URL: [Link][2]

Sources

• 1. Digitoxigenin Monodigitoxoside|Na+/K+ ATPase Inhibitor [benchchem.com]
• 2. Effects of digitoxigenin, digoxigenin, and various cardiac glycosides on cardenolide accumulation in shoot cultures of Digitalis lanata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Diffusion-controlled receptor occupancy determines the rate of inotropic action of some cardioactive steroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Cytotoxic and cytostatic effects of digitoxigenin monodigitoxoside (DGX) in human lung cancer cells and its link to Na,K-ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cardiac glycosides. 1. A systematic study of digitoxigenin D-glycosides - PubMed [pubmed.ncbi.nlm.nih.gov]

How to dissolve Digitoxigenin monodigitoxoside for cell culture experiments.

Initiating the Analysis

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Developing Dissolution Protocol

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Detailing Experimental Procedures

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Summarizing Cellular Interactions

I'm now integrating critical data: DGX’s effect on A549 lung cancer cells at nanomolar doses, referencing Taylor & Francis. I'm focusing on the documented Na+/K+-ATPase target, supported by the Biomedical. Pharmacother. 2018 study. I'm noting DMSO solubility and storage specifics, referencing Benchchem or general cardenolide sources. Importantly, I'm reinforcing the crucial need for ≤0.1% DMSO in cell culture to prevent toxicity, which impacts the DOT diagrams. I am revising the DOT diagrams and colors to be more clear.

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Verifying Citation Structure

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Analytical techniques for identifying Digitoxigenin monodigitoxoside metabolites.

Application Notes & Protocols

Topic: Analytical Techniques for the Identification and Characterization of Digitoxigenin Monodigitoxoside Metabolites

Audience: Researchers, Scientists, and Drug Development Professionals

Foreword: A Modern Approach to Cardiac Glycoside Metabolite Analysis

The study of cardiac glycoside metabolism, particularly that of digitoxin and its derivatives like Digitoxigenin monodigitoxoside, is pivotal for understanding their pharmacokinetics, therapeutic efficacy, and toxicity. The narrow therapeutic index of these compounds necessitates highly sensitive and specific analytical methods to monitor their biotransformation. This document, crafted from the perspective of a Senior Application Scientist, eschews a rigid template to provide a logically structured, in-depth guide to the state-of-the-art analytical workflows. We will delve into the causality behind experimental choices, ensuring each protocol is a self-validating system grounded in established scientific principles. Our focus will be on the gold-standard technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a method renowned for its superior sensitivity and specificity compared to traditional immunoassays.[1][[“]]

The Metabolic Journey of Digitoxin: Context for Analysis

Understanding the metabolic fate of the parent drug is fundamental to identifying its metabolites. Digitoxin undergoes a stepwise biotransformation primarily involving the sequential cleavage of its three digitoxose sugar moieties. This process is a critical aspect of its detoxification and elimination.

• Step 1: Hydrolysis to Bisdigitoxoside: Digitoxin is first hydrolyzed to Digitoxigenin bisdigitoxoside.

• Step 2: Formation of Monodigitoxoside: The bisdigitoxoside is further cleaved to form the target of our analysis, Digitoxigenin monodigitoxoside . This step has been identified as potentially rate-limiting in the metabolic cascade.[3]

• Step 3: Generation of the Aglycone: Finally, the last sugar moiety is removed to yield the aglycone, Digitoxigenin.[4][5]

Beyond this primary pathway, further metabolism, particularly of the more polar metabolites like Digitoxigenin monodigitoxoside and Digitoxigenin, can occur. In humans, this involves conjugation reactions, predominantly glucuronidation, mediated by UDP-glucuronyl transferase (UDPGT) enzymes in the liver, leading to the formation of even more polar and readily excretable compounds.[6] In some preclinical models, such as rats, cytochrome P450 enzymes (specifically the CYP3A subfamily) have been shown to be involved in the initial sugar cleavage steps.[4]

This metabolic cascade informs our analytical strategy. We must develop a method capable of separating and detecting compounds with varying polarities, from the relatively lipophilic parent drug to the more polar conjugated metabolites.

Caption: Metabolic pathway of Digitoxin to its primary metabolites.

Foundational Strategy: Sample Preparation

The quality of your analytical data is inextricably linked to the quality of your sample preparation. The primary objective is to isolate the analytes of interest from complex biological matrices (e.g., blood, plasma, urine, tissue homogenates) which contain proteins, lipids, salts, and other endogenous interferences that can suppress ionization in the mass spectrometer and contaminate the analytical system.[7][8]

In Vitro and In Vivo Sample Generation

To identify metabolites, one must first generate them.

• In Vitro Models: The use of human liver microsomes or primary hepatocytes is a standard industry practice to investigate metabolic pathways.[6][9][10] These systems contain the necessary enzymatic machinery (like UGTs and CYPs) to simulate hepatic metabolism.[4][6]

• In Vivo Models: Animal studies, often in rats, are used to understand the complete pharmacokinetic profile.[4][11] Blood, urine, and bile samples are collected at various time points post-administration to track the formation and elimination of metabolites.[11][12]

Core Extraction Protocols

We present two robust and widely validated extraction methodologies: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE). The choice depends on the required sample cleanliness, throughput, and available resources.

Protocol 1: Solid-Phase Extraction (SPE) for Superior Purity

SPE is highly recommended for its efficiency in removing matrix components, leading to cleaner extracts and reduced ion suppression.[7][8][13] Polymeric reversed-phase cartridges like Oasis HLB are particularly effective for trapping a broad range of analytes from aqueous solutions.

Objective: To isolate Digitoxigenin monodigitoxoside and related metabolites from plasma or urine.

Materials:

• Oasis HLB SPE Cartridges

• Biological Sample (Plasma, Urine)

• Methanol (HPLC Grade)

• Acetonitrile (HPLC Grade)

• Water (HPLC Grade)

• Ammonium Hydroxide (Optional, for pH adjustment)

• SPE Vacuum Manifold

• Centrifuge and collection tubes

Step-by-Step Methodology:

• Sample Pre-treatment:

  • For plasma/blood: To 1.0 mL of sample, add 3.5 mL of distilled water. Vortex briefly.[11] This dilution reduces viscosity and improves sample loading onto the SPE cartridge.

  • For urine: Dilute 1.0 mL of urine with 1.0 mL of acidified water (e.g., 2% formic acid).[13] This ensures analytes are in a neutral or charged state suitable for retention.

  • Centrifuge the pre-treated sample to pellet any precipitates.

• Cartridge Conditioning:

  • Pass 1 mL of Methanol through the Oasis HLB cartridge. This solvates the stationary phase.

  • Pass 1 mL of HPLC-grade water. This equilibrates the phase for the aqueous sample. Do not let the cartridge run dry.

• Sample Loading:

  • Load the supernatant from the pre-treated sample onto the conditioned cartridge.

  • Apply a slow, steady flow rate (approx. 1-2 mL/min) to ensure adequate interaction time between the analytes and the sorbent.

• Washing (Interference Removal):

  • Wash the cartridge with 1 mL of 5% Methanol in water. This crucial step removes highly polar, water-soluble interferences while retaining the analytes of interest.

• Elution:

  • Elute the analytes with 1-2 mL of Methanol or Acetonitrile into a clean collection tube. A more non-polar solvent is used to disrupt the interaction with the sorbent.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the dried extract in a small, known volume (e.g., 100-200 µL) of the initial mobile phase (e.g., 80% Mobile Phase A, 20% Mobile Phase B). This step concentrates the sample and ensures compatibility with the LC system.

Protocol 2: Liquid-Liquid Extraction (LLE) for High-Throughput Screening

LLE is a classic, cost-effective method that separates compounds based on their differential solubility in two immiscible liquids (aqueous and organic).

Objective: To extract Digitoxigenin monodigitoxoside and related metabolites from blood or serum.

Materials:

• Biological Sample (Blood, Serum)

• Extraction Solvent: A mixture such as Ethyl Acetate/Heptane/Dichloromethane (3:1:1, v/v/v) has proven effective.[7] Alternatively, a Chloroform/Isopropanol mixture can be used.[11]

• Vortex mixer

• Centrifuge and glass tubes

Step-by-Step Methodology:

• Sample Preparation:

  • Pipette 1.0 mL of the biological sample into a clean glass centrifuge tube.

  • If using an internal standard (highly recommended for quantitative accuracy), add it at this stage.

• Extraction:

  • Add 3-5 mL of the organic extraction solvent to the tube.

  • Cap the tube and vortex vigorously for 1-2 minutes to ensure thorough mixing and maximize the surface area for extraction.

• Phase Separation:

  • Centrifuge the mixture at 2000-3000 rpm for 5-10 minutes. This will result in a clear separation of the upper organic layer (containing the analytes) and the lower aqueous/protein layer.

• Collection:

  • Carefully aspirate the upper organic layer using a clean pipette and transfer it to a new tube. Be cautious not to disturb the proteinaceous interface.

• Dry-down and Reconstitution:

  • Evaporate the collected organic solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the initial mobile phase, as described in the SPE protocol.

The Analytical Engine: LC-MS/MS

Once a clean sample extract is obtained, it is introduced into the LC-MS/MS system. This powerful combination first separates the metabolites chromatographically and then detects and quantifies them with high specificity and sensitivity.[[“]][13]

Sources

• 1. Making sure you're not a bot! [gtfch.org]
• 2. consensus.app [consensus.app]
• 3. In vitro digitoxin metabolism. Rate-limiting step and alteration following spironolactone pretreatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metabolism of digoxin and digoxigenin digitoxosides in rat liver microsomes: involvement of cytochrome P4503A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative studies on acid hydrolysis of digitoxin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metabolism of digoxin, digoxigenin digitoxosides and digoxigenin in human hepatocytes and liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. LC-MS assay for quantitative determination of cardio glycoside in human blood samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Metabolism of digoxigenin, digoxigeninmonodigitoxoside and digoxigeninbisdigitoxoside in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Digitoxigenin Monodigitoxoside

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working on the synthesis of digitoxigenin monodigitoxoside. This document provides in-depth troubleshooting advice and frequently asked questions to help overcome common challenges and improve reaction yields. The information is based on established synthetic methodologies and aims to provide both practical solutions and the underlying scientific reasoning.

Introduction to Synthetic Challenges

The synthesis of digitoxigenin monodigitoxoside, a cardiac glycoside with significant therapeutic potential, presents several challenges primarily centered around the stereoselective formation of the glycosidic bond.[1][2][3] The 2-deoxy nature of the digitoxose sugar moiety makes controlling the anomeric stereochemistry particularly difficult, as it lacks the guiding influence of a substituent at the C2-position that is common in other glycosylation reactions.[1] This guide will focus on troubleshooting the widely-used palladium-catalyzed glycosylation method and address other critical aspects of the synthesis.

Part 1: Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis of digitoxigenin monodigitoxoside, offering potential causes and solutions.

Issue 1: Low to No Yield of the Desired β-Glycoside

Question: We are attempting the palladium-catalyzed glycosylation of digitoxigenin with a protected digitoxose donor (e.g., a pyranone) and observing very low or no formation of the desired β-glycoside product. What are the likely causes and how can we improve the yield?

Answer:

Low or no yield in the palladium-catalyzed glycosylation of digitoxigenin is a common issue that can often be traced back to several key factors related to reagents, catalysts, and reaction conditions.

Potential Causes and Troubleshooting Steps:

• Catalyst Inactivity:

  • Cause: The palladium catalyst, often Pd(dba)₂ or a similar Pd(0) source, can be sensitive to air and moisture. Improper handling or storage can lead to oxidation and inactivation.

  • Solution:

    • Use freshly opened or properly stored palladium catalyst.

    • Consider using a more stable precatalyst.

    • Ensure all reaction setup is performed under an inert atmosphere (e.g., argon or nitrogen).

• Ligand Issues:

  • Cause: The choice and quality of the phosphine ligand (e.g., PPh₃) are critical. The ligand can degrade, or an inappropriate ligand may be used.

  • Solution:

    • Use a fresh, high-purity phosphine ligand.

    • The ratio of ligand to palladium is important; an excess of ligand is typically used.

• Substrate Quality:

  • Cause: Impurities in the digitoxigenin or the glycosyl donor can interfere with the catalytic cycle. The tertiary alcohol and butenolide ring in digitoxigenin can also be sensitive under certain conditions, although the palladium-catalyzed method is noted for its chemoselectivity.[1]

  • Solution:

    • Ensure the digitoxigenin is pure and dry.

    • The glycosyl donor must be of high purity.

• Reaction Conditions:

  • Cause: Incorrect solvent, temperature, or reaction time can significantly impact the yield.

  • Solution:

    • Solvent: Anhydrous, degassed solvents are essential. Dichloromethane (DCM) or tetrahydrofuran (THF) are commonly used.

    • Temperature: The reaction may require mild heating to proceed at a reasonable rate. Optimization of the temperature is recommended.

    • Reaction Time: Monitor the reaction by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to determine the optimal reaction time.[4][5]

Experimental Protocol: Palladium-Catalyzed Glycosylation [1][3][6]

• To a flame-dried flask under an inert atmosphere, add digitoxigenin (1 equivalent).

• Dissolve the digitoxigenin in anhydrous, degassed solvent (e.g., DCM).

• Add the glycosyl donor (e.g., pyranone, 1.2-1.5 equivalents).

• In a separate flask, prepare the catalyst by adding the palladium source (e.g., Pd₂(dba)₃, 2.5 mol%) and the phosphine ligand (e.g., PPh₃, 10 mol%) to anhydrous, degassed solvent.

• Add the catalyst solution to the solution of digitoxigenin and the glycosyl donor.

• Stir the reaction at the optimized temperature and monitor its progress.

• Upon completion, quench the reaction and purify the product by column chromatography.

Issue 2: Poor Stereoselectivity (Formation of α-Glycoside Isomer)

Question: Our synthesis is producing a mixture of α and β anomers, with a significant amount of the undesired α-glycoside. How can we improve the β-selectivity?

Answer:

Achieving high β-selectivity is a central challenge in the synthesis of 2-deoxyglycosides.[1] The palladium-catalyzed method is designed to favor the formation of the β-glycoside, so poor selectivity often points to issues with the reaction mechanism or conditions.

Factors Influencing Stereoselectivity:

• Glycosyl Donor: The structure of the glycosyl donor is critical. The use of a pyranone donor in the palladium-catalyzed reaction is specifically designed to favor the formation of the β-anomer.[1]

• Reaction Mechanism: The mechanism of the palladium-catalyzed reaction involves a net retention of stereochemistry at the anomeric center. Therefore, starting with a β-pyranone should yield a β-glycoside.

• Protecting Groups: The protecting groups on the glycosyl donor can influence its reactivity and the stereochemical outcome. While acyl groups at C2 are known to direct 1,2-trans glycosylation in other methods, their effect in this specific reaction may be less pronounced.[7]

Strategies to Enhance β-Selectivity:

• Confirm Donor Stereochemistry: Ensure the starting glycosyl donor has the correct anomeric configuration.

• Optimize Reaction Conditions: Temperature and solvent can influence the transition states leading to the different anomers. A systematic optimization of these parameters may be necessary.

• Alternative Methods: If the palladium-catalyzed method consistently gives poor selectivity, consider alternative glycosylation strategies. The Koenigs-Knorr reaction, while older, can provide good stereoselectivity with the appropriate neighboring group participation.[8] However, this is more challenging with 2-deoxy sugars.

Diagram: Simplified Palladium-Catalyzed Glycosylation Workflow

Caption: Palladium-catalyzed glycosylation workflow.

Issue 3: Difficulty in Product Purification

Question: We are struggling to purify the final digitoxigenin monodigitoxoside product from the reaction mixture. What are the common impurities and what purification strategies are most effective?

Answer:

Purification of cardiac glycosides can be challenging due to their similar polarities to byproducts and starting materials.

Common Impurities:

• Unreacted digitoxigenin

• Degraded glycosyl donor

• α-Anomer of the product

• Byproducts from the decomposition of the catalyst or reagents

Purification Strategies:

• Column Chromatography: This is the most common method for purification.

  • Stationary Phase: Silica gel is typically used.

  • Mobile Phase: A gradient of a non-polar solvent (e.g., hexane or toluene) and a polar solvent (e.g., ethyl acetate or acetone) is often effective. Careful optimization of the solvent system is crucial for good separation.

• High-Performance Liquid Chromatography (HPLC): For very difficult separations or for obtaining highly pure material, preparative HPLC can be used.[4]

  • Column: A reversed-phase column (e.g., C18) is often suitable.

  • Mobile Phase: A mixture of water and an organic solvent like acetonitrile or methanol is typically used.

Table 1: Example TLC/Column Chromatography Solvent Systems

Stage of Purification	Example Solvent System (v/v)	Notes
Initial Separation	Hexane:Ethyl Acetate (gradient)	Good for removing non-polar impurities.
Product Elution	Dichloromethane:Methanol (gradient)	Effective for separating the product from starting materials.
Fine Purification	Toluene:Acetone (isocratic or shallow gradient)	Can provide better resolution for closely related compounds.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the main advantages of the palladium-catalyzed glycosylation method over older methods like the Koenigs-Knorr reaction for synthesizing digitoxigenin monodigitoxoside?

A1: The primary advantage of the palladium-catalyzed method is its ability to achieve high stereoselectivity for the challenging 2-deoxy-β-glycosidic linkage.[1][3] The Koenigs-Knorr reaction typically relies on neighboring group participation from a C2-substituent to control stereochemistry, which is absent in 2-deoxy sugars.[8] This often leads to mixtures of anomers with the Koenigs-Knorr method in this context. Additionally, the palladium-catalyzed reaction often proceeds under milder conditions.

Q2: How critical is the choice of protecting groups on the digitoxose donor?

A2: The choice of protecting groups is very important. They must be stable to the glycosylation conditions but readily removable in a subsequent step without affecting the sensitive glycosidic bond or the aglycone.[9] For methods relying on neighboring group participation, an acyl group at C2 is often used to direct the formation of a 1,2-trans glycoside.[7] In the palladium-catalyzed synthesis, the protecting groups on the pyranone donor are chosen to be stable during the reaction and subsequent transformations.[1]

Q3: Are there any enzymatic methods available for the synthesis of digitoxigenin monodigitoxoside, and how do they compare to chemical synthesis?

A3: Yes, enzymatic methods using glycosyltransferases have been explored for the glycosylation of cardiac glycosides.[10][11] These methods can offer excellent regio- and stereoselectivity under very mild conditions. However, the availability of the required enzymes and their substrate specificity can be limiting factors. Chemical synthesis, while often more challenging in terms of stereocontrol, can be more versatile for creating a wider range of analogs.[2][12]

Q4: What analytical techniques are essential for characterizing the final product and intermediates?

A4: A combination of techniques is necessary for full characterization:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for confirming the structure and stereochemistry of the glycosidic bond.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the product and quantify any impurities.[4][13]

• Optical Rotation: To determine the specific rotation of the chiral molecule.

Diagram: Decision Tree for Troubleshooting Low Yield

Caption: Troubleshooting flowchart for low reaction yield.

References

• Zhou, M., & O'Doherty, G. A. (2006). A Stereoselective Synthesis of Digitoxin and Digitoxigen Mono- and Bisdigitoxoside from Digitoxigenin via a Palladium-Catalyzed Glycosylation. Organic Letters, 8(19), 4339–4342. [Link]

• Zhou, M., & O'Doherty, G. A. (2007). De Novo Approach to 2-Deoxy-β-glycosides: Asymmetric Syntheses of Digoxose and Digitoxin. The Journal of Organic Chemistry, 72(7), 2485–2494. [Link]

• Koenigs, W., & Knorr, E. (1901). Ueber einige Derivate des Traubenzuckers und der Galactose. Berichte der deutschen chemischen Gesellschaft, 34(1), 957–981. [Link]

• Lichtor, P. A., & Miller, S. J. (2012). Synthesis of Cardiac Glycoside Analogs by Catalyst-Controlled, Regioselective Glycosylation of Digitoxin. Organic Letters, 14(15), 3894–3897. [Link]

• Lang, K., et al. (2010). Stereochemical Survey of Digitoxin Monosaccharides. ACS Medicinal Chemistry Letters, 1(8), 406–410. [Link]

• Wuts, P. G. M. (n.d.). Protective Groups. Organic Chemistry Portal. Retrieved from [Link]

• Ye, Y.-H., & Yu, B. (2011). Assembly of digitoxin by gold(I)-catalyzed glycosidation of glycosyl o-alkynylbenzoates. The Journal of Organic Chemistry, 76(21), 9094-9102. [Link]

• Baryal, K., Adhikari, S. B., & Zhu, J. (2014). Catalytic stereoselective synthesis of β-digitoxosides: direct synthesis of digitoxin and C1'-epi-digitoxin. The Journal of Organic Chemistry, 79(1), 198-207. [Link]

• Garegg, P. J. (1997). Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. Advances in Carbohydrate Chemistry and Biochemistry, 52, 179-205. [Link]

• Guchhait, G., & Misra, A. K. (2021). Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. Molecules, 26(11), 3169. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2025). Analytical Method (HPLC) for Determination of Digitalis as a Cardiotonic Drug. International Journal of Pharmaceutical Sciences Review and Research, 84(1), 1-6. [Link]

• Pupo, A., et al. (2018). Cytotoxic effect of carbohydrate derivatives of digitoxigenin involves modulation of plasma membrane Ca2+-ATPase. Toxicology and Applied Pharmacology, 355, 213-222. [Link]

• Wikipedia. (n.d.). Koenigs–Knorr reaction. Retrieved from [Link]

Sources

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. A stereoselective synthesis of digitoxin and digitoxigen mono- and bisdigitoxoside from digitoxigenin via a palladium-catalyzed glycosylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. acs.figshare.com [acs.figshare.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. Koenigs–Knorr reaction - Wikipedia [en.wikipedia.org]
• 9. Protective Groups [organic-chemistry.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Digitoxigenin-monodigitoxoside & Digitoxigenin-bisdigitoxoside | ASCA GmbH Angewandte Synthesechemie Adlershof [asca-berlin.de]
• 13. pubs.acs.org [pubs.acs.org]

Overcoming solubility issues with Digitoxigenin monodigitoxoside in aqueous solutions.

Welcome to the technical support guide for Digitoxigenin monodigitoxoside. This resource is designed for researchers, scientists, and drug development professionals to address and overcome the significant challenge of this compound's poor aqueous solubility. Here, we provide not just protocols, but the underlying scientific reasoning to empower you to make informed decisions during your experiments.

Frequently Asked Questions (FAQs): Understanding the Molecule

Q1: What is Digitoxigenin monodigitoxoside and why is it used in research?

Digitoxigenin monodigitoxoside is a cardiac glycoside, a class of organic compounds known for their potent effects on heart muscle.[1] It is a metabolite of Digoxin and Digitoxin, two well-known drugs derived from the foxglove plant (Digitalis purpurea).[2][3] In a research context, its primary mechanism of action is the inhibition of the sodium-potassium ATPase (Na+/K+-ATPase) pump, a crucial enzyme present on the cell membrane of most animal cells.[2][4][5] This inhibition leads to an increase in intracellular calcium, which is the basis for its cardiotonic effects and its investigation in other areas, such as cancer research.[1][4]

Q2: What are the key physicochemical properties of Digitoxigenin monodigitoxoside that cause solubility issues?

The solubility challenge stems directly from its chemical structure. The molecule has two distinct parts:

• The Aglycone (Digitoxigenin): This is a steroid-based, rigid, and largely nonpolar (hydrophobic) core.

• The Glycone (Monodigitoxoside): This is a single sugar moiety. While sugars are typically hydrophilic, a single sugar unit is often insufficient to counteract the hydrophobicity of the large steroid aglycone.

This amphipathic nature—having both hydrophobic and hydrophilic regions—results in very poor solubility in water. The hydrophobic steroid core resists interaction with polar water molecules, leading to aggregation and precipitation. It is slightly soluble in methanol and ethanol but shows good solubility in stronger organic solvents like DMSO and DMF.[6][7][8]

Q3: What is the primary organic solvent recommended for creating a stock solution?

Dimethyl sulfoxide (DMSO) is the most recommended solvent for preparing high-concentration stock solutions of Digitoxigenin monodigitoxoside.[6][9] DMSO is a powerful, water-miscible aprotic solvent capable of dissolving a wide range of both nonpolar and polar compounds.[9] For related, structurally similar compounds like Digoxin and Digitoxin, solubilities in DMSO can reach 30 mg/mL or higher.[10] It is crucial to use a high-purity, anhydrous grade of DMSO to prevent the introduction of water, which can lower the compound's solubility limit in the stock solution.

Troubleshooting Guide: From Stock to Working Solution

This section addresses the most common failure point in experiments: the transition from a stable organic stock solution to a functional aqueous working solution.

Q4: My compound precipitated immediately after I diluted my DMSO stock into my aqueous buffer (e.g., PBS, cell culture media). What happened?

This is the most frequent issue encountered and is a classic case of solvent-induced precipitation.

• Causality: You have created a supersaturated aqueous solution. While the compound is stable in 100% DMSO, diluting it into an aqueous buffer drastically changes the solvent environment. The polarity of the solution increases significantly, causing the hydrophobic Digitoxigenin monodigitoxoside molecules to aggregate and precipitate out of the solution because they cannot be effectively solvated by water. The final concentration of DMSO in your working solution is often too low to keep the compound dissolved.

Q5: How can I prevent this precipitation when preparing my aqueous working solution?

The key is to maintain a sufficiently "organic-like" environment in the final solution or to use an excipient that can encapsulate the drug. Below are several validated strategies, starting with the simplest.

Strategy 1: Control the Final DMSO Concentration

For many in vitro assays, the simplest solution is to ensure the final concentration of DMSO is high enough to maintain solubility, yet low enough to not cause cellular toxicity.

• General Guideline: Most cell lines can tolerate a final DMSO concentration of 0.1% to 0.5% without significant toxic effects. However, you must validate this for your specific cell type and assay duration.

• Actionable Advice: Perform a serial dilution of your DMSO stock. For example, instead of a single 1:1000 dilution, perform a 1:10 dilution into your buffer, vortex, and then perform subsequent dilutions. This gradual change in solvent polarity can sometimes prevent immediate precipitation.

Strategy 2: Employ a Co-Solvent Formulation (For In Vitro and In Vivo Use)

Co-solvents are water-miscible organic solvents that, when combined, can create a microenvironment suitable for dissolving hydrophobic compounds.[11] A widely cited and effective formulation involves a combination of DMSO, PEG300, and Tween-80.[2]

• Why it Works:

  • DMSO: The primary solubilizer.

  • PEG300 (Polyethylene glycol 300): A water-miscible polymer that acts as a co-solvent.

  • Tween-80 (Polysorbate 80): A non-ionic surfactant that forms micelles. The hydrophobic tails of the surfactant surround the drug molecule, while the hydrophilic heads interact with the aqueous environment, stabilizing the solution.[11]

This protocol is adapted from established methods for poorly soluble cardiac glycosides.[2]

• Prepare the High-Concentration Stock: Dissolve Digitoxigenin monodigitoxoside in 100% DMSO to create a clear, concentrated stock solution (e.g., 50 mg/mL).

• Sequential Addition is Critical: To prepare a 1 mL final working solution, follow this order precisely: a. Take 100 µL of your 50 mg/mL DMSO stock solution. b. Add it to 400 µL of PEG300. Mix thoroughly until the solution is clear. c. Add 50 µL of Tween-80 to the DMSO/PEG300 mixture. Mix again until clear. d. Finally, add 450 µL of saline (or your desired aqueous buffer) to bring the total volume to 1 mL. Mix thoroughly.

• Final Concentration: This procedure yields a 5 mg/mL solution in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[2] This solution can then be further diluted if necessary.

Strategy 3: Utilize Cyclodextrins (A Superior Method for Aqueous Solubility)

Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a lipophilic (hydrophobic) inner cavity.[12][13] They act as molecular containers, encapsulating the hydrophobic drug molecule within their central cavity, thereby dramatically increasing its apparent water solubility.[12][13]

• Why it Works: The cyclodextrin-drug inclusion complex presents a hydrophilic exterior to the aqueous solvent, effectively "hiding" the hydrophobic drug from the water and preventing precipitation.[14] Sulfobutylether-β-cyclodextrin (SBE-β-CD) is a modified cyclodextrin derivative frequently used in pharmaceutical formulations due to its high water solubility and safety profile.[14][15]

This protocol is based on a common formulation for increasing the solubility of hydrophobic compounds for research applications.[2]

• Prepare the High-Concentration Stock: Dissolve Digitoxigenin monodigitoxoside in 100% DMSO to a concentration of 50 mg/mL. Ensure it is fully dissolved.

• Prepare the Cyclodextrin Vehicle: Prepare a 20% (w/v) solution of SBE-β-CD in saline or your desired buffer. This may require gentle warming and stirring to fully dissolve.

• Form the Complex: To prepare a 1 mL final working solution, add 100 µL of the 50 mg/mL DMSO stock to 900 µL of the 20% SBE-β-CD solution.

• Mix Thoroughly: Vortex or mix well to facilitate the formation of the inclusion complex. The resulting solution should be clear.

• Final Concentration: This procedure yields a 5 mg/mL solution in a vehicle of 10% DMSO and 90% (20% SBE-β-CD in saline).[2]

Q6: Can I use sonication or heat to help dissolve the compound?

Yes, but with caution.

• Sonication: A short burst in a sonication bath can help break up small aggregates and accelerate dissolution, especially when preparing the initial DMSO stock.

• Heating: Gentle warming (e.g., to 37°C) can aid dissolution. However, cardiac glycosides can be susceptible to hydrolysis, particularly at non-neutral pH.[16][17] Prolonged or excessive heating should be avoided. If precipitation occurs during preparation, gentle heating and/or sonication can be used to aid dissolution.[2]

Q7: How should I store my stock and working solutions?

• DMSO Stock Solution: Aliquot into small, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C for short-term (1 month) or -80°C for long-term (6 months) stability.[2]

• Aqueous Working Solutions: These are significantly less stable. It is strongly recommended to prepare aqueous working solutions fresh on the day of the experiment.[2] Do not store diluted aqueous solutions, as the compound can precipitate out over time or adhere to the walls of the storage vessel.

Data Summary & Visualization

Solubility Profile

The following table summarizes the solubility of Digitoxigenin monodigitoxoside and its parent compound, Digitoxin, in various solvents.

Compound	Solvent	Solubility	Source
Digitoxigenin monodigitoxoside	DMSO	Slightly soluble	[6]
Methanol	Slightly soluble	[6]
Digitoxin (Parent Compound)	DMSO	~20 mg/mL	[7]
DMF	~25 mg/mL	[7]
Ethanol	~5 mg/mL	[7]
Aqueous Buffer	Sparingly soluble	[7]

Experimental Workflows

The following diagrams illustrate the decision-making process for troubleshooting solubility and the mechanism of cyclodextrin-mediated solubilization.

Caption: Troubleshooting workflow for precipitation issues.

Caption: Mechanism of cyclodextrin solubilization.

References

• Sternson, L. A., & Shaffer, R. D. (1978). Kinetics of digoxin stability in aqueous solution. Journal of Pharmaceutical Sciences, 67(3), 327-330. Retrieved from [Link]

• MDPI. (2024). Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applications. Retrieved from [Link]

• Wikipedia. (n.d.). Digitoxin. Retrieved from [Link]

• Google Patents. (n.d.). US4555504A - Inclusion complex of β-cyclodextrin and digoxin.

• ResearchGate. (n.d.). O-Digitoxoside 1 and MeON-digitoxoside 4 activate cas- pase-9, not.... Retrieved from [Link]

• CV Pharmacology. (n.d.). Cardiac Glycosides (Digoxin). Retrieved from [Link]

• PubMed. (n.d.). [A Comparative Study of the Action of Digoxigenin-Mono, Bis- And Tridigitoxosides in the Cat Heart-Lung Preparation (Author's Transl)]. Retrieved from [Link]

• PubMed. (n.d.). Digoxin degradation in acidic dissolution medium. Retrieved from [Link]

• 3B Scientific. (2025). Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility?. Retrieved from [Link]

• National Institutes of Health. (n.d.). Preparation and Properties of Cyclodextrin Inclusion Complexes of Hyperoside - PMC. Retrieved from [Link]

• MedChemExpress Japan. (n.d.). Digoxigenin monodigitoxoside | Na, K-ATPase 阻害剤. Retrieved from [Link]

• National Institutes of Health. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC. Retrieved from [Link]

• ResearchGate. (2025). (PDF) Formulation strategies for poorly soluble drugs. Retrieved from [Link]

• MDPI. (2025). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Retrieved from [Link]

Sources

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• 2. medchemexpress.com [medchemexpress.com]
• 3. scbt.com [scbt.com]
• 4. Digitoxin - Wikipedia [en.wikipedia.org]
• 5. CV Pharmacology | Cardiac Glycosides (Digoxin) [cvpharmacology.com]
• 6. digoxigenin-mono(digitoxoside) | 5352-63-6 [chemicalbook.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. DIGITOXIGENIN | 143-62-4 [amp.chemicalbook.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 12. Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility? - CarboHyde [carbohyde.com]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. Kinetics of digoxin stability in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Digoxin degradation in acidic dissolution medium - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Digitoxigenin Monodigitoxoside HPLC Analysis

Welcome to the advanced technical support center for the chromatographic analysis of Digitoxigenin monodigitoxoside . As a cardiotonic steroid and a direct metabolite of digitoxin, this molecule presents unique analytical challenges due to its specific lipophilicity, weak UV chromophore, and structural similarity to other cardiac glycosides.

This guide is engineered for scientists and drug development professionals. It bypasses basic chromatography tutorials to focus strictly on the causality of molecular interactions , providing self-validating protocols and expert troubleshooting logic.

Part 1: Mechanistic Overview & Experimental Workflow

Digitoxigenin monodigitoxoside consists of a steroid aglycone core (digitoxigenin) attached to a single 2,6-dideoxy-ribo-hexose (digitoxose) sugar. Unlike typical glycosylation—which increases a molecule's polarity—the addition of a dideoxy sugar increases the molecule's lipophilicity. This counter-intuitive chemical property is the foundational principle dictating its behavior on a Reversed-Phase (RP) C18 column.

Workflow for the isolation and HPLC-UV quantification of digitoxigenin monodigitoxoside.

Self-Validating Standard Operating Procedure (SOP)

To ensure absolute trustworthiness, this protocol is designed as a self-validating system. If the System Suitability Test (SST) criteria are not met, the system mechanically prevents the progression to sample analysis.

Step 1: Liquid-Liquid Extraction (LLE)

• Action: Aliquot 1.0 mL of biological sample (e.g., plasma). Add 5.0 mL of n-butanol. Vortex for 2 minutes and centrifuge at 3000 x g for 10 minutes. Evaporate the organic layer under a gentle stream of nitrogen and reconstitute in 100 µL of mobile phase[1].

• Causality: Cardiac glycosides are moderately non-polar. n-Butanol is specifically chosen because its partition coefficient perfectly captures the lipophilic digitoxose moiety while leaving highly polar endogenous matrix proteins in the aqueous phase, preventing baseline disturbances during UV detection[1].

Step 2: Chromatographic Separation

• Parameters: Use a C18 Reversed-Phase column (e.g., 250 x 4.0 mm, 5 µm). Maintain the column compartment at exactly 30 °C. Set the flow rate to 1.0 mL/min[2].

• Mobile Phase: Isocratic mixture of Acetonitrile / Methanol / Water (30:30:40 v/v/v)[2].

• Causality: A ternary mobile phase is mandatory. Methanol acts as a hydrogen-bond donor/acceptor, selectively interacting with the hydroxyl groups of co-existing metabolites. Acetonitrile provides the dipole-dipole interactions necessary to elute the highly lipophilic dideoxy sugars[3].

Step 3: Detection & System Suitability Testing (SST)

• Detection: UV absorbance at 220 nm[2]. This targets the α,β-unsaturated lactone (butenolide) ring at the C17 position of the steroid nucleus.

• Self-Validation Check (SST): Inject a calibration standard containing Digitoxigenin, Digitoxigenin monodigitoxoside, and Digitoxin.

  • Pass Criteria: Resolution ( Rs​ ) > 1.5 between all peaks. Tailing factor ( Tf​ ) < 1.5. Relative Standard Deviation (RSD) of peak areas < 2.0% over 5 replicate injections[4]. Proceed to sample analysis only if these metrics are achieved.

Part 2: Quantitative Chromatographic Data

Understanding the relative polarity of digitoxin and digoxin metabolites is critical for predictive chromatography. Note how the addition of digitoxose sugars increases retention time on a C18 column, contrary to standard glycosylation rules.

Analyte	Structural Characteristics	Relative Polarity	Elution Order (C18)	Typical Retention Time (min)*
Digoxigenin	Aglycone (+ C12 OH)	Highest	1	~3.5
Digoxigenin monodigitoxoside	1 Digitoxose (+ C12 OH)	High	2	~4.8
Digoxin	3 Digitoxoses (+ C12 OH)	Moderate	4	~7.2
Digitoxigenin	Aglycone (No C12 OH)	Moderate-Low	5	~9.5
Digitoxigenin monodigitoxoside	1 Digitoxose (No C12 OH)	Low	6	~12.0
Digitoxin	3 Digitoxoses (No C12 OH)	Lowest	8	~18.5

*Note: Exact retention times vary based on column dead volume, specific C18 carbon load, and exact mobile phase preparation[2].

Part 3: Expert Troubleshooting Q&A

Troubleshooting logic tree for resolving common digitoxigenin monodigitoxoside HPLC issues.

Q1: Why does digitoxigenin monodigitoxoside elute after the aglycone in reversed-phase HPLC?

The Causality: In standard chromatography, adding a sugar (which is rich in hydroxyl groups) increases a molecule's polarity, causing it to elute earlier on a non-polar C18 column. However, the sugar attached to digitoxigenin is digitoxose (2,6-dideoxy-ribo-hexose). Because it lacks hydroxyl groups at the 2 and 6 positions and possesses terminal methyl characteristics, the digitoxose moiety actually increases the overall lipophilicity of the molecule. Thus, the elution order is counter-intuitive: Aglycone → Monodigitoxoside → Bisdigitoxoside → Trisaccharide (Digitoxin)[2].

Q2: I am experiencing co-elution between digitoxigenin monodigitoxoside and digoxigenin bisdigitoxoside. How can I resolve this?

The Causality: Digoxin metabolites (which possess an extra hydroxyl group at C12) are generally more polar and elute earlier than their digitoxin counterparts. However, crossover can occur between heavily glycosylated digoxin metabolites and less glycosylated digitoxin metabolites because the polarity shift of the C12-OH roughly cancels out the lipophilic shift of the extra sugar. Actionable Solution: Do not simply change the organic-to-aqueous ratio; you must change the type of organic modifier. Adjust the ternary mobile phase by increasing the ratio of Methanol to Acetonitrile. Methanol acts as a strong hydrogen-bond donor/acceptor, which interacts specifically with the C12 hydroxyl group of the digoxin series, selectively shifting their retention times away from the digitoxin series[3].

Q3: During gradient runs, my baseline drifts upward significantly at 220 nm, obscuring the digitoxigenin monodigitoxoside peak. How can I fix this?

The Causality: The chromophore in cardiac glycosides is the butenolide ring, which absorbs weakly at 220 nm[2]. At this wavelength, you are operating dangerously close to the UV cutoff of many organic solvents (e.g., Methanol cutoff is ~205 nm). If you use a gradient that increases the proportion of organic solvent over time, the background absorbance of the mobile phase will inherently increase, causing severe baseline drift. Actionable Solution: Switch to an isocratic method (e.g., ACN:MeOH:Water 30:30:40) to maintain a constant background absorbance throughout the run[2]. If a gradient is strictly necessary to clear late-eluting matrix components, you must use ultra-pure LC-MS grade solvents and activate a reference wavelength compensation feature if your Diode Array Detector (DAD) supports it.

Q4: My signal-to-noise (S/N) ratio is unacceptably low in plasma samples, despite good linearity in standard solutions.

The Causality: Biological matrices contain thousands of endogenous proteins and lipids that absorb strongly at 220 nm, creating massive background noise that drowns out the weak 10-50 mAU signal of digitoxigenin monodigitoxoside. Actionable Solution: Your issue is not optical; it is chemical. You must implement a rigorous sample clean-up. Transition from simple protein precipitation to Liquid-Liquid Extraction (LLE) using n-butanol[1], or utilize Solid-Phase Extraction (SPE) cartridges (e.g., HLB or C18) to wash away polar interferences before eluting your target analyte.

Sources

• 1. researchgate.net [researchgate.net]
• 2. lcms.cz [lcms.cz]
• 3. Detection of digoxin, digitoxin, their cardioactive metabolites and derivatives by high-performance liquid chromatography and high-performance liquid chromatography-radioimmunoassay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ijpsjournal.com [ijpsjournal.com]

Technical Support Center: Optimizing In Vitro Studies of Digitoxigenin Monodigitoxoside (DGX)

Welcome to the technical support resource for Digitoxigenin monodigitoxoside (DGX). This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshoot common issues encountered during in vitro experiments. The information is structured in a question-and-answer format to directly address practical challenges and explain the scientific rationale behind experimental choices.

Section 1: Compound Handling and Preparation FAQs

This section addresses the critical first steps of any experiment: proper handling and preparation of your compound. Errors at this stage can compromise your entire dataset.

Q1: My Digitoxigenin monodigitoxoside (DGX) is not dissolving properly. What is the recommended procedure for preparing a stock solution?

A1: DGX is a steroid saponin with limited aqueous solubility. The recommended solvent for creating a high-concentration stock solution is Dimethyl Sulfoxide (DMSO).[1][2]

• Rationale: DMSO is a powerful aprotic solvent capable of dissolving a wide range of hydrophobic compounds like DGX. Using an aqueous buffer directly will result in poor solubility and precipitation.

• Protocol:

  • Allow the DGX vial to equilibrate to room temperature before opening to prevent condensation.

  • Add the appropriate volume of high-purity, anhydrous DMSO to the vial to achieve a desired stock concentration (e.g., 10 mM).

  • Vortex thoroughly. If precipitation or phase separation is observed, gentle heating and/or sonication can be used to facilitate dissolution.[3]

  • Once fully dissolved, this stock solution is ready for serial dilution into your cell culture medium.

Q2: How should I store my DGX stock solution to ensure its stability? I've noticed inconsistent results between experiments.

A2: Inconsistent results are often traced back to improper storage and handling, leading to compound degradation. DGX is hygroscopic and susceptible to degradation from repeated freeze-thaw cycles.[1]

• Expert Recommendation: Aliquoting is non-negotiable. After preparing your DMSO stock solution, immediately divide it into smaller, single-use volumes in sterile microcentrifuge tubes. This prevents contaminating the entire stock and minimizes freeze-thaw cycles.

• Storage Protocol:

  • For short-term storage (up to 1 month), aliquots can be stored at -20°C.[3]

  • For long-term storage (up to 6 months), aliquots must be stored at -80°C.[3]

  • Always use a fresh aliquot for each experiment. Discard any unused portion of a thawed aliquot.

Table 1: Summary of DGX Handling and Storage

Parameter	Recommendation	Rationale & Source
Primary Solvent	Dimethyl Sulfoxide (DMSO)	High solubility for hydrophobic cardenolides.[1][2]
Stock Solution Storage	Aliquot into single-use volumes.	Avoids repeated freeze-thaw cycles and contamination.[3]
Storage Temperature	-20°C for ≤ 1 month; -80°C for ≤ 6 months.	Ensures long-term stability and experimental reproducibility.[3]

Section 2: Experimental Design & Dosage Selection

Optimizing the dosage of DGX is crucial for obtaining meaningful and reproducible data. This section guides you through selecting appropriate concentrations for your specific in vitro model.

Q1: I am starting a new project with DGX. What is a typical concentration range to test for cytotoxicity in cancer cell lines?

A1: DGX, like other cardiac glycosides, typically exhibits potent cytotoxic effects at nanomolar concentrations.[4] A broad initial screening range is recommended to determine the half-maximal inhibitory concentration (IC50) for your specific cell line.

• Recommended Starting Range: A logarithmic serial dilution from 1 nM to 1 µM is a standard approach for initial cytotoxicity screening.[5] Some studies have explored concentrations up to 10 µM.[6]

• Cell Line Dependency: The sensitivity of cancer cells to DGX can vary significantly. For example, the A549 non-small cell lung cancer line has been shown to be particularly sensitive. It is essential to determine the IC50 empirically for each cell line you work with.

Q2: How do I design an experiment to accurately determine the IC50 value of DGX?

A2: An accurate IC50 determination requires a well-designed dose-response experiment. This involves treating cells with a range of DGX concentrations and measuring cell viability after a defined incubation period (e.g., 24, 48, or 72 hours).[5]

• Causality: The goal is to generate a sigmoidal dose-response curve from which the IC50 (the concentration that causes 50% inhibition of cell viability) can be calculated.

• Workflow:

  • Cell Seeding: Plate your cells at an optimal density to ensure they are in the logarithmic growth phase during the experiment.

  • Treatment: After allowing cells to attach (typically overnight), treat them with a series of DGX concentrations (e.g., 8-10 concentrations in a logarithmic series). Include a vehicle control (medium with the highest concentration of DMSO used) and a no-treatment control.[5]

  • Incubation: Incubate for your desired time point (48 hours is common).

  • Viability Assay: Use a reliable method like the MTT assay to measure cell viability.[5]

  • Data Analysis: Plot the percentage of cell viability against the logarithm of the DGX concentration. Use non-linear regression analysis (e.g., in GraphPad Prism) to fit the data to a sigmoidal dose-response curve and determine the IC50 value.[5]

Diagram 1: General Experimental Workflow for DGX In Vitro Studies

Caption: A typical workflow for in vitro experiments with Digitoxigenin monodigitoxoside.

Section 3: Troubleshooting Guide

Even with careful planning, experiments can yield unexpected results. This section provides solutions to common problems.

Problem Encountered	Potential Scientific Cause	Troubleshooting Action & Rationale
High variability between replicate wells.	1. Inconsistent cell seeding. 2. DGX precipitation in media. 3. Edge effects in the 96-well plate.	1. Ensure a homogenous single-cell suspension before seeding. Use a multichannel pipette carefully. 2. Ensure the final DMSO concentration in the media is low (typically <0.5%) to prevent compound precipitation. Prepare fresh dilutions for each experiment. 3. Avoid using the outer wells of the plate, as they are prone to evaporation. Fill them with sterile PBS or media instead.
Observed cytotoxicity is much lower than expected (high IC50).	1. Compound degradation. 2. Cell line is resistant. 3. Incorrect assay timing.	1. Use a fresh, properly stored aliquot of DGX.[3] 2. Different cell lines express varying levels of Na+/K+-ATPase isoforms, leading to differential sensitivity.[7] Confirm the IC50 with a longer incubation time or test a different cell line. 3. The cytotoxic effects of DGX are time-dependent.[8] Extend the incubation period from 24h to 48h or 72h to allow sufficient time for apoptotic pathways to be induced.
Vehicle control (DMSO) shows significant cell death.	High concentration of DMSO is toxic to cells.	The final concentration of DMSO in the culture medium should not exceed 0.5%, and ideally should be below 0.1%. Recalculate your serial dilutions to ensure the vehicle concentration remains in a non-toxic range.

Section 4: Key Experimental Protocols

Here are detailed, self-validating protocols for assays crucial to studying DGX.

Protocol 1: Na+/K+-ATPase Inhibition Assay (Colorimetric)

This assay directly measures the primary activity of DGX. It quantifies the inorganic phosphate (Pi) released from ATP hydrolysis by the Na+/K+-ATPase enzyme.[9]

• Principle: The total ATPase activity is measured. Then, the activity of other ATPases is measured in the presence of a specific Na+/K+-ATPase inhibitor (like ouabain) or a high concentration of DGX. The difference between total and non-specific activity represents the Na+/K+-ATPase-specific activity.[9][10]

• Materials:

  • Purified Na+/K+-ATPase enzyme (e.g., from porcine cerebral cortex or pig kidney).[10][11]

  • Assay Buffer: 50 mM Tris-HCl (pH 7.4), 100 mM NaCl, 20 mM KCl, 5 mM MgCl2.[9]

  • ATP Solution (10 mM).

  • DGX and Ouabain (positive control).

  • Malachite Green reagent or similar phosphate detection reagent.

  • Phosphate standard for standard curve.

• Step-by-Step Procedure:

  • Reaction Setup: In a 96-well microplate, set up triplicate reactions:

    • Total Activity: 50 µL Assay Buffer + 10 µL Vehicle (DMSO) + 10 µL Enzyme.

    • Test Wells: 50 µL Assay Buffer + 10 µL DGX (various concentrations) + 10 µL Enzyme.

    • Control (Ouabain-insensitive activity): 50 µL Assay Buffer + 10 µL Ouabain (1 mM) + 10 µL Enzyme.

  • Pre-incubation: Pre-incubate the plate at 37°C for 10 minutes.

  • Initiate Reaction: Add 20 µL of 10 mM ATP solution to all wells to start the reaction.

  • Incubation: Incubate at 37°C for a defined period (e.g., 30 minutes), ensuring the reaction is in the linear range.

  • Stop Reaction: Stop the reaction by adding a stop solution (e.g., 30 µL of 10% SDS).

  • Phosphate Detection: Add 150 µL of Malachite Green reagent to each well. Incubate at room temperature for 15-20 minutes for color development.

  • Measurement: Read the absorbance at ~620-650 nm using a microplate reader.[11][12]

  • Calculation:

    • Calculate the amount of Pi released in each well using the phosphate standard curve.

    • Na+/K+-ATPase Activity = (Pi in Total Activity well) - (Pi in Ouabain control well).

    • Calculate the percentage inhibition for each DGX concentration and determine the IC50.

Protocol 2: Cell Viability Assessment (MTT Assay)

This is a standard colorimetric assay to measure the cytotoxic effect of DGX.[5]

• Principle: Viable cells with active mitochondria reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

• Step-by-Step Procedure:

  • Seeding & Treatment: Seed and treat cells with DGX as described in the IC50 design (Section 2, Q2).

  • MTT Addition: After the incubation period (e.g., 48 hours), add 20 µL of 5 mg/mL MTT solution to each well.

  • Formazan Formation: Incubate the plate for 3-4 hours at 37°C.

  • Solubilization: Carefully remove the medium. Add 150 µL of DMSO to each well to dissolve the purple formazan crystals.

  • Measurement: Gently shake the plate for 15 minutes and read the absorbance at 570 nm.

  • Calculation: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Protocol 3: Caspase-9 Activation Assay (Fluorometric)

DGX is known to induce apoptosis via the intrinsic pathway, which involves the activation of initiator caspase-9.[7] This assay quantifies its activity.

• Principle: Activated caspase-9 in cell lysates cleaves a specific peptide substrate (e.g., LEHD-AFC), releasing a fluorescent molecule (AFC: 7-amino-4-trifluoromethylcoumarin). The fluorescence intensity is proportional to caspase-9 activity. Similar kits exist for effector caspases like caspase-3 (using a DEVD substrate).[13][14]

• Step-by-Step Procedure:

  • Cell Treatment: Plate and treat ~1-2 x 10^6 cells with DGX (at its IC50 and 2x IC50 concentration) and a vehicle control for a predetermined time (e.g., 24 hours).

  • Cell Lysis: Harvest the cells (including any floating cells) and centrifuge. Resuspend the cell pellet in 50 µL of chilled cell lysis buffer.

  • Incubation: Incubate on ice for 10-30 minutes.[13]

  • Centrifugation: Centrifuge at 12,000 rpm for 10 minutes at 4°C. Transfer the supernatant (cytosolic extract) to a new tube.

  • Protein Quantification: Determine the protein concentration of the lysate (e.g., using a BCA assay) to ensure equal loading.

  • Assay Reaction: In a black 96-well plate, add 50 µL of 2x Reaction Buffer to each well.

  • Add Lysate: Add 50 µg of protein lysate to each well. Adjust the volume to 95 µL with lysis buffer.

  • Add Substrate: Add 5 µL of the caspase-9 substrate (LEHD-AFC).

  • Incubation: Incubate at 37°C for 1-2 hours, protected from light.

  • Measurement: Read the fluorescence using a microplate reader with excitation at ~400 nm and emission at ~505 nm.

  • Analysis: Express the results as fold-change in fluorescence relative to the vehicle control.

Section 5: Understanding the Mechanism of Action

Q1: What is the primary molecular target of DGX and how does its inhibition lead to cell death?

A1: The primary and canonically recognized target of DGX is the Na+/K+-ATPase, a transmembrane protein essential for maintaining cellular ion gradients.[8][15] Inhibition of this pump triggers a cascade of events that can lead to apoptosis, particularly in cancer cells.

• Expertise & Causality:

  • Pump Inhibition: DGX binds to the Na+/K+-ATPase, inhibiting its ability to pump Na+ ions out of the cell and K+ ions in.[9]

  • Ion Gradient Disruption: This leads to an increase in intracellular Na+ concentration.

  • Calcium Influx: The elevated intracellular Na+ alters the function of the sodium-calcium exchanger (NCX), causing it to work in reverse, which leads to an increase in intracellular Ca2+ concentration.[12]

  • Apoptosis Induction: Sustained high levels of intracellular Ca2+ can act as a stress signal, triggering the intrinsic pathway of apoptosis. This involves the release of cytochrome c from the mitochondria and the subsequent activation of caspase-9, which in turn activates executioner caspases like caspase-3, leading to cell death.[5][7][16]

Q2: Besides apoptosis, are there other cellular effects of DGX I should be aware of?

A2: Yes. While apoptosis is a major outcome, DGX can induce other cellular responses. Studies have shown that DGX can cause cell cycle arrest, typically in the S and G2/M phases, which prevents cancer cells from proliferating.[8] Additionally, at certain concentrations and in specific cell types, it can induce senescence, a state of irreversible growth arrest.[8] Some cardiac glycosides have also been shown to inhibit general protein synthesis, which contributes to their cytotoxicity.[17]

Diagram 2: DGX Signaling Pathway to Apoptosis

Caption: Mechanism of DGX-induced apoptosis via Na+/K+-ATPase inhibition.

References

• Schneider, N. F. Z., et al. (2018). Cytotoxic and cytostatic effects of digitoxigenin monodigitoxoside (DGX) in human lung cancer cells and its link to Na,K-ATPase. Biomedicine & Pharmacotherapy, 97, 684–696. [Link]

• MCE. Digoxigenin monodigitoxoside | Na, K-ATPase抑制剂. MCE. [Link]

• BIOFOUNT. 5352-63-6|Digoxigenin Monodigitoxoside. BIOFOUNT. [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 15478, Digoxigenin. PubChem. [Link]

• Lang, Y., et al. (2010). Stereochemical Survey of Digitoxin Monosaccharides. ACS Medicinal Chemistry Letters, 1(8), 419–423. [Link]

• Páez, A., et al. (2010). A Direct Comparison of the Anticancer Activities of Digitoxin MeON-Neoglycosides and O-Glycosides. ACS Medicinal Chemistry Letters, 1(4), 145–149. [Link]

• ResearchGate. O-Digitoxoside 1 and MeON-digitoxoside 4 activate caspase-9, not.... ResearchGate. [Link]

• Inxight Drugs. DIGITOXIGENIN. Inxight Drugs. [Link]

• Prassas, I., et al. (2011). Digitoxin-Induced Cytotoxicity in Cancer Cells Is Mediated through Distinct Kinase and Interferon Signaling Networks. Molecular Cancer Therapeutics, 10(11), 2091-2101. [Link]

• Gonick, H. C., et al. (1981). In Vitro Inhibition of Na-K-ATPase by Trace Metals: Relation to Renal and Cardiovascular Damage. Trace Substances in Environmental Health, 15. [Link]

• FAU CRIS. (2017). Cytotoxic and cytostatic effects of digitoxigenin monodigitoxoside (DGX) in human lung cancer cells and its link to Na,K-ATPase. FAU CRIS. [Link]

• MDPI. (2009). Na+,K+-ATPase as the Target Enzyme for Organic and Inorganic Compounds. MDPI. [Link]

• Wang, Y., et al. (2021). Inhibitory Effects of Digoxin and Digitoxin on Cell Growth in Human Ovarian Cancer Cell Line SKOV-3. OncoTargets and Therapy, 14, 1885–1897. [Link]

• Zheng, M., et al. (2021). Evaluation of Caspase Activation to Assess Innate Immune Cell Death. STAR Protocols, 2(4), 100869. [Link]

• Sarkar, P. K. (2002). A quick assay for NA+-K+-ATPase specific activity. Zeitschrift für Naturforschung C, 57(5-6), 562-4. [Link]

• MP Biomedicals. Caspase 3 Activity Assay Kit. MP Biomedicals. [Link]

• Schneider, N. F. Z., et al. (2016). Inhibition of cell proliferation, invasion and migration by the cardenolides digitoxigenin monodigitoxoside and convallatoxin in human lung cancer cell line. Natural Product Research, 30(12), 1391-1395. [Link]

• Wyse, A. T. S., et al. (1999). In vitro inhibition of Na+,K(+)-ATPase activity from rat cerebral cortex by guanidino compounds accumulating in hyperargininemia. Brain Research, 839(1), 193-198. [Link]

• dos Santos, C. R., et al. (2019). Cytotoxic effect of carbohydrate derivatives of digitoxigenin involves modulation of plasma membrane Ca2+-ATPase. Toxicology and Applied Pharmacology, 381, 114710. [Link]

• ResearchGate. (2015). Inhibition of cell proliferation, invasion and migration by the cardenolides digitoxigenin monodigitoxoside and convallatoxin in human lung cancer cell line. ResearchGate. [Link]

• Diva-portal.org. (2021). a study of the effect of digitoxin on the immune response of panc-1 cell line compared to. Diva-portal.org. [Link]

• Perne, A., et al. (2009). Cardiac Glycosides Induce Cell Death in Human Cells by Inhibiting General Protein Synthesis. PLOS ONE, 4(12), e8292. [Link]

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• 1. digoxigenin-mono(digitoxoside) | 5352-63-6 [chemicalbook.com]
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• 4. Inhibition of cell proliferation, invasion and migration by the cardenolides digitoxigenin monodigitoxoside and convallatoxin in human lung cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
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How to prevent degradation of Digitoxigenin monodigitoxoside in solution.

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with Digitoxigenin monodigitoxoside. It addresses common challenges related to the stability of this compound in solution and offers practical, evidence-based strategies to ensure the integrity and reproducibility of your experiments.

Understanding the Instability of Digitoxigenin Monodigitoxoside

Digitoxigenin monodigitoxoside, a cardenolide glycoside, is susceptible to degradation in solution, primarily through the acid-catalyzed hydrolysis of its glycosidic bond. This process cleaves the digitoxose sugar moiety from the digitoxigenin aglycone, leading to a loss of the compound's specific biological activity. The rate of this degradation is significantly influenced by several factors, including pH, temperature, and the composition of the solvent.

Mechanism of Degradation: Acid-Catalyzed Hydrolysis

The primary degradation pathway for Digitoxigenin monodigitoxoside is the hydrolysis of the glycosidic linkage between the digitoxigenin core and the digitoxose sugar. This reaction is significantly accelerated in acidic conditions due to the protonation of the glycosidic oxygen atom, which makes the anomeric carbon more susceptible to nucleophilic attack by water.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of Digitoxigenin monodigitoxoside degradation in solution?

The primary cause of degradation is the acid-catalyzed hydrolysis of the glycosidic bond that links the digitoxigenin aglycone to the digitoxose sugar.[1][2] This chemical reaction breaks the molecule into its constituent parts, leading to a loss of its intended biological activity.

Q2: What are the optimal storage conditions for Digitoxigenin monodigitoxoside stock solutions?

For long-term storage, it is recommended to store Digitoxigenin monodigitoxoside as a stock solution in high-quality, anhydrous Dimethyl Sulfoxide (DMSO) at -80°C. For short-term storage, -20°C is acceptable for up to one month. To minimize degradation, it is crucial to use anhydrous DMSO and to prepare single-use aliquots to avoid repeated freeze-thaw cycles.

Q3: How does pH affect the stability of Digitoxigenin monodigitoxoside in aqueous solutions?

Acidic pH significantly accelerates the rate of hydrolysis and subsequent degradation. Studies on related cardiac glycosides like digoxin and digitoxin have shown a direct correlation between hydrogen ion concentration and the rate of glycosidic bond cleavage.[1][3][4] Therefore, it is critical to avoid acidic aqueous environments when working with this compound.

Q4: Can I use aqueous buffers to prepare my working solutions?

While aqueous buffers are often necessary for biological assays, prolonged exposure should be minimized. If aqueous buffers are required, it is recommended to use a neutral or slightly alkaline buffer (pH 7.0-8.0). The final dilution from the DMSO stock solution into the aqueous buffer should be done immediately before the experiment.

Q5: Are there any stabilizing agents I can add to my solutions?

While the use of specific antioxidants or chemical stabilizers for Digitoxigenin monodigitoxoside is not extensively documented, ensuring a neutral to slightly alkaline pH is the most effective way to prevent hydrolytic degradation. The use of high-purity, anhydrous solvents is also critical.

Troubleshooting Guide

This table provides solutions to common problems encountered when working with Digitoxigenin monodigitoxoside solutions.

Problem	Possible Cause	Solution
Inconsistent or lower-than-expected biological activity in assays.	Degradation of the compound due to improper storage or handling.	1. Prepare fresh working solutions from a new aliquot of the DMSO stock for each experiment. 2. Verify the pH of your aqueous assay buffer is neutral or slightly alkaline. 3. Confirm the age and storage conditions of your DMSO stock. If stored improperly or for an extended period, prepare a fresh stock solution from solid material.
Precipitation of the compound upon dilution into aqueous buffer.	The compound has low aqueous solubility.	1. Ensure the final concentration of DMSO in your assay is sufficient to maintain solubility, typically between 0.1% and 0.5%. 2. Perform serial dilutions in 100% DMSO before the final dilution into the aqueous buffer.[5] 3. Gentle warming (to 37°C) and vortexing can aid in solubilization, but prolonged heating should be avoided.[5]
Gradual loss of potency of the stock solution over time.	Hydrolysis due to the presence of water in the DMSO.	1. Use high-purity, anhydrous DMSO for preparing stock solutions. 2. Store the DMSO stock solution in small, single-use aliquots to minimize exposure to atmospheric moisture.

Experimental Protocols

Protocol 1: Preparation of a Stable Stock Solution

This protocol describes the best practices for preparing a stable, high-concentration stock solution of Digitoxigenin monodigitoxoside in DMSO.

Materials:

• Digitoxigenin monodigitoxoside (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

• Sterile, amber glass vials with screw caps

• Calibrated analytical balance

• Sterile pipette tips

Procedure:

• Weighing the Compound: Accurately weigh the desired amount of solid Digitoxigenin monodigitoxoside using a calibrated analytical balance in a controlled environment to minimize exposure to humidity.

• Dissolving in DMSO: Transfer the weighed compound to a sterile amber glass vial. Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Ensuring Complete Dissolution: Tightly cap the vial and vortex gently until the solid is completely dissolved. If necessary, sonicate in a water bath for a few minutes to aid dissolution. Avoid vigorous shaking to prevent the introduction of air.

• Aliquoting for Storage: Once fully dissolved, immediately aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes or vials. This is a critical step to prevent degradation from repeated freeze-thaw cycles and exposure to moisture.

• Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).

Protocol 2: Preparation of Working Solutions for in vitro Assays

This protocol outlines the steps for preparing a working solution of Digitoxigenin monodigitoxoside from a DMSO stock solution for use in biological assays.

Materials:

• Aliquoted DMSO stock solution of Digitoxigenin monodigitoxoside

• Sterile, neutral, or slightly alkaline aqueous buffer (e.g., PBS, pH 7.4)

• Sterile pipette tips and microcentrifuge tubes

Procedure:

• Thawing the Stock Solution: Remove a single aliquot of the DMSO stock solution from the freezer and allow it to thaw completely at room temperature.

• Serial Dilution (if necessary): If a large dilution factor is required, perform serial dilutions in 100% DMSO before the final dilution into the aqueous buffer. This helps to prevent precipitation of the compound.

• Final Dilution: Immediately before use in the assay, dilute the appropriate amount of the DMSO stock (or the serially diluted DMSO solution) into the pre-warmed aqueous assay buffer to achieve the desired final concentration. Ensure the final DMSO concentration in the assay is kept low (typically ≤ 0.5%) to avoid solvent-induced artifacts.

• Mixing: Mix the working solution thoroughly by gentle vortexing or inversion.

• Immediate Use: Use the freshly prepared aqueous working solution immediately to minimize the risk of hydrolysis. Do not store aqueous solutions of Digitoxigenin monodigitoxoside.

Visualizing Degradation and Prevention

The following diagrams illustrate the key concepts of Digitoxigenin monodigitoxoside degradation and the recommended workflow for its prevention.

Caption: Acid-catalyzed hydrolysis of Digitoxigenin monodigitoxoside.

Caption: Workflow for preparing stable solutions.

References

• Sternson, L. A., & Shaffer, R. D. (1978). Kinetics of digoxin stability in aqueous solution. Journal of Pharmaceutical Sciences, 67(3), 327–330. [Link]

• Gault, H., Kalra, J., Ahmed, M., Kepkay, D., & Barrowman, J. (1980). Influence of gastric pH on digoxin biotransformation. I. Intragastric hydrolysis. Clinical Pharmacology and Therapeutics, 27(1), 16–21. [Link]

• Graves, P. E., Fenster, P. E., MacFarland, R. T., Marcus, F. I., & Perrier, D. (1984). Kinetics of digitoxin and the bis- and monodigitoxosides of digitoxigenin in normal subjects. Clinical Pharmacology and Therapeutics, 36(5), 601–606. [Link]

• Gault, H., Longerich, L., Loo, J., & Kalra, J. (1983). Influence of gastric pH on digoxin biotransformation. ResearchGate. [Link]

• Fahr, A., & Liu, X. (2007). Drug delivery systems. Wiley-VCH.

• Okada, M., & Imai, Y. (1981). Digoxin degradation in acidic dissolution medium. Journal of Pharmaceutical Sciences, 70(9), 1048–1051. [Link]

Sources

• 1. Kinetics of digoxin stability in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative studies on acid hydrolysis of digitoxin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Influence of gastric pH on digoxin biotransformation. I. Intragastric hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Digoxin degradation in acidic dissolution medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Digitoxigenin Monodigitoxoside (DM) Apoptosis Assays: A Technical Support Guide

Welcome to the technical support center for researchers investigating apoptosis induced by Digitoxigenin monodigitoxoside (DM). This guide is designed to provide in-depth, field-proven insights into the common assays used to quantify this process. We will move beyond simple step-by-step instructions to explain the causality behind experimental choices, empowering you to refine your protocols, troubleshoot effectively, and generate high-quality, reproducible data.

Understanding the Mechanism: How DM Induces Apoptosis

Digitoxigenin monodigitoxoside is a cardiac glycoside, a class of naturally derived compounds known for their interaction with the Na+/K+-ATPase pump.[1][2] In cancer cells, this interaction is a potent trigger for programmed cell death. The canonical pathway begins with the inhibition of the Na+/K+-ATPase, which disrupts the cell's crucial ion homeostasis.[3] This inhibition leads to an accumulation of intracellular sodium, which in turn activates the Na+/Ca2+ exchanger to import calcium ions.[3] The resulting surge in intracellular calcium places significant stress on the mitochondria.

This mitochondrial stress is a critical tipping point. It alters the balance of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins, leading to the loss of mitochondrial membrane potential (ΔΨm) and the release of cytochrome c into the cytosol.[4][5][6] Cytochrome c then participates in the formation of the apoptosome, which activates a cascade of cysteine-aspartic proteases (caspases), notably the executioner caspases-3 and -7.[4][7] These enzymes dismantle the cell by cleaving key structural proteins, such as poly (ADP-ribose) polymerase (PARP), and activating endonucleases that fragment the cell's DNA, ultimately leading to the organized dismantling of the cell.[8]

Caption: Workflow for Annexin V/PI Apoptosis Assay.

• Cell Treatment: Seed cells at a density that avoids confluence by the end of the experiment. Treat with DM at the desired concentrations and for the appropriate duration. Include an untreated (vehicle) control.

• Cell Harvesting:

  • Adherent Cells: Gently wash with PBS. To detach cells, use an EDTA-based dissociation buffer rather than trypsin-EDTA. Trypsin can damage membrane proteins, while EDTA can chelate the Ca2+ required for Annexin V binding, both leading to artifacts. [9] * Suspension Cells: Collect cells directly by centrifugation (e.g., 300 x g for 5 minutes).

• Washing: Wash the cell pellet twice with cold PBS to remove all residual media.

• Staining:

  • Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL. [10] * Add 5 µL of fluorochrome-conjugated Annexin V and 5 µL of PI solution (e.g., 50 µg/mL stock).

• Incubation: Incubate the cells for 15 minutes at room temperature, protected from light. Do not wash the cells after this step , as this will remove the dyes. [9]6. Analysis: Analyze the samples immediately by flow cytometry. For accurate gating, it is essential to prepare the following controls: unstained cells, cells stained only with Annexin V, and cells stained only with PI. [9]

Question / Problem	Possible Cause(s)	Recommended Solution(s)
High percentage of Annexin V+/PI+ cells in my untreated control group.	1. Mechanical Damage: Harsh pipetting or vortexing during harvesting can rupture cell membranes. [10] 2. Over-confluence/Starvation: Unhealthy cells may undergo spontaneous apoptosis. [9] 3. Harsh Detachment: Using trypsin can damage membranes.	1. Handle cells gently. Use wide-bore pipette tips. 2. Ensure cells are in the logarithmic growth phase and are not overly dense. 3. Switch to a gentle, non-enzymatic detachment method like using an EDTA-based buffer. [10]
No Annexin V positive signal in my DM-treated group.	1. Insufficient Treatment: The drug concentration or incubation time may be too low/short. 2. Reagent Issue: The Annexin V or binding buffer may have degraded. 3. EDTA Interference: Use of trypsin-EDTA for detachment chelates Ca2+, which is essential for Annexin V binding. [9]	1. Perform a dose-response and time-course experiment to find optimal conditions. 2. Use a positive control (e.g., staurosporine) to verify kit functionality. Check reagent expiration dates. 3. Always use an EDTA-only or other non-enzymatic cell dissociation buffer.
Most cells are Annexin V positive, but PI negative, even at high DM doses.	Early Apoptosis: The time point may be too early to detect loss of membrane integrity.	Increase the incubation time with DM to allow cells to progress to late-stage apoptosis.
My cell populations (quadrants) are not well-separated.	Improper Compensation: Fluorescence spillover between channels (e.g., FITC into the PE channel) is obscuring the populations.	Prepare single-stain controls (one with only Annexin V-FITC, one with only PI) and use them to set proper compensation on the flow cytometer before running your samples. [9]

TUNEL (TdT-mediated dUTP Nick-End Labeling) Assay

Principle: The TUNEL assay detects a key hallmark of late-stage apoptosis: DNA fragmentation. [8]During apoptosis, endonucleases cleave genomic DNA, creating numerous DNA strand breaks with free 3'-hydroxyl (3'-OH) ends. The enzyme Terminal deoxynucleotidyl transferase (TdT) is used to incorporate labeled dUTPs (e.g., Br-dUTP or fluorescently-tagged dUTP) onto these free ends. [8][11]The signal is then visualized by fluorescence microscopy or flow cytometry.

Caption: General Workflow for the TUNEL Assay.

• Cell Seeding and Treatment: Seed cells on glass coverslips in a multi-well plate. Allow them to adhere overnight before treating with DM.

• Fixation: After treatment, wash cells with PBS and fix with 4% Paraformaldehyde (PFA) in PBS for 15-30 minutes at room temperature. [8]3. Permeabilization: This step is critical for allowing the TdT enzyme to access the nucleus. Wash off the PFA and incubate cells with a permeabilization buffer (e.g., 0.25% Triton X-100 in PBS) for 10-15 minutes on ice. [8]The harshness of this step may need optimization.

• TUNEL Reaction:

  • Wash cells thoroughly to remove the detergent.

  • Prepare the TUNEL reaction mixture containing the TdT enzyme and labeled dUTPs according to the kit manufacturer's instructions.

  • Incubate the cells with the reaction mixture for 60 minutes at 37°C in a humidified chamber, protected from light. [12]5. Stopping the Reaction: Stop the reaction by washing the cells several times with PBS. [13]6. Counterstaining and Mounting: Stain the nuclei with a DNA dye like DAPI or Hoechst to visualize all cells. Mount the coverslip onto a microscope slide with mounting medium.

• Analysis: Visualize the cells using a fluorescence microscope. Apoptotic cells will show bright nuclear fluorescence (from the incorporated labeled dUTPs), while non-apoptotic cells will only show the nuclear counterstain.

Question / Problem	Possible Cause(s)	Recommended Solution(s)
No positive signal in my treated sample, but my positive control works.	1. Insufficient Permeabilization: The TdT enzyme (~60 kDa) cannot access the nucleus. [8] 2. TdT Enzyme Inactivation: The enzyme is sensitive and may have degraded. 3. Treatment Time Too Short: DNA fragmentation is a late-stage event.	1. Optimize the permeabilization step. Try increasing the Triton X-100 concentration (up to 0.5%) or incubation time. For tissue, Proteinase K treatment may be required. [12] 2. Prepare the TUNEL reaction mix immediately before use and keep it on ice. [12] 3. Increase the DM treatment duration (e.g., 24-48 hours).
High background or signal in my negative control (no TdT enzyme).	1. Autofluorescence: Some cell types naturally fluoresce. 2. Non-specific dUTP binding: Inadequate washing or overly harsh permeabilization. 3. Mycoplasma Contamination: Can cause punctate, extracellular fluorescence. [14]	1. Image an unstained, fixed/permeabilized sample to check for autofluorescence. If present, use an autofluorescence quenching reagent. [14] 2. Reduce permeabilization time/concentration. Increase the number of post-reaction wash steps. [12] 3. Regularly test cell cultures for mycoplasma.
My positive control (DNase I treated) is not working.	Ineffective DNase I Digestion: The enzyme concentration or incubation time is insufficient to create enough DNA breaks.	Optimize the DNase I treatment. Ensure you are using the correct buffer and incubate for at least 10-30 minutes at room temperature.
Both apoptotic and necrotic cells seem to be staining positive.	TUNEL is not specific to apoptosis: The assay labels any free 3'-OH DNA ends, which can also be present in necrotic cells or cells undergoing active DNA repair. [8]	This is an inherent limitation of the assay. Corroborate TUNEL results with an earlier, more specific apoptosis marker like Annexin V staining or caspase activation.

Caspase-3/7 Activity Assay

Principle: This assay quantifies the activity of the primary executioner caspases, Caspase-3 and Caspase-7. Cell lysates are incubated with a specific peptide substrate that is conjugated to a colorimetric (p-nitroanilide, pNA) or fluorometric (e.g., AFC) reporter. [15][16]When active Caspase-3/7 in the lysate cleaves the substrate, the reporter is released and can be measured using a spectrophotometer or fluorometer. The signal intensity is directly proportional to the caspase activity.

Caption: Workflow for a Caspase-3/7 Activity Assay.

• Cell Treatment: Treat cells in a culture dish with DM. Include negative (vehicle) and positive (e.g., staurosporine) controls.

• Lysis:

  • Harvest 2-5 x 10^6 cells and pellet by centrifugation. [15] * Resuspend the pellet in 50-100 µL of chilled, provided Lysis Buffer.

  • Incubate on ice for 10 minutes. [15] * Centrifuge at 10,000 x g for 1 minute to pellet cellular debris.

  • Transfer the supernatant (cytosolic extract) to a fresh, chilled tube.

• Protein Quantification: Determine the total protein concentration of each lysate using a BCA or Bradford assay. This is crucial for normalizing the caspase activity.

• Assay Reaction:

  • In a 96-well plate, add 50 µL of each lysate (normalized to a protein concentration of 1-4 mg/mL). [17] * Add 50 µL of 2X Reaction Buffer (containing DTT, which should be added fresh) to each sample. * Add 5 µL of the Caspase-3 substrate (e.g., DEVD-pNA).

• Incubation and Measurement: Incubate the plate at 37°C for 1-2 hours, or as determined by a kinetic reading. Read the absorbance at 405 nm.

• Data Analysis: Subtract the background reading (from a buffer-only well) and normalize the absorbance value to the protein concentration of the lysate. The fold-increase in activity is calculated relative to the untreated control.

Question / Problem	Possible Cause(s)	Recommended Solution(s)
Weak or no signal in treated samples.	1. Suboptimal Time Point: Caspase activation is transient. You may have missed the peak of activity. [15] 2. Insufficient Lysis: Cells were not completely lysed, resulting in low recovery of caspases. 3. Low Protein Concentration: The amount of lysate in the assay is too low. [17]	1. Perform a time-course experiment (e.g., 4, 8, 12, 24 hours) to identify the optimal time for caspase activation. 2. Ensure the cell pellet is fully resuspended in the lysis buffer. Extend ice incubation if necessary. 3. Increase the amount of protein per well. Ensure the concentration is between 1-4 mg/mL.
High background in all wells, including the negative control.	1. Lysate Interference: The cell lysate itself has some inherent absorbance/fluorescence. 2. Reagent Contamination: Buffers or substrate may be contaminated.	1. Always run a background control for each sample: lysate + reaction buffer but without the caspase substrate. Subtract this value from your sample reading. [15] 2. Use fresh reagents and sterile technique.
Inconsistent results between replicates.	1. Pipetting Errors: Inaccurate pipetting of small volumes of lysate or substrate. 2. Incomplete Lysis: Variable lysis efficiency between samples. 3. Air Bubbles: Bubbles in the wells can interfere with absorbance/fluorescence readings.	1. Use calibrated pipettes. Prepare a master mix of reaction buffer and substrate to add to all wells. 2. Ensure pellets are completely resuspended before and during lysis. 3. Be careful when pipetting to avoid introducing bubbles. Centrifuge the plate briefly (e.g., 100 x g for 1 min) before reading.

Western Blotting for Apoptosis-Related Proteins

Principle: Western blotting allows for the semi-quantitative analysis of specific proteins involved in the apoptotic pathway. For DM-induced apoptosis, key targets include the Bcl-2 family of proteins and cleaved PARP. An increasing ratio of pro-apoptotic Bax to anti-apoptotic Bcl-2 indicates a commitment to the mitochondrial pathway of apoptosis. [5][18]The appearance of the 89 kDa cleaved fragment of PARP is a definitive marker of executioner caspase activity. [19]

• Bcl-2 (26 kDa): Anti-apoptotic. Its downregulation is expected. [20]* Bax (21 kDa): Pro-apoptotic. Its upregulation or translocation to the mitochondria is expected. [5]* Cleaved Caspase-3 (17/19 kDa): The active form of the executioner caspase.

• PARP (116 kDa full-length, 89 kDa cleaved fragment): Cleavage by Caspase-3 is a classic hallmark of apoptosis. * β-actin (42 kDa) or GAPDH (37 kDa): Loading controls to ensure equal protein loading across lanes.

Question / Problem	Possible Cause(s)	Recommended Solution(s)
Cannot detect cleaved PARP or cleaved Caspase-3.	1. Antibody Issue: The primary antibody may not be suitable for Western Blot or is not specific to the cleaved form. 2. Weak Signal: The apoptotic event is weak, or not enough protein was loaded. 3. Protein Degradation: Caspases can be degraded quickly post-lysis.	1. Use an antibody specifically validated for detecting the cleaved fragment. Check datasheets from suppliers like Abcam or Bio-Rad. [19] 2. Increase the DM concentration or treatment time. Load more protein (20-40 µg) per lane. 3. Use protease inhibitor cocktails in your lysis buffer and keep samples on ice at all times.
Bax/Bcl-2 ratio does not change as expected.	1. Suboptimal Time Point: Changes in Bcl-2 family protein expression can take time. 2. Antibody Quality: Poor antibody affinity or specificity.	1. Analyze later time points (e.g., 24-48 hours). 2. Validate your antibodies using positive control lysates (e.g., from cells treated with staurosporine). Ensure you see a band at the correct molecular weight. [20]
Loading control (β-actin) is inconsistent between lanes.	Unequal Protein Loading: Inaccurate protein quantification or pipetting errors during loading.	Carefully perform a protein quantification assay (BCA is recommended) on all lysates before preparing your samples for SDS-PAGE. Ensure equal volumes and concentrations are loaded.

Quantitative Data Summary

The following table summarizes reported IC50 values for digitoxin, a closely related cardiac glycoside to DM, to provide a reference for designing dose-response experiments.

Compound	Cell Line	Cancer Type	IC50 Value	Treatment Duration	Reference
Digitoxin	TK-10	Renal Adenocarcinoma	3-33 nM	Not Specified
Digitoxin	HeLa	Cervical Cancer	28 nM	48 hours	[21][22]
Digitoxin	HepG2/ADM	Hepatocellular Carcinoma (MDR)	52.29 nM	48 hours	[7]
Digitoxin	HepG2/ADM	Hepatocellular Carcinoma (MDR)	9.13 nM	72 hours	[7]
Digitoxin	A549, MHCC97H, HCT116	Lung, Liver, Colon	Not specified, but showed high cytotoxicity	Not Specified	[21]
Digitoxigenin monodigitoxoside (DM)	A549, H460	Non-Small Cell Lung Cancer	Cytotoxic effects noted	Short & Long-term	[2]

References

• Zhang A, Pan S, Zhang Y, et al. (2019). Common Problems and Solutions in Annexin V-Based Flow Cytometry Apoptosis Assays. Theranostics, 9(12):3443-3458.
• clyte. (2025). Mastering Apoptosis Detection: A Step-by-Step TUNEL Assay Protocol.
• Barman, S. A., Chen, J., Li, X., & Wang, G. (2016). Na/K Pump and Beyond: Na/K-ATPase as a Modulator of Apoptosis and Autophagy. Frontiers in Physiology, 7, 593.
• Wang, X. Q., Xiao, A. Y., Sheline, C., Hyrc, K., Yang, A., Goldberg, M. P., Choi, D. W., & Yu, S. P. (2003). Apoptotic insults impair Na+, K+-ATPase activity as a mechanism of neuronal death mediated by concurrent ATP deficiency and oxidant stress. Journal of Cell Science, 116(10), 2099–2110.
• Boster Bio. (2024). Annexin V PI Staining Guide for Apoptosis Detection.
• Wang, X. Q., Xiao, A. Y., Sheline, C., Hyrc, K., Yang, A., Goldberg, M. P., ... & Yu, S. P. (2003). Apoptotic insults impair Na+, K+-ATPase activity as a mechanism of neuronal death mediated by concurrent ATP deficiency and oxidant stress. PubMed.
• Sotte, M., Dafre, A. L., & Brismar, H. (2021). Super-resolution microscopy reveals that Na+/K+-ATPase signaling protects against glucose-induced apoptosis by deactivating Bad.
• Mijatovic, T., Van Quaquebeke, E., Delest, B., Debeir, O., Darro, F., & Kiss, R. (2005). Digitoxin inhibits the growth of cancer cell lines at concentrations commonly found in cardiac patients.
• Reina, S., & Guarino, F. (2016). Analysis of the Mitochondrial Membrane Potential Using the Cationic JC-1 Dyeas a Sensitive Fluorescent Probe. Bio-protocol, 6(21), e1974.
• Arcegen. (2024). Common Problems and Solutions in TUNEL Assay for Detecting Cell Apoptosis.
• EMD Millipore. (n.d.). Mitochondrial Membrane Potential Detection Kit.
• Abcam. (n.d.). Apoptosis western blot guide.
• Bio-Rad Antibodies. (n.d.). Analysis by Western Blotting - Apoptosis.
• Dos Santos, G. G., Vilela, C., de Oliveira, D. M., de Almeida, A. C. H., de Paula, C. A., da Silva, A. B., ... & Smaili, S. S. (2019). Cytotoxic effect of carbohydrate derivatives of digitoxigenin involves modulation of plasma membrane Ca2+-ATPase. European Journal of Pharmacology, 863, 172688.
• McConkey, D. J., Lin, Y., Nutt, L. K., Ozel, H., & Newman, R. A. (2000). Cardiac Glycosides Stimulate Ca2+ Increases and Apoptosis in Androgen-independent, Metastatic Human Prostate Adenocarcinoma Cells. Cancer Research, 60(14), 3807-3812.
• Revvity. (n.d.). Measuring mitochondrial membrane potential with JC-1 using the Cellometer Vision image cytometer.
• Barman, S., & Kaja, S. (2016).
• Elabscience. (2016). Analysis and Solution of Common Problems in Annexin V Detection.
• Darzynkiewicz, Z., & Pozarowski, P. (2006). Apoptosis assays with lymphoma cell lines: problems and pitfalls. British Journal of Cancer, 95(1), 1-5.
• Novus Biologicals. (n.d.). Caspase-3 Activity Assay Kit (Colorimetric) NBP2-54838 Manual.
• Sigma-Aldrich. (n.d.). Homogeneous Caspases Assay, fluorimetric.
• Abcam. (n.d.). Caspase 9 Assay Kit (Colorimetric) ab65608.
• EMD Millipore. (n.d.). Mitochondrial Membrane Potential Detection Kit (Another version).
• JoVE. (2023). Video: The TUNEL Assay.
• Li, Y., Jiang, H., & Chen, G. (2016). Cardiac glycosides inhibit proliferation and induce apoptosis of human hematological malignant cells. International Journal of Clinical and Experimental Medicine, 9(9), 17834-17842.
• Abcam. (n.d.). Annexin V staining assay protocol for apoptosis.
• ResearchGate. (n.d.).
• Yeasen. (2025). How Much Do You Know About TUNEL Staining? A Troubleshooting Guide for Abnormal Staining Results.
• Abcam. (n.d.). TUNEL staining methods and kits.
• ResearchGate. (n.d.). Cardiac glycoside-induced apoptosis in tumor cells.
• Cayman Chemical. (2024). Caspase-3/7 Cell-Based Activity Assay Kit.
• ResearchGate. (n.d.).
• Zorova, L. D., Popkov, V. A., Plotnikov, E. Y., Silachev, D. N., Pevzner, I. B., Jankauskas, S. S., ... & Zorov, D. B. (2018). Measuring mitochondrial membrane potential. Analytical biochemistry, 552, 50-59.
• Abbkine. (n.d.). Technical Manual Caspase 3/7 Activity Assay Kit.
• Elbaz, H. A., Stueckle, T. A., Tse, W., Rojanasakul, Y., & Dinu, C. Z. (2012). Digitoxin and its analogs as novel cancer therapeutics.
• Chen, J., Nagayama, T., Jin, K., Stetler, R. A., Zhu, R. L., Graham, S. H., & Simon, R. P. (1998).
• Valli, C., Valli, M., & Rütgen, B. C. (2015). Expression of Apoptosis-regulating Proteins Bcl-2 and Bax in Lymph Node Aspirates from Dogs with Lymphoma. Journal of veterinary internal medicine, 29(5), 1349–1355.
• de Farias, G. G., da Silva, J. A., de Medeiros, L. S., da Silva, A. B., Vilela, C., de Oliveira, D. M., ... & Simões, C. M. (2018). Cytotoxic and cytostatic effects of digitoxigenin monodigitoxoside (DGX) in human lung cancer cells and its link to Na,K-ATPase. Biomedicine & Pharmacotherapy, 97, 1688-1698.
• The Royal Society of Chemistry. (2025). Table S3 IC50 values of 126−165 against cancer and normal cell lines.
• Pathak, S., Culty, M., Kaddour, H., & De, S. (2013). Digitoxin induces apoptosis in cancer cells by inhibiting nuclear factor of activated T-cells-driven c-MYC expression. Molecular Cancer Therapeutics, 12(5), 797-808.
• Zhang, Y., Zhang, Y., Zhang, Y., Zhang, Y., Zhang, Y., Zhang, Y., ... & Zhang, Y. (2020). Digitoxin inhibits proliferation of multidrug-resistant HepG2 cells through G2/M cell cycle arrest and apoptosis. Oncology Letters, 20(1), 586-594.
• BenchChem. (2025).
• D'Arcy, M. S. (2019). Cardiac Glycosides as Autophagy Modulators. International journal of molecular sciences, 20(21), 5424.
• ResearchGate. (n.d.).
• Menger, L., Vacchelli, E., Kepp, O., Eggermont, A., Tartour, E., Zitvogel, L., ... & Kroemer, G. (2013). Evaluating the Cancer Therapeutic Potential of Cardiac Glycosides. Cell Cycle, 12(10), 1544-1548.

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Addressing off-target effects of Digitoxigenin monodigitoxoside in experiments.

Welcome to the Technical Support Center for Digitoxigenin Monodigitoxoside (DGX) experimental workflows. As a Senior Application Scientist, I have designed this guide to help you navigate the complex biochemical landscape of cardiac glycosides.

DGX is a highly potent compound, but its unique structural properties often lead to confounding variables in in vitro and in vivo models. This guide will decode the causality behind these off-target effects and provide self-validating protocols to ensure the scientific integrity of your data.

Mechanistic Primer: The Root of Off-Target Effects

Digitoxigenin monodigitoxoside (DGX) is a cardenolide derivative—a metabolite of digitoxin lacking two sugar moieties. Its primary, on-target mechanism is the high-affinity binding to the extracellular surface of the α -subunit of the Na+/K+-ATPase pump. This inhibition reverses the Na+/Ca2+ exchanger (NCX), leading to intracellular calcium overload and subsequent apoptosis, a mechanism highly effective in cancer cells overexpressing the α1 -subunit[1].

However, experimental artifacts (off-target effects) arise from three primary biochemical traits:

• Steroidal Homology : The tetracyclic cyclopentanoperhydrophenanthrene backbone can cross-react with nuclear steroid receptors[2].

• Ubiquitous Target Expression : While cancer cells are hypersensitive, Na+/K+-ATPase is essential for all mammalian cells, leading to narrow therapeutic windows[3].

• High Lipophilicity : The removal of sugar moieties increases hydrophobicity[4], necessitating organic solvents (like DMSO) that induce their own cellular stress.

Fig 1: DGX on-target Na+/K+-ATPase inhibition vs. off-target confounding pathways.

Quantitative Data: Establishing the Therapeutic Window

To avoid off-target cytotoxicity, you must understand the differential sensitivity between your target and control cells. Below is a comparative baseline of DGX and related cardenolide toxicity profiles.

Cell Line	Cell Type	Target Subunit Expression	DGX IC50 (48h)	Off-Target Risk Profile
A549	Non-Small Cell Lung Cancer	High ( α1 overexpression)	~15 - 25 nM	Low (On-target apoptosis dominates)
H460	Large Cell Lung Cancer	High ( α1 overexpression)	~20 - 30 nM	Low (On-target apoptosis dominates)
MRC-5	Normal Lung Fibroblast	Baseline	> 200 nM	High (General cytotoxicity at >100 nM)
PBMCs	Peripheral Blood Mononuclear Cells	Baseline	> 500 nM	High (General cytotoxicity at >100 nM)

(Data synthesized from comparative cardenolide toxicity and Na+/K+-ATPase binding studies[1][5])

Troubleshooting Guides (FAQs)

Q1: I am observing massive cell death in my non-cancerous control lines (e.g., MRC-5) when treating with DGX. How do I isolate the cancer-specific effects? Causality: DGX is a potent inhibitor of the Na+/K+-ATPase pump. While cancer cells often overexpress the α -subunit making them hypersensitive, the pump is ubiquitous in all mammalian cells. At concentrations exceeding 50-100 nM, DGX induces severe intracellular Ca2+ overload in healthy cells, leading to off-target necrotic or apoptotic cell death[3]. Solution: You must establish a strict therapeutic window. Perform a titration curve starting at 1 nM up to 100 nM. Do not exceed the concentration where your healthy control cell viability drops below 90%.

Q2: My RNA-seq/qPCR data shows unexpected upregulation of estrogen and retinoic acid response genes. Is DGX causing this? Causality: Yes. Cardenolides share a tetracyclic steroidal backbone. Because of this structural homology, DGX and similar glycosides can act as phytoestrogens, weakly binding to Estrogen Receptors (ER) or acting as Retinoic Acid Receptor antagonists at higher concentrations[2]. Solution: To validate if this is an off-target artifact, switch your culture media to use Charcoal-Stripped Fetal Bovine Serum (CS-FBS) to remove endogenous steroids, and run a parallel control using an ER antagonist (See Protocol 2).

Q3: DGX appears to be precipitating in my culture media, and my vehicle control is showing toxicity. How do I properly formulate it? Causality: The removal of sugar moieties makes digitoxigenin monodigitoxoside highly lipophilic[4]. Researchers often compensate by using high concentrations of DMSO. However, DMSO concentrations >0.1% (v/v) alter membrane permeability, induce solvent stress, and artificially synergize with DGX to cause cell death. Solution: Prepare a highly concentrated master stock (e.g., 10 mM) in 100% anhydrous DMSO. Perform serial dilutions in PBS or serum-free media before adding to the final culture to ensure the final DMSO concentration remains ≤ 0.05%.

Self-Validating Experimental Protocols

Protocol 1: Validating DGX Specificity via Potassium Competition

Objective: Confirm that the observed phenotype is due to on-target Na+/K+-ATPase inhibition, not off-target cytotoxicity or solvent stress. Causality: High extracellular potassium (K+) competitively inhibits the binding of cardiac glycosides to the Na+/K+-ATPase pump. If DGX is acting on-target, excess K+ will rescue the cells. Methodology:

• Seed cells in a 96-well plate at 5×103 cells/well and incubate overnight.

• Pre-treatment: Add 1 mM to 5 mM extracellular Potassium Chloride (KCl) to the "Rescue Control" wells for 2 hours prior to DGX exposure.

• Treat cells with your established IC50 dose of DGX (e.g., 20 nM). Ensure final DMSO is <0.05%.

• Include a Positive Control (Digoxin, 50 nM) and a Negative Control (0.05% DMSO vehicle).

• Assess viability at 48h using an MTT or CellTiter-Glo assay.

• Self-Validation Check: If the DGX-treated cells die, but the KCl-pre-treated cells survive, the effect is strictly on-target. If the KCl-pre-treated cells still die, you are observing off-target cytotoxicity (likely solvent toxicity or excessive dosing).

Protocol 2: Isolating Steroid-Receptor Off-Target Effects

Objective: Eliminate confounding gene expression changes caused by the steroidal backbone of DGX. Causality: Phenol red has weak estrogenic activity, and standard FBS contains endogenous hormones that mask or synergize with DGX's off-target binding. Methodology:

• Wash cells 3x with PBS to remove residual standard FBS.

• Culture cells in Phenol Red-free DMEM supplemented with 10% Charcoal-Stripped FBS (CS-FBS) for 48 hours prior to the experiment.

• Divide into three groups: Vehicle, DGX (20 nM), and DGX (20 nM) + Fulvestrant (1 μ M, an ER antagonist).

• Extract RNA and perform RT-qPCR for your target genes.

• Self-Validation Check: If your target gene is upregulated by DGX but suppressed in the Fulvestrant co-treatment group, the gene expression is an off-target artifact of steroid receptor cross-reactivity.

Troubleshooting Workflow

Fig 2: Decision tree for troubleshooting DGX-induced off-target experimental artifacts.

References

• Cytotoxic and cytostatic effects of digitoxigenin monodigitoxoside (DGX) in human lung cancer cells and its link to Na,K-ATPase Source: Biomedicine & Pharmacotherapy / National Institutes of Health (NIH) URL:[Link]

• Anticancer and Antiviral Properties of Cardiac Glycosides: A Review to Explore the Mechanism of Actions Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Anticancer and Immunogenic Properties of Cardiac Glycosides Source: MDPI Molecules URL:[Link]

• Cardiac Glycoside Glucoevatromonoside Induces Cancer Type-Specific Cell Death Source: Frontiers in Pharmacology URL:[Link]

• Plant glycosyltransferases for expanding bioactive glycoside diversity Source: Royal Society of Chemistry (RSC) URL:[Link]

Sources

• 1. Cytotoxic and cytostatic effects of digitoxigenin monodigitoxoside (DGX) in human lung cancer cells and its link to Na,K-ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Frontiers | Cardiac Glycoside Glucoevatromonoside Induces Cancer Type-Specific Cell Death [frontiersin.org]

Navigating Cell Viability Assays with Digitoxigenin Monodigitoxoside: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for cell viability assays involving Digitoxigenin monodigitoxoside. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions, empowering you to minimize variability and achieve reproducible, high-quality data. As Senior Application Scientists, we have curated this resource to reflect both the mechanistic intricacies of this potent compound and the practical challenges encountered in the lab.

Understanding the Core Science: Mechanism of Action

Digitoxigenin monodigitoxoside, a cardiac glycoside, exerts its cytotoxic effects primarily by inhibiting the Na+/K+-ATPase pump, an enzyme crucial for maintaining cellular ion homeostasis.[1][][3] This inhibition leads to an increase in intracellular sodium, which in turn elevates intracellular calcium levels via the sodium-calcium exchanger.[1][4] The resulting ionic imbalance can trigger a cascade of downstream signaling events, including the activation of Src kinase, MAPK pathways, and ultimately, apoptosis (programmed cell death).[5][6] Recent studies have also highlighted the role of cardiac glycosides in inducing autophagy and cell cycle arrest.[7][8][9][10]

Caption: Mechanism of Digitoxigenin Monodigitoxoside Action.

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent and storage condition for Digitoxigenin monodigitoxoside?

Digitoxigenin monodigitoxoside is slightly soluble in DMSO and methanol.[11] For cell culture experiments, it is recommended to prepare a concentrated stock solution in high-quality, anhydrous DMSO. Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles, which can degrade the compound.[3] Store stock solutions at -20°C or -80°C for long-term stability.[3] When preparing working solutions, ensure the final DMSO concentration in your cell culture medium is low (typically <0.5%) to avoid solvent-induced cytotoxicity.

Q2: Why am I seeing a U-shaped dose-response curve with high cell viability at the highest concentrations?

This phenomenon is often an artifact of the assay itself. At high concentrations, Digitoxigenin monodigitoxoside may precipitate out of the culture medium.[12] These precipitates can interfere with the optical readings of common colorimetric and fluorometric viability assays (e.g., MTT, XTT, resazurin), leading to artificially high signals.[12]

• Troubleshooting Tip: Visually inspect your plate for precipitates using a microscope before adding the viability reagent. Also, consider including a "compound only" control (no cells) to check for direct chemical interference with the assay reagent.[12]

Q3: Can Digitoxigenin monodigitoxoside interfere with the chemistry of my viability assay?

Yes, some compounds can chemically reduce tetrazolium salts (like MTT and XTT) or resazurin, leading to a color change that is independent of cellular metabolic activity.[12] This results in a false positive for cell viability.

• Troubleshooting Tip: To test for this, add Digitoxigenin monodigitoxoside to cell-free media containing your viability reagent and incubate for the same duration as your experiment. A color change indicates direct chemical interference.

Q4: How does the choice of cell line impact the results?

Different cell lines can exhibit varying sensitivities to Digitoxigenin monodigitoxoside. This can be due to differences in the expression levels of the Na+/K+-ATPase subunits or variations in downstream signaling pathways.[13] Highly glycolytic cells, such as many cancer cell lines, may reduce viability reagents more actively than primary cells.[14] It is crucial to optimize assay conditions for each specific cell line.[14]

Troubleshooting Guide: Minimizing Variability

High variability between replicate wells is a common challenge in cell-based assays.[15] The following table outlines potential sources of variability and provides actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
High Variability Between Replicates	Uneven Cell Seeding: A non-homogenous cell suspension leads to different cell numbers in each well.[12][16]	- Ensure a single-cell suspension before plating by gentle pipetting or passing through a cell strainer. - Mix the cell suspension between plating rows/columns.[15]
Edge Effects: Evaporation from the outer wells of a microplate concentrates media components and the test compound.[14][17]	- Avoid using the outermost wells for experimental samples.[14] - Fill the perimeter wells with sterile PBS or media to create a humidity barrier.[17] - Use a plate sealer during incubation.[14]
Pipetting Errors: Inaccurate or inconsistent liquid handling.[15][18]	- Regularly calibrate your pipettes.[15] - Use a multichannel pipette for adding reagents to minimize well-to-well variation.[15] - Ensure pipette tips are fully submerged when aspirating and dispensing liquids.
Inconsistent Results Between Experiments	Cell Passage Number: Cells can undergo phenotypic drift at high passage numbers, altering their response to treatments.[19][20]	- Use cells within a consistent and limited passage number range. - For large-scale screening, consider using cryopreserved cells from a single, well-characterized batch.[19][20]
Inconsistent Cell Health/Growth Phase: Cells plated at different confluencies or growth phases will have different metabolic rates.[17][21]	- Standardize your cell culture procedures, including seeding density and the time between passaging and starting the experiment.[20] - Ensure cells are in the logarithmic growth phase when the experiment begins.[21]
Reagent Variability: Batch-to-batch differences in media, serum, or the compound itself.[18]	- Record the lot numbers of all reagents used. - If possible, purchase larger batches of critical reagents to maintain consistency over a series of experiments.
Low Signal-to-Noise Ratio	Suboptimal Cell Number: Too few cells will result in a weak signal, while too many can lead to nutrient depletion and a plateau in the response.[14][16]	- Perform a cell titration experiment to determine the optimal seeding density that provides a linear relationship between cell number and absorbance/fluorescence.[15]
Incorrect Incubation Times: Insufficient incubation with the compound or the viability reagent can lead to an incomplete biological response or assay signal.[14][15]	- Optimize the incubation time for both the compound treatment and the viability reagent for your specific cell line and experimental conditions.[15]

Experimental Protocols: A Framework for Success

Adhering to a well-defined protocol is paramount for reproducibility. Below is a general workflow for a cell viability assay using Digitoxigenin monodigitoxoside.

Caption: General workflow for a cell viability assay.

Key Protocol Steps:

• Cell Seeding:

  • Harvest cells that are in the logarithmic growth phase.

  • Perform an accurate cell count using a hemocytometer or automated cell counter.

  • Create a homogenous cell suspension at the predetermined optimal seeding density.

  • Plate cells into a 96-well plate, avoiding the outer wells.

  • Allow cells to adhere and recover for 18-24 hours before treatment.

• Compound Treatment:

  • Prepare a serial dilution of Digitoxigenin monodigitoxoside from a validated stock solution.

  • Include a vehicle control (e.g., DMSO in media) at the same final concentration as in the treated wells.

  • Carefully remove the old media and add the media containing the compound or vehicle.

  • Incubate for the desired treatment duration.

• Viability Measurement (Example with XTT):

  • Prepare the activated XTT solution according to the manufacturer's instructions immediately before use.[16]

  • Add the activated XTT solution to each well.[16]

  • Incubate the plate for 2-4 hours at 37°C, or until a visible color change is apparent in the control wells.[16]

  • Gently shake the plate to ensure the color is evenly distributed.[16]

  • Measure the absorbance at the appropriate wavelength (e.g., 450 nm, with a reference wavelength of 660 nm).[22]

By understanding the mechanism of action of Digitoxigenin monodigitoxoside and proactively addressing the common sources of experimental variability, researchers can significantly enhance the reliability and reproducibility of their cell viability data.

References

• Mijatovic, T., et al. (2007). Evaluating the Cancer Therapeutic Potential of Cardiac Glycosides. PMC - NIH. [Link]

• Mijatovic, T., & Kiss, R. (2006). Cardiac glycosides in cancer research and cancer therapy. PubMed. [Link]

• Kalyan, M., et al. (2021). Cardiac Glycosides as Autophagy Modulators. PMC. [Link]

• Riss, T. L., et al. (2021). Treating Cells as Reagents to Design Reproducible Assays. PubMed. [Link]

• Kosheeka. (2020). 4 Factors Affecting Data Reproducibility. Kosheeka. [Link]

• The Future of Things. (2025). Troubleshooting Guidelines for MTT Assay in Cytotoxicity Tests. The Future of Things. [Link]

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• Prospects and Therapeutic Applications of Cardiac Glycosides in Cancer Remediation. (2020). ACS Publications. [Link]

• Frontiers. Cardiac Glycosides: From Heart Remedies to Cancer Fighters. Frontiers. [Link]

• AACR Journals. (2009). Novel applications of cardiac glycosides in cancer therapies: insights into their molecular mechanism of action. AACR Journals. [Link]

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• Elbaz, H. A., et al. (2012). Digitoxin and a Synthetic Monosaccharide Analog Inhibit Cell Viability in Lung Cancer Cells. PMC. [Link]

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• de Almeida, T. A., et al. (2017). Cytotoxic effect of carbohydrate derivatives of digitoxigenin involves modulation of plasma membrane Ca2+-ATPase. PMC. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Cytotoxicity of Digitoxigenin Monodigitoxoside and Digoxin

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Dual Role of Cardiac Glycosides

Cardiac glycosides, a class of naturally occurring steroid-like compounds, have a long history in treating cardiac conditions such as congestive heart failure and atrial fibrillation.[1][2][3] Their primary mechanism of action involves the inhibition of the Na+/K+-ATPase pump, a critical enzyme for maintaining cellular ion homeostasis.[1][4][5] This inhibition leads to an increase in intracellular sodium, which subsequently elevates intracellular calcium levels, enhancing myocardial contractility.[1][4]

Beyond their cardiotonic effects, emerging evidence highlights the potent anticancer properties of these compounds.[3][5][6] By disrupting ion balance in cancer cells, cardiac glycosides can trigger a cascade of events leading to apoptosis (programmed cell death) and inhibition of cell proliferation.[5][6][7][8] This guide focuses on a comparative analysis of two such compounds, Digitoxigenin monodigitoxoside and Digoxin, to provide a clearer understanding of their potential as cytotoxic agents.

Mechanism of Cytotoxicity: A Shared Target with Divergent Consequences

Both Digitoxigenin monodigitoxoside and Digoxin exert their cytotoxic effects primarily through the inhibition of the Na+/K+-ATPase pump.[1][9][10] This shared mechanism, however, can lead to distinct downstream signaling events and varying degrees of cytotoxicity.

The inhibition of Na+/K+-ATPase leads to an increase in intracellular sodium, which in turn elevates intracellular calcium levels via the Na+/Ca2+ exchanger.[1][4] In cancer cells, this sustained increase in intracellular calcium can activate various signaling pathways that promote apoptosis.[8][11][12] This can involve the activation of caspases, a family of proteases that are key executioners of apoptosis.[12]

Furthermore, the Na+/K+-ATPase also functions as a signal transducer. Its inhibition by cardiac glycosides can activate downstream signaling kinases such as Src, EGFR, and MEK, which can, in turn, trigger pro-apoptotic pathways in cancer cells.[7] Some studies also suggest that cardiac glycosides can induce apoptosis through the Fas/FasL pathway and by inhibiting the synthesis of proteins like HIF-1α.[12][13][14]

Figure 1: General signaling pathway of cardiac glycosides leading to cytotoxicity.

Comparative Cytotoxicity: A Data-Driven Analysis

The half-maximal inhibitory concentration (IC50) is a standard measure of the effectiveness of a compound in inhibiting a specific biological or biochemical function.[15] The following table summarizes published IC50 values for Digitoxigenin monodigitoxoside and Digoxin across various cancer cell lines. It is important to note that direct comparative studies under identical experimental conditions are limited, and IC50 values can vary based on the cell line and assay conditions.[5]

Cardiac Glycoside	Cell Line	Cancer Type	IC50 (nM)	Reference
Digitoxigenin monodigitoxoside	A549	Non-small cell lung cancer	Not explicitly stated, but showed cytotoxic effects	[9]
H460	Non-small cell lung cancer	Not explicitly stated, but showed cytotoxic effects	[9]
Digoxin	A549	Non-small cell lung cancer	100	[13][16]
H1299	Non-small cell lung cancer	120	[13][16]
MCF7	Breast cancer (luminal A)	60	[17]
ZR-75-1	Breast cancer (luminal A)	230	[17]
SK-N-AS	Neuroblastoma	22 ng/mL (~28 nM)	[8]
SH-SY5Y	Neuroblastoma	34 ng/mL (~43 nM)	[8]
SKOV-3	Ovarian Cancer	IC50 determined	[18]
Digitoxin	HeLa	Cervical Cancer	28	[19]
A549	Non-small cell lung cancer	IC50 determined	[19]
MHCC97H	Hepatoma	IC50 determined	[19]
HCT116	Colon Cancer	IC50 determined	[19]
TK-10	Renal adenocarcinoma	3-33	[20]

Note: Data is compiled from multiple sources and is not from a single direct comparative study. Conversion from ng/mL to nM for Digoxin is approximated based on its molar mass.

From the available data, both compounds exhibit potent cytotoxic effects in the nanomolar range against a variety of cancer cell lines. Some studies suggest that Digitoxin and its analogues can be more potent than Digoxin in certain cancer cell lines.[20][21] For instance, one study found the IC50 values for digitoxin to be between 3-33 nM in three human cancer cell lines.[20] Another study reported that digitoxin exhibited the highest cytotoxicity against HeLa cervical cancer cells with an IC50 value of 28 nM.[19]

Experimental Protocols for Assessing Cytotoxicity

To objectively compare the cytotoxicity of Digitoxigenin monodigitoxoside and Digoxin, a standardized set of in vitro assays is essential. The following protocols provide detailed methodologies for key experiments.

Cell Viability Assessment: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[22]

Figure 2: Experimental workflow for the MTT cytotoxicity assay.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.[22]

• Compound Treatment: Prepare serial dilutions of Digitoxigenin monodigitoxoside and Digoxin in culture medium. Replace the existing medium with the medium containing the compounds.[22]

• Incubation: Incubate the plates for a predetermined period (e.g., 24, 48, or 72 hours).[22]

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours.[22][23]

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[22]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[22][24]

• Data Analysis: Calculate the percentage of cell viability relative to an untreated control and determine the IC50 value.[15]

Membrane Integrity Assessment: LDH Assay

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that measures the activity of LDH released from damaged cells into the culture medium.[25][26]

Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Supernatant Collection: After the incubation period, centrifuge the plate and carefully collect the supernatant from each well.[25][26]

• LDH Reaction: Transfer the supernatant to a new 96-well plate and add the LDH reaction mixture.[25][26]

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.[25]

• Absorbance Measurement: Measure the absorbance at 490 nm.[25][26]

• Data Analysis: Calculate the percentage of cytotoxicity by comparing the LDH activity in the treated wells to that in control wells with maximum LDH release (induced by a lysis agent) and spontaneous release (untreated cells).[26]

Apoptosis Detection Assays

To confirm that cell death is occurring via apoptosis, several assays can be employed.

• Annexin V Staining: This assay detects the externalization of phosphatidylserine, an early marker of apoptosis.[27]

• Caspase Activity Assays: These assays measure the activity of specific caspases (e.g., caspase-3, -8, -9) to confirm their involvement in the apoptotic pathway.[27]

• TUNEL Assay: This method detects DNA fragmentation, a hallmark of late-stage apoptosis.[28]

Figure 3: Decision tree for selecting an appropriate apoptosis assay.

Conclusion and Future Directions

Future research should focus on:

• Direct Head-to-Head Comparisons: Conducting cytotoxicity assays with both compounds simultaneously on a broad panel of cancer cell lines.

• Mechanism of Action Studies: Elucidating the specific downstream signaling pathways activated by each compound to understand the molecular basis for any observed differences in cytotoxicity.

• In Vivo Studies: Evaluating the anti-tumor efficacy and toxicity of these compounds in animal models to assess their therapeutic potential.

By systematically addressing these areas, the scientific community can gain a more comprehensive understanding of the relative merits of Digitoxigenin monodigitoxoside and Digoxin as potential anticancer agents.

References

• Digoxin Enhances the Anticancer Effect on Non-Small Cell Lung Cancer While Reducing the Cardiotoxicity of Adriamycin. Frontiers in Pharmacology. Available at: [Link]

• Digitoxin inhibits the growth of cancer cell lines at concentrations commonly found in cardiac patients. Journal of Natural Products. Available at: [Link]

• Cytotoxic effect of carbohydrate derivatives of digitoxigenin involves modulation of plasma membrane Ca2+-ATPase. Chemico-Biological Interactions. Available at: [Link]

• Risk of cancer in patients with heart failure who use digoxin: a 10-year follow-up study and cell-based verification. Oncotarget. Available at: [Link]

• Digoxin exerts anticancer activity on human nonsmall cell lung cancer cells by blocking PI3K/Akt pathway. Bioscience Reports. Available at: [Link]

• Cardiac glycoside induces cell death via FasL by activating calcineurin and NF-AT, but apoptosis initially proceeds through activation of caspases. Apoptosis. Available at: [Link]

• Digitoxin-Induced Cytotoxicity in Cancer Cells Is Mediated through Distinct Kinase and Interferon Signaling Networks. Molecular Cancer Therapeutics. Available at: [Link]

• Digoxin Inhibits Neuroblastoma Tumor Growth in Mice. Anticancer Research. Available at: [Link]

• Cardiac Glycosides (Digoxin). CV Pharmacology. Available at: [Link]

• Cardiac Glycoside and Digoxin Toxicity. StatPearls. Available at: [Link]

• Cytotoxic and cytostatic effects of digitoxigenin monodigitoxoside (DGX) in human lung cancer cells and its link to Na,K-ATPase. Biomedicine & Pharmacotherapy. Available at: [Link]

• Digoxin intoxication. DergiPark. Available at: [Link]

• Digoxin. StatPearls. Available at: [Link]

• Cardiac glycosides inhibit proliferation and induce apoptosis of human hematological malignant cells. International Journal of Clinical and Experimental Medicine. Available at: [Link]

• Cardiac glycoside induces cell death via FasL by activating calcineurin and NF-AT, but apoptosis initially proceeds through activation of caspases. Apoptosis. Available at: [Link]

• O-Digitoxoside 1 and MeON-digitoxoside 4 activate cas- pase-9, not... ResearchGate. Available at: [Link]

• Cytotoxicity of digitoxin and related cardiac glycosides in human tumor cells. Diva-portal.org. Available at: [Link]

• Contrasting effects of cardiac glycosides on cisplatinand etoposide-induced cell death. ResearchGate. Available at: [Link]

• A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PMC. Available at: [Link]

• C5′-Alkyl Substitution Effects on Digitoxigenin α-l-Glycoside Cancer Cytotoxicity. ACS Medicinal Chemistry Letters. Available at: [Link]

• DIGITOXIGENIN. Inxight Drugs. Available at: [Link]

• MTT (Assay protocol). Bio-protocol. Available at: [Link]

• Digitoxin Inhibits the Growth of Cancer Cell Lines at Concentrations Commonly Found in Cardiac Patients. ResearchGate. Available at: [Link]

• Evaluating the Cancer Therapeutic Potential of Cardiac Glycosides. PMC. Available at: [Link]

• Stereochemical Survey of Digitoxin Monosaccharides. PMC. Available at: [Link]

• Cytotoxicity of digitoxin and related cardiac glycosides in human tumor cells. ResearchGate. Available at: [Link]

• Anticancer Properties of Cardiac Glycosides. IntechOpen. Available at: [Link]

• Inhibitory Effects of Digoxin and Digitoxin on Cell Growth in Human Ovarian Cancer Cell Line SKOV-3. PMC. Available at: [Link]

• Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. MDPI. Available at: [Link]

• Cytotoxic IC50 values. Cytotoxic IC50 values (µM) for digitoxin (A) and oubain (B) in primary cultures of human leukaemia cells (T-ALL, B-precursor ALL, AML and CLL) and PBMCs. ResearchGate. Available at: [Link]

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Validating the Anti-Proliferative and Anti-Metastatic Efficacy of Digitoxigenin Monodigitoxoside (DGX)

As drug development increasingly pivots toward repurposing established pharmacophores, cardiac glycosides (CGs) have emerged as highly potent modulators of the tumor microenvironment. Digitoxigenin monodigitoxoside (DGX), a natural cardenolide and metabolite of digitoxin, has demonstrated profound anti-proliferative and anti-metastatic properties, specifically in non-small cell lung cancer (NSCLC) models [1].

Unlike traditional chemotherapeutics that cause indiscriminate DNA damage, DGX acts as a targeted Na+/K+-ATPase inhibitor [1]. By binding to the α1 subunit—which is frequently overexpressed in NSCLC lines like A549 [2]—DGX disrupts intracellular ion homeostasis, activating a signalosome cascade that triggers cell cycle arrest, senescence, and apoptosis.

As a Senior Application Scientist, I have structured this guide to provide a comprehensive, self-validating framework for evaluating DGX’s efficacy against alternative cardenolides. The protocols detailed below are designed not just to observe cell death, but to establish the precise causality between Na+/K+-ATPase inhibition and metastatic suppression.

Mechanistic Pathway of DGX

To design an effective validation assay, we must first map the molecular causality. DGX binds the Na+/K+-ATPase α1 subunit with high thermodynamic efficiency (-11.4 Kcal/mol), converting the ion pump into a signal transducer [1].

Fig 1. Na+/K+-ATPase inhibition by DGX leading to cell cycle arrest and apoptosis.

Comparative Efficacy Profile

To contextualize DGX’s performance, we benchmark it against other well-characterized cardenolides such as Convallatoxin (CON) and Digoxin. Experimental data indicates that DGX operates at the nanomolar range, matching or exceeding the anti-invasive capabilities of its peers while maintaining a favorable toxicity profile in non-tumor cells [3].

Compound	Target Affinity	Anti-Proliferative Effect	Anti-Invasive Efficacy	Key Mechanism
Digitoxigenin monodigitoxoside (DGX)	High (-11.4 Kcal/mol)	Nanomolar	>90% reduction at 50 nM	S & G2/M arrest, ↓ MMP-2/9, p-FAK
Convallatoxin (CON)	High	Nanomolar	>90% reduction at 50 nM	↓ MMP-2/9, p-FAK
Digoxin	High	Nanomolar	Moderate reduction	G2/M arrest

Experimental Workflows & Protocols

Robust validation requires a self-validating experimental design. A single viability assay is insufficient; we must correlate acute metabolic inhibition with long-term cytostasis, and separate true anti-migratory effects from baseline cytotoxicity.

Fig 2. Self-validating in vitro workflow for assessing DGX anti-cancer efficacy.

Protocol 1: Biphasic Cytotoxicity Validation (Acute vs. Long-Term)

Objective : To differentiate between immediate cytotoxic shock and sustained cytostatic senescence. Causality & Logic : Relying solely on 48-hour MTT assays can produce false positives for drug efficacy, as cells may recover once the compound is removed. By coupling an acute MTT assay with a 15-day Cumulative Population Doubling (CPD) assay without re-treatment, we create a self-validating loop that confirms irreversible senescence [1].

Step-by-Step Methodology :

• Cell Seeding & Control Establishment : Seed A549 (target) and MRC-5 (non-tumor control) cells in 96-well plates. Crucial step: The inclusion of MRC-5 validates the therapeutic window, ensuring Na+/K+-ATPase inhibition is selective to the overexpressed α1 subunit in A549 cells [2].

• Acute Viability (MTT Assay) : Treat cells with DGX (10–100 nM) for 48h and 72h. Add MTT reagent, incubate for 4h, dissolve formazan in DMSO, and read absorbance at 570 nm to establish the IC50.

• Long-Term Survival (CPD Assay) : Seed cells at a low density in 6-well plates. Treat with sub-IC50 and IC50 concentrations of DGX for 48h.

• Wash & Monitor : Remove the drug, wash with PBS, and culture in fresh media for 15 days without re-treatment. Count and re-seed cells every 3 days to calculate the population doubling.

• Senescence Validation : Stain a parallel 15-day plate for β-galactosidase. Logic: The presence of enlarged, flattened, β-gal-positive cells confirms that the reduction in CPD is driven by permanent senescence rather than transient metabolic stalling [1].

Protocol 2: Decoupling Cytotoxicity from Metastatic Inhibition

Objective : To prove that DGX actively dismantles the metastatic machinery rather than simply killing migrating cells. Causality & Logic : Migration assays are frequently confounded by cell death. To validate true anti-invasive properties, this protocol mandates the use of strictly sub-lethal DGX concentrations (e.g., 10–50 nM) [3]. If invasion is halted while viability remains >90%, the anti-metastatic claim is robustly validated.

Step-by-Step Methodology :

• Sub-lethal Dose Selection : Utilize the IC50 data from Protocol 1 to select a concentration that yields >90% viability at 24h.

• Boyden Chamber Setup : Coat the upper surface of 8-μm pore transwell inserts with Matrigel to simulate the extracellular matrix (ECM).

• Starvation & Chemoattraction : Seed A549 cells in serum-free media in the upper chamber. Fill the lower chamber with media containing 10% FBS as a chemoattractant. Add sub-lethal DGX to the upper chamber.

• Incubation & Quantification : Incubate for 24h. Swab the non-invaded cells from the top interior. Fix and stain the invaded cells on the bottom surface with crystal violet.

• Mechanistic Confirmation (Western Blot) : Extract protein from a parallel treated culture. Probe for Matrix Metalloproteinases (MMP-2, MMP-9) and phosphorylated Focal Adhesion Kinase (p-FAK). Logic: Downregulation of MMP-2/9 and p-FAK provides the molecular causality for the phenotypic lack of invasion observed in the Boyden chamber [3].

References

• Schneider, N. F. Z., et al. "Cytotoxic and cytostatic effects of digitoxigenin monodigitoxoside (DGX) in human lung cancer cells and its link to Na,K-ATPase." Biomedicine & Pharmacotherapy (2018).

• de Barros, A. L. B., et al. "New 99mTc-Labeled Digitoxigenin Derivative for Cancer Cell Identification." ACS Omega (2019).

• Carvalho, et al. "Inhibition of cell proliferation, invasion and migration by the cardenolides digitoxigenin monodigitoxoside and convallatoxin in human lung cancer cell line." Natural Product Research (2016).

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• 3. tandfonline.com [tandfonline.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for the Quantification of Digitoxigenin Monodigitoxoside

In the landscape of pharmaceutical analysis and drug development, the precise and accurate quantification of active pharmaceutical ingredients (APIs) and their metabolites is paramount. This guide provides a comprehensive comparison and cross-validation of analytical methods for Digitoxigenin monodigitoxoside, a key cardiac glycoside. As a critical metabolite of digitoxin, its quantification is essential for pharmacokinetic, toxicokinetic, and bioequivalence studies.[1][2] This document is intended for researchers, scientists, and drug development professionals, offering in-depth technical insights and field-proven protocols.

The foundation of any reliable analytical data lies in the rigorous validation of the methods used.[3][4] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established comprehensive guidelines, including the ICH Q2(R1) and M10, which outline the essential parameters for analytical method validation.[5][6][7][8][9][10] This guide is structured to not only present these methods but to also provide the rationale behind experimental choices, ensuring a self-validating system of protocols.

This guide will delve into the three most pertinent analytical techniques for the quantification of Digitoxigenin monodigitoxoside: High-Performance Liquid Chromatography (HPLC) with UV detection, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Immunoassays. Each method will be evaluated based on its performance characteristics, with supporting experimental data presented for objective comparison.

Principles of Analytical Method Cross-Validation

Cross-validation is a critical process performed when two or more distinct analytical methods are used to generate data within the same study or across different studies. The objective is to ensure that the data is reproducible and comparable, irrespective of the method used.[1][2][11] This is particularly important when, for instance, a high-throughput screening method (like an immunoassay) is used in early development, and a more specific and sensitive method (like LC-MS/MS) is employed for later-stage clinical trials.

The core parameters assessed during cross-validation, in line with ICH and FDA guidelines, include accuracy, precision, selectivity, sensitivity, and linearity.[3][6]

Comparative Overview of Analytical Methods

The selection of an analytical method is contingent on various factors, including the nature of the analyte, the required sensitivity and specificity, and the sample matrix.[12] For Digitoxigenin monodigitoxoside, the following methods offer distinct advantages and disadvantages.

Method	Principle	Advantages	Disadvantages
HPLC-UV	Chromatographic separation followed by UV absorbance detection.	Robust, cost-effective, widely available.	Lower sensitivity and specificity compared to LC-MS/MS, potential for matrix interference.[13][14]
LC-MS/MS	Chromatographic separation coupled with mass spectrometric detection.	High sensitivity, high specificity, structural information.[15][16][[“]]	Higher cost, more complex instrumentation and method development.[18]
Immunoassay	Antigen-antibody binding for detection.	High throughput, rapid screening, relatively simple.[[“]]	Potential for cross-reactivity with structurally similar compounds, may lack specificity.[19][20][21]

Experimental Protocols & Methodologies

The following sections provide detailed, step-by-step protocols for each analytical method. The causality behind key experimental choices is explained to provide a deeper understanding of the methodologies.

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is a cornerstone of pharmaceutical analysis, offering reliable quantification of various compounds.[13][14]

Experimental Workflow:

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Efficacy of Digitoxigenin Monodigitoxoside (DGX) vs. Other Cardenolides in Oncology: A Comprehensive Comparison Guide

Cardiac glycosides (CGs), historically utilized for the management of congestive heart failure, have emerged as highly potent antineoplastic agents. Their primary molecular target, the Na⁺/K⁺-ATPase pump, is frequently overexpressed in various malignancies, including non-small cell lung cancer (NSCLC). This guide provides an objective, data-driven comparison between Digitoxigenin monodigitoxoside (DGX) and other prominent cardenolides (e.g., Convallatoxin, Digoxin, Ouabain) in cancer models, designed specifically for researchers and drug development professionals.

Mechanistic Grounding: The Na⁺/K⁺-ATPase Axis

To evaluate the efficacy of cardenolides, one must first understand their mechanism of action. Tumor cells exhibit a distinct dependency on specific α-isoforms of the Na⁺/K⁺-ATPase complex to maintain their electrochemical gradients and drive proliferation.

DGX distinguishes itself by binding to the α-subunit of the Na⁺/K⁺-ATPase with exceptional efficiency (molecular docking scores of -11.4 kcal/mol) [1]. This target engagement triggers a dual-pronged intracellular cascade:

• Cytostatic/Apoptotic Pathway : The resulting ion imbalance induces cell cycle arrest in the S and G2/M phases, ultimately leading to subG1 phase accumulation (apoptosis) and cellular senescence.

• Anti-Metastatic Pathway : DGX uniquely disrupts the metastatic machinery by downregulating focal adhesion kinase (p-FAK) and matrix metalloproteinases (MMP-2 and MMP-9), effectively halting cell migration and invasion [2].

Fig 1: Mechanistic pathway of DGX-induced apoptosis and metastasis inhibition via Na+/K+-ATPase.

Comparative Efficacy & Selectivity Analysis

When evaluating cardenolides for oncological drug development, raw cytotoxicity is insufficient. The therapeutic window —quantified by the Selectivity Index (SI)—is the most critical metric. The SI is calculated as the ratio of the CC₅₀ in healthy cells (e.g., Human Gingival Fibroblasts, HGF) to the IC₅₀ in cancer cells (e.g., A549 NSCLC cells).

Quantitative Performance Data

Table 1: Comparative Efficacy and Selectivity of Cardenolides in A549 Lung Cancer Cells

Compound	IC₅₀ (A549 Cancer Cells)	CC₅₀ (Healthy HGF Cells)	Selectivity Index (SI)	Primary Anti-Metastatic Mechanism
DGX	~10–50 nM	>250 µM	2,325	Downregulation of MMP-2, MMP-9, p-FAK
Convallatoxin (CON)	~10–50 nM	<100 µM	442	Downregulation of MMP-2, MMP-9, p-FAK
Digoxin (Standard)	~100 nM	Highly variable	<100	Intracellular Ca²⁺ modulation
Ouabain	~80 nM	Highly toxic	<50	Autophagic cell death / Apoptosis

Causality Insight: Why does DGX exhibit a vastly superior SI (2,325) compared to Convallatoxin (442)[2]? The structural nuances of the monodigitoxoside sugar moiety in DGX optimize its binding kinetics to the specific Na⁺/K⁺-ATPase α-isoforms overexpressed in cancer cells. This structural specificity minimizes off-target cytotoxicity in healthy fibroblasts, which express different isoform ratios, thereby widening the therapeutic window [3].

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Each workflow includes internal controls to rule out experimental artifacts and establish definitive causality.

Fig 2: Sequential experimental workflow for validating cardenolide efficacy and selectivity.

Protocol 1: Cytotoxicity and Selectivity Profiling (MTT Assay)

Objective : Determine the IC₅₀ in tumor cells and CC₅₀ in healthy cells to calculate the Selectivity Index. Causality & Trustworthiness : Using paired healthy (HGF) and cancerous (A549) cell lines ensures that observed cytotoxicity is tumor-specific rather than a general poison effect.

• Cell Seeding : Seed A549 and HGF cells at 1×104 cells/well in 96-well plates. Incubate for 24h at 37°C, 5% CO₂.

• Treatment : Treat cells with a logarithmic concentration gradient of DGX and CON (1 nM to 100 µM).

  • Self-Validation Step: Include a vehicle control (0.1% DMSO) to ensure solvent non-toxicity, and a positive control (Digoxin) to benchmark assay sensitivity.

• Incubation & Readout : Incubate for 48h. Add MTT reagent (0.5 mg/mL final concentration) for 4h. Solubilize formazan crystals in DMSO and read absorbance at 570 nm.

• Data Analysis : Calculate IC₅₀ and CC₅₀ using non-linear regression. Calculate SI = CC₅₀ (HGF) / IC₅₀ (A549).

Protocol 2: Anti-Metastatic Validation (Transwell Invasion Assay)

Objective : Quantify the inhibition of cancer cell invasion through the extracellular matrix. Causality & Trustworthiness : Proliferation inhibition can artificially confound invasion data. Therefore, this assay must be conducted at sub-lethal (non-cytotoxic) concentrations determined in Protocol 1.

• Matrix Preparation : Coat the upper chamber of Transwell inserts (8 µm pore size) with Matrigel to simulate the extracellular matrix.

• Cell Seeding : Seed 5×104 A549 cells in serum-free media in the upper chamber. Add DGX or CON at sub-lethal concentrations (e.g., 10 nM).

• Chemoattractant : Fill the lower chamber with media containing 10% FBS as a chemoattractant.

• Incubation & Staining : Incubate for 24h. Remove non-invading cells from the upper surface with a cotton swab. Fix invading cells on the lower surface with 4% paraformaldehyde and stain with 0.1% crystal violet.

• Quantification : Count invaded cells under a microscope in 5 random fields.

  • Self-Validation Step: Confirm via Western Blot that MMP-2 and MMP-9 expression are concurrently reduced in the treated lysates to prove the phenotypic observation is driven by the hypothesized molecular pathway.

Protocol 3: Target Engagement (Na⁺/K⁺-ATPase Activity Assay)

Objective : Confirm the direct mechanistic target of DGX.

• Membrane Preparation : Isolate plasma membranes from A549 cells using differential centrifugation.

• Enzymatic Reaction : Incubate membrane fractions with varying concentrations of DGX in an assay buffer containing ATP, Na⁺, K⁺, and Mg²⁺.

• Inorganic Phosphate (Pi) Readout : Measure the release of Pi using the Fiske-SubbaRow method (absorbance at 660 nm).

• Control : Run parallel assays with Ouabain (a known Na⁺/K⁺-ATPase inhibitor) to validate the assay's dynamic range and establish a comparative baseline.

Conclusion

Digitoxigenin monodigitoxoside (DGX) presents a highly compelling profile for oncological drug development. While structurally related cardenolides like Convallatoxin and Digoxin exhibit potent cytotoxicity, DGX's unprecedented Selectivity Index (2,325) and its dual capability to induce G2/M cell cycle arrest while dismantling metastatic machinery (FAK/MMP axis) position it as a superior candidate for targeted cancer therapies. Future in vivo studies focusing on its pharmacokinetic profile will be crucial for translating these in vitro successes into clinical applications.

References

• Schneider, N. F. Z., Persich, L., Rocha, S. C., Ramos, A. C. P., Cortes, V. F., Silva, I. T., Munkert, J., De Padua, R. M., Kreis, W., Taranto, A. G., Barbosa, L. A., Braga, F. C., & Simões, C. M. O. (2017). Cytotoxic and cytostatic effects of digitoxigenin monodigitoxoside (DGX) in human lung cancer cells and its link to Na,K-ATPase. Biomedicine & Pharmacotherapy, 97, 684-696.[Link]

• Schneider, N. F. Z., Geller, F. C., Persich, L., Marostica, L. L., Munkert, J., Kreis, W., Braga, F. C., & Simões, C. M. O. (2016). Inhibition of cell proliferation, invasion and migration by the cardenolides digitoxigenin monodigitoxoside and convallatoxin in human lung cancer cell line. Natural Product Research, 30(11), 1327-1331.[Link]

• Paula, S., Tabet, M. R., & Ball, W. J. (2005). Interactions between Cardiac Glycosides and Sodium/Potassium-ATPase: Three-Dimensional Structure-Activity Relationship Models for Ligand Binding to the E2-Pi Form of the Enzyme versus Activity Inhibition. Biochemistry, 44(2), 498–510.[Link]

A Researcher's Guide to Confirming the Binding Affinity of Digitoxigenin Monodigitoxoside to Na,K-ATPase

For researchers and drug development professionals investigating the therapeutic potential of cardiac glycosides, a precise understanding of their interaction with the Na,K-ATPase is paramount. This guide provides an in-depth comparison of Digitoxigenin monodigitoxoside's binding affinity to the Na,K-ATPase, contextualized with other well-known cardiac glycosides. We will delve into the mechanistic underpinnings of this interaction and provide detailed, field-proven experimental protocols to empower your research.

The Critical Interaction: Cardiac Glycosides and the Na,K-ATPase

The Na,K-ATPase, an integral membrane protein, is responsible for maintaining the electrochemical gradients of sodium and potassium ions across the cell membrane.[1] This function is vital for numerous physiological processes, including cardiac muscle contraction. Cardiac glycosides, a class of naturally derived compounds, exert their therapeutic and toxic effects by binding to and inhibiting the Na,K-ATPase.[1][2] This inhibition leads to an increase in intracellular sodium, which in turn increases intracellular calcium concentrations, ultimately enhancing cardiac contractility.

Digitoxigenin monodigitoxoside, a derivative of digitoxin, is a potent inhibitor of the Na,K-ATPase.[3] Understanding its specific binding affinity is crucial for elucidating its pharmacological profile and potential as a therapeutic agent.

Comparative Binding Affinities of Cardiac Glycosides

The binding affinity of a cardiac glycoside to the Na,K-ATPase is a key determinant of its potency. This affinity can be influenced by the specific structure of the glycoside, including its sugar moieties, and the isoform of the Na,K-ATPase α-subunit.[4][5][6] Humans express three main isoforms of the α-subunit in the heart: α1, α2, and α3.[4]

Below is a comparative summary of the binding affinities (expressed as the dissociation constant, Kd, or the half-maximal inhibitory concentration, IC50) of several cardiac glycosides to the Na,K-ATPase. Lower values indicate higher affinity.

Cardiac Glycoside	Na,K-ATPase Isoform(s)	Reported Kd or IC50 (nM)	Source(s)
Digitoxigenin monodigitoxoside	Not specified	High efficiency binding suggested	[3]
Digitoxin	α1	38	[2]
α3	14	[2]
Digoxin	α1, α2, α3	~9-92 (varies with conditions and isoform)	[4][7][8]
Ouabain	α1, α2, α3	~5-18 (varies with conditions and isoform)	[9][10]

Note: Binding affinities can vary depending on the experimental conditions, such as the presence of K+ ions, and the specific tissue or cell line used.[4][8]

Mechanism of Na,K-ATPase Inhibition by Cardiac Glycosides

Cardiac glycosides bind to a specific site on the extracellular face of the Na,K-ATPase α-subunit.[11][12] This binding event stabilizes the enzyme in its E2-P conformation, preventing the dephosphorylation and conformational changes necessary for ion transport.[13] This effectively locks the pump in an inactive state, leading to the downstream physiological effects.

Caption: Mechanism of Na,K-ATPase inhibition by cardiac glycosides.

Experimental Protocols for Determining Binding Affinity

The gold standard for quantifying the binding affinity of a novel compound to the Na,K-ATPase is the radioligand competition binding assay.[14] This method leverages a radiolabeled ligand with known high affinity, such as [3H]-ouabain, to determine the affinity of a non-radiolabeled competitor, in this case, Digitoxigenin monodigitoxoside.

Radioligand Competition Binding Assay Workflow

Caption: Workflow for a radioligand competition binding assay.

Detailed Step-by-Step Protocol

Materials:

• Purified Na,K-ATPase membrane preparation (e.g., from porcine cerebral cortex or expressed human isoforms)[15]

• [3H]-ouabain

• Digitoxigenin monodigitoxoside

• Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4)[13]

• Wash Buffer (ice-cold assay buffer)

• Glass fiber filters (pre-soaked in a solution like 0.3% polyethyleneimine)[16]

• 96-well filter plates and vacuum manifold

• Liquid scintillation cocktail and counter

Procedure:

• Preparation:

  • Thaw the Na,K-ATPase membrane preparation on ice.

  • Prepare serial dilutions of Digitoxigenin monodigitoxoside in assay buffer.

  • Prepare a working solution of [3H]-ouabain in assay buffer at a concentration close to its Kd.

• Assay Setup:

  • In a 96-well plate, add the following to each well:

    • Membrane preparation

    • Varying concentrations of Digitoxigenin monodigitoxoside (or buffer for total binding)

    • A high concentration of unlabeled ouabain for non-specific binding determination.

    • [3H]-ouabain solution.

  • The final assay volume is typically 200-250 µL.[16]

• Incubation:

  • Incubate the plate at a controlled temperature (e.g., 37°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).[16][17]

• Filtration:

  • Rapidly filter the contents of each well through the pre-soaked glass fiber filter mat using a vacuum manifold.[16]

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Quantification:

  • Dry the filter mat.

  • Add liquid scintillation cocktail to each filter.

  • Count the radioactivity in a liquid scintillation counter.

• Data Analysis:

  • Subtract the non-specific binding from all other measurements to obtain specific binding.

  • Plot the percentage of specific binding against the logarithm of the Digitoxigenin monodigitoxoside concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of [3H]-ouabain and Kd is its dissociation constant.[13]

Alternative and Complementary Techniques

While radioligand binding assays are the cornerstone, other techniques can provide valuable, complementary data on the binding kinetics and thermodynamics of the interaction.

• Surface Plasmon Resonance (SPR): This label-free technique measures the real-time association and dissociation of a ligand to a protein immobilized on a sensor chip.[18][19] It provides kinetic parameters (kon and koff) from which the Kd can be calculated. However, it can be challenging for small molecules and requires high concentrations of the immobilized ligand.[20]

• Isothermal Titration Calorimetry (ITC): ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).[21][22] This method is also label-free and performed in-solution.

Conclusion

Confirming the binding affinity of Digitoxigenin monodigitoxoside to the Na,K-ATPase is a critical step in its evaluation as a potential therapeutic agent. The radioligand competition binding assay remains a robust and widely accepted method for this purpose. By carefully executing this protocol and considering complementary techniques like SPR and ITC, researchers can gain a comprehensive understanding of the molecular interactions that underpin the pharmacological effects of this promising compound. This detailed characterization is essential for advancing drug development efforts and ultimately translating basic research into clinical applications.

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Independent Verification of the Synthetic Route to Digitoxigenin Monodigitoxoside: A Comparative Guide

This guide provides a detailed comparison of two prominent synthetic routes to Digitoxigenin monodigitoxoside, a key intermediate in the synthesis of the cardiac glycoside digitoxin and its analogues.[1] As researchers and drug development professionals explore novel cardiac glycosides for applications beyond cardiovascular diseases, such as in cancer therapy, the need for reliable and verifiable synthetic pathways is paramount.[2] This document offers an in-depth analysis of a modern palladium-catalyzed approach and a classic Koenigs-Knorr glycosylation, supported by experimental protocols and data for independent verification.

Introduction: The Significance of Digitoxigenin Monodigitoxoside

Digitoxigenin monodigitoxoside is a cardiac glycoside consisting of the steroid aglycone, digitoxigenin, linked to a single digitoxose sugar moiety. It is a crucial building block in the total synthesis of digitoxin, a compound with a long history in treating heart conditions and, more recently, showing promise as an anticancer agent.[1][2] The controlled, stereoselective synthesis of this monodigitoxoside is a critical step that allows for the systematic exploration of structure-activity relationships in novel cardiac glycoside analogues. This guide will dissect two effective, yet distinct, methodologies for its preparation, providing the necessary details for their replication and independent verification.

Route 1: Palladium-Catalyzed Glycosylation

This modern approach, pioneered by the O'Doherty group, offers a highly stereoselective and efficient synthesis of Digitoxigenin monodigitoxoside.[3][4] The key to this route is a palladium-catalyzed glycosylation reaction that allows for the precise formation of the β-glycosidic bond, a notoriously challenging step in carbohydrate chemistry.

Causality of Experimental Choices

The choice of a palladium catalyst is central to the success of this route. It facilitates a stereocontrolled coupling of a glycal donor with the digitoxigenin acceptor, leading predominantly to the desired β-anomer. The subsequent steps, including a Luche reduction and a diastereoselective dihydroxylation, are chosen for their high yields and compatibility with the sensitive functional groups present in the digitoxigenin core.

Experimental Protocol: Palladium-Catalyzed Synthesis

Step 1: Palladium-Catalyzed Glycosylation

• To a solution of digitoxigenin (1.0 eq) in a suitable aprotic solvent, such as dichloromethane (DCM), add the pyranone donor (1.2 eq).

• Add the palladium catalyst, for example, Pd(OAc)₂ (0.1 eq), and a suitable ligand, such as triphenylphosphine (0.2 eq).

• Stir the reaction mixture at room temperature under an inert atmosphere until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction is quenched, and the crude product is purified by column chromatography to yield the β-glycoside intermediate. A typical yield for this step is around 86%.[3][4]

Step 2: Luche Reduction

• Dissolve the β-glycoside intermediate (1.0 eq) in a mixture of methanol and DCM.

• Cool the solution to -78 °C and add cerium(III) chloride heptahydrate (1.5 eq).

• Add sodium borohydride (1.5 eq) portion-wise and stir the reaction at -78 °C.

• Monitor the reaction by TLC. Once complete, quench the reaction and extract the product. The resulting mixture of allylic alcohols is typically obtained in high yield (around 90%) and used in the next step without further purification.[3][4]

Step 3: Reductive Rearrangement

• The mixture of allylic alcohols (1.0 eq) is subjected to a reductive rearrangement, for example, using Myers' conditions (triphenylphosphine, diethyl azodicarboxylate, and a thiol).

• This step proceeds with good yield (approximately 80%) to furnish the corresponding olefin.[3][4]

Step 4: Dihydroxylation

• The olefin (1.0 eq) is dihydroxylated using Upjohn conditions (osmium tetroxide and N-methylmorpholine N-oxide).

• This final step stereoselectively yields Digitoxigenin monodigitoxoside in excellent yield (around 93%).[3][4]

Workflow Diagram: Palladium-Catalyzed Synthesis

Caption: Palladium-Catalyzed Synthesis of Digitoxigenin monodigitoxoside.

Route 2: Koenigs-Knorr Glycosylation

The Koenigs-Knorr reaction is a classic and widely used method for the formation of glycosidic bonds.[5] While it may lack the inherent stereoselectivity of some modern methods, with careful control of protecting groups and reaction conditions, it remains a robust and viable route to Digitoxigenin monodigitoxoside.

Causality of Experimental Choices

This route relies on the formation of a reactive glycosyl halide (a bromide in this case) which is then coupled with digitoxigenin in the presence of a promoter, typically a silver salt like silver carbonate.[5] The use of a participating protecting group, such as an acetyl group, at the C-2 position of the sugar donor is crucial for achieving the desired 1,2-trans-glycosidic linkage through neighboring group participation.

Experimental Protocol: Koenigs-Knorr Synthesis

Step 1: Preparation of Acetobromo-D-digitoxose

• Peracetylate D-digitoxose using acetic anhydride and a catalyst (e.g., pyridine or a Lewis acid).

• Treat the peracetylated digitoxose with a solution of hydrogen bromide in acetic acid to form the acetobromo-D-digitoxose. This glycosyl bromide is typically used immediately in the next step due to its instability.

Step 2: Koenigs-Knorr Glycosylation

• In a flame-dried flask under an inert atmosphere, dissolve digitoxigenin (1.0 eq) and the freshly prepared acetobromo-D-digitoxose (1.5 eq) in a dry, non-polar solvent like dichloromethane or toluene.

• Add a silver salt promoter, such as silver carbonate (2.0 eq), to the mixture. The flask should be protected from light.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, filter the reaction mixture to remove the silver salts and concentrate the filtrate.

• Purify the crude product by column chromatography to yield the protected Digitoxigenin monodigitoxoside.

Step 3: Deprotection

• Dissolve the protected product in a suitable solvent system, such as a mixture of methanol, water, and triethylamine.

• Stir the reaction at room temperature until the acetyl protecting groups are removed, as confirmed by TLC.

• Purify the final product, Digitoxigenin monodigitoxoside, by column chromatography.

Workflow Diagram: Koenigs-Knorr Synthesis

Caption: Koenigs-Knorr Synthesis of Digitoxigenin monodigitoxoside.

Comparative Analysis of Synthetic Routes

Parameter	Palladium-Catalyzed Route	Koenigs-Knorr Route
Stereoselectivity	High (predominantly β-anomer)	Dependent on protecting groups (can be high for 1,2-trans)
Overall Yield	Good to Excellent	Moderate to Good
Reaction Conditions	Mild	Generally mild, but requires anhydrous conditions and protection from light
Reagents	Palladium catalyst, specialized pyranone donor	Silver salts, unstable glycosyl bromide
Scalability	Potentially scalable, but catalyst cost may be a factor	Well-established and scalable
Purification	Multi-step purification required	Purification can be challenging due to byproducts

Independent Verification: Analytical Methodologies

To ensure the identity and purity of the synthesized Digitoxigenin monodigitoxoside, a combination of chromatographic and spectroscopic techniques is essential.

High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of the synthesized compound and separate it from starting materials and byproducts.

Protocol:

• Sample Preparation: Dissolve a small amount of the synthesized product in the mobile phase to a concentration of approximately 1 mg/mL.

• HPLC System: A standard HPLC system with a UV detector is suitable.

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm) is recommended.

• Mobile Phase: A gradient of acetonitrile and water is typically used. For example, a linear gradient from 30% to 70% acetonitrile in water over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 220 nm.

• Expected Outcome: A major peak corresponding to Digitoxigenin monodigitoxoside with a retention time that can be compared to a certified reference standard. The purity can be calculated from the peak area percentage.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure of the synthesized Digitoxigenin monodigitoxoside.

Protocol:

• Sample Preparation: Dissolve 5-10 mg of the purified product in a suitable deuterated solvent, such as deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD).

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for good resolution.

• Experiments: Acquire ¹H NMR and ¹³C NMR spectra. 2D NMR experiments like COSY and HSQC can be used for unambiguous assignment of all proton and carbon signals.

• Data Analysis: Compare the obtained chemical shifts and coupling constants with the published data for Digitoxigenin monodigitoxoside.

Key ¹H and ¹³C NMR Chemical Shifts for Digitoxigenin Monodigitoxoside (indicative values, may vary slightly based on solvent and instrument):

Atom	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
H-1' (anomeric)	~4.8-5.0	~95-100
C-3	~70-75	~70-75
C-14	-	~80-85
C-21	~4.8-5.0	~70-75
C-22	~5.8-6.0	~170-175

A full assignment of the ¹H and ¹³C NMR spectra is crucial for unequivocal structure confirmation.[3]

Verification Workflow Diagram

Caption: Independent Verification Workflow for Synthesized Digitoxigenin monodigitoxoside.

Conclusion

Both the palladium-catalyzed and the Koenigs-Knorr synthetic routes offer viable pathways to Digitoxigenin monodigitoxoside. The palladium-catalyzed method stands out for its high stereoselectivity and efficiency, making it an attractive option for research and development where precise control is paramount. The Koenigs-Knorr reaction, while more traditional, is a robust and scalable method that remains highly relevant, particularly for larger-scale synthesis.

The choice of synthetic route will ultimately depend on the specific requirements of the research, including the desired scale, the available resources, and the importance of stereochemical purity. This guide provides the foundational knowledge and detailed protocols necessary for researchers to make an informed decision and to independently verify the successful synthesis of this important cardiac glycoside intermediate.

References

• A Stereoselective Synthesis of Digitoxin and Digitoxigen Mono- and Bisdigitoxoside from Digitoxigenin via a Palladium-Catalyzed Glycosylation. Organic Letters.[Link]

• A Stereoselective Synthesis of Digitoxin and Digitoxigen Monoand Bisdigitoxoside from Digitoxigenin via a Palladium Catalyzed Glycosylation. National Institutes of Health.[Link]

• A Stereoselective Synthesis of Digitoxin and Digitoxigen Mono- and Bisdigitoxoside from Digitoxigenin via a Palladium-Catalyzed Glycosylation. ACS Publications.[Link]

• THE PARTIAL SYNTHESIS OF A MONODIGITOXOSIDE OF DIGITOXIGENIN1. ACS Publications.[Link]

• Structural studies of digitoxin and related cardenolides by two-dimensional NMR. ScienceDirect.[Link]

• Detection of digoxin, digitoxin, their cardioactive metabolites and derivatives by HPLC and HPLC-RIA. MACHEREY-NAGEL.[Link]

• Synthesis of Cardiac Glycoside Analogs by Catalyst-Controlled, Regioselective Glycosylation of Digitoxin. ACS Publications.[Link]

• Semi-Synthesis of (+)-Digitoxigenin from Androstenedione. ResearchGate.[Link]

• Synthesis and evaluation of cardiac glycoside mimics as potential anticancer drugs. PubMed.[Link]

• An HPLC-MS/MS Assay Method for the Determination of Digoxin in Human Plasma and Urine. Almac Group.[Link]

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• Assembly of digitoxin by gold(I)-catalyzed glycosidation of glycosyl o-alkynylbenzoates. Semantic Scholar.[Link]

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Comparative study of the inotropic effects of Digitoxigenin monodigitoxoside.

An In-Depth Comparative Analysis of the Inotropic Effects of Digitoxigenin Monodigitoxoside

This guide provides a comprehensive comparative study of the inotropic effects of Digitoxigenin monodigitoxoside, a key cardiac glycoside. Designed for researchers, scientists, and drug development professionals, this document delves into its mechanism of action, provides a robust experimental protocol for its evaluation, and benchmarks its performance against other significant inotropic agents. Our analysis is grounded in established scientific literature to ensure technical accuracy and trustworthiness, offering field-proven insights into its potential therapeutic applications.

Introduction: The Quest for Potent and Safe Inotropic Agents

The management of cardiac contractility is a cornerstone of treatment for heart failure and other cardiac disorders. Inotropic agents, which modify the force of heart muscle contractions, are critical tools in this therapeutic landscape.[1] Among these, cardiac glycosides, a class of compounds historically derived from the foxglove plant (Digitalis purpurea), have been used for centuries.[2] Their primary therapeutic action is a positive inotropic effect, meaning they increase the strength of the heart's contractions.[3]

Digitoxigenin monodigitoxoside is a cardiac glycoside and a metabolite of more complex digitalis compounds.[4] Understanding its specific inotropic profile is crucial for refining cardiac therapies. This guide aims to provide a detailed comparison of digitoxigenin monodigitoxoside with other cardiac glycosides, such as digoxin and digitoxin, and with inotropes from other classes. The objective is to elucidate its unique pharmacological characteristics, including its potency, onset and duration of action, and therapeutic window.

Mechanism of Action: A Cascade of Ionic Events

The positive inotropic effect of digitoxigenin monodigitoxoside, like other cardiac glycosides, is initiated by its specific inhibition of the Na+/K+-ATPase pump located in the sarcolemma of cardiac myocytes.[5][6][7] This enzyme is responsible for maintaining the electrochemical gradients of sodium (Na+) and potassium (K+) across the cell membrane, a process vital for normal cell function.[2]

The inhibition of the Na+/K+-ATPase pump leads to a cascade of events:

• Increased Intracellular Sodium: By blocking the pump, digitoxigenin monodigitoxoside causes an accumulation of intracellular Na+.[2][8]

• Altered Na+/Ca2+ Exchanger (NCX) Activity: The increased intracellular Na+ concentration reduces the electrochemical gradient that drives the Na+/Ca2+ exchanger to extrude calcium (Ca2+) from the cell.[9][10]

• Increased Intracellular Calcium: This leads to a net increase in the intracellular Ca2+ concentration, as less calcium is removed from the myocyte.[2][11]

• Enhanced Sarcoplasmic Reticulum Ca2+ Load: The elevated cytosolic Ca2+ is taken up by the sarcoplasmic reticulum (SR), leading to a greater store of releasable Ca2+.[6][12]

• Augmented Contraction: During subsequent action potentials, the larger release of Ca2+ from the SR leads to a more forceful interaction between actin and myosin filaments, resulting in a stronger myocardial contraction (positive inotropy).[11][13]

This well-established mechanism underscores the central role of ion homeostasis in cardiac contractility.[12]

Caption: Signaling pathway of Digitoxigenin monodigitoxoside's inotropic effect.

Experimental Protocol: Assessing Inotropic Effects in an Ex Vivo Model

To quantify and compare the inotropic effects of cardiac glycosides, the isolated, perfused Langendorff heart preparation is a robust and widely used ex vivo model.[14][15][16] This preparation allows for the study of cardiac function in the absence of systemic neurohumoral influences, providing a clear window into the direct effects of a compound on the myocardium.[14][17]

Objective

To measure the positive inotropic effect of Digitoxigenin monodigitoxoside by assessing the change in left ventricular developed pressure (LVDP) in an isolated rodent heart.

Materials

• Animal Model: Male Wistar rat (250-300g) or Guinea Pig.

• Langendorff Apparatus: Including a perfusion reservoir, peristaltic pump, water-jacketed tubing and heart chamber, pressure transducer, and data acquisition system.[15]

• Perfusion Buffer: Krebs-Henseleit solution (in mM: 118 NaCl, 4.7 KCl, 1.2 MgSO4, 1.2 KH2PO4, 25 NaHCO3, 11.1 Glucose, 2.5 CaCl2), gassed with 95% O2 / 5% CO2 to maintain pH 7.4, and warmed to 37°C.[18]

• Surgical Instruments: Scissors, forceps, hemostats.

• Intraventricular Balloon: A small latex balloon connected to a pressure transducer via a catheter.

• Test Compound: Digitoxigenin monodigitoxoside stock solution.

• Anesthetic: Sodium pentobarbital.

• Anticoagulant: Heparin.

Step-by-Step Methodology

• Animal Preparation: Anesthetize the animal with sodium pentobarbital and administer heparin to prevent coagulation.[18]

• Heart Excision: Perform a thoracotomy, rapidly excise the heart, and immediately place it in ice-cold Krebs-Henseleit buffer to arrest metabolic activity.

• Aortic Cannulation: Identify the aorta and carefully cannulate it onto the Langendorff apparatus. Secure the aorta with a suture. Time from excision to perfusion should be minimized (ideally < 2 minutes) to prevent ischemic damage.[15][19]

• Initiate Perfusion: Start retrograde perfusion through the aorta at a constant pressure (e.g., 75-80 mmHg).[18] The perfusate will close the aortic valve and flow into the coronary arteries, supplying the myocardium.[17]

• Intraventricular Balloon Insertion: Insert a small, fluid-filled latex balloon through the left atrium into the left ventricle. Connect the balloon to a pressure transducer to measure left ventricular pressure.

• Stabilization Period: Allow the heart to stabilize for 20-30 minutes. During this time, ensure stable heart rate, coronary flow, and left ventricular developed pressure (LVDP = peak systolic pressure - end-diastolic pressure). Adjust the balloon volume to achieve a stable end-diastolic pressure of 5-10 mmHg.

• Baseline Recording: Record all baseline hemodynamic parameters, including LVDP, heart rate (HR), and the maximum rate of pressure rise (+dP/dt_max) and fall (-dP/dt_max).

• Drug Administration: Introduce Digitoxigenin monodigitoxoside into the perfusion buffer at increasing concentrations to establish a dose-response curve. Allow the heart to reach a new steady state at each concentration before recording data.

• Washout: After the final concentration, perfuse the heart with drug-free buffer to observe the reversibility of the effect.

• Data Analysis: Calculate the percentage change in LVDP and +dP/dt_max from baseline for each concentration. Plot the dose-response curve to determine parameters like EC50 (the concentration producing 50% of the maximal effect).

Caption: Workflow for Langendorff isolated heart perfusion experiment.

Comparative Analysis of Inotropic Agents

Digitoxigenin monodigitoxoside exhibits distinct properties when compared to its parent compounds and other classes of inotropes. The following table summarizes key comparative data based on available literature.

Parameter	Digitoxigenin Monodigitoxoside	Digoxin	Digitoxin	Dobutamine
Class	Cardiac Glycoside	Cardiac Glycoside	Cardiac Glycoside	β1-Adrenergic Agonist
Mechanism of Action	Na+/K+-ATPase Inhibition[5]	Na+/K+-ATPase Inhibition[2][3]	Na+/K+-ATPase Inhibition[20]	Stimulates β1-adrenergic receptors, increasing cAMP
Onset of Action	Fast[21]	Slower than monodigitoxoside[21]	Slower	Rapid (within 10 minutes)[22]
Duration of Action	Short[21]	Long	Very Long (half-life of 7-8 days)[20]	Short (half-life ~2 minutes)[22]
Potency	More potent on a molar basis than digoxin and digoxigenin-bisdigitoxoside[4]	Less potent than the monodigitoxoside[4]	Potent, lipophilic	Potent
Therapeutic Range	Larger than digoxin[4]	Narrow	Narrow	Requires continuous infusion and monitoring[23]
Key Differentiator	Favorable kinetics (rapid onset, short duration) and wider therapeutic margin compared to digoxin.[4][21]	Widely used clinically but with a narrow therapeutic index and risk of toxicity.[3][9]	Highly lipophilic with a very long half-life, leading to a higher risk of accumulation.[20][24]	Increases heart rate and myocardial oxygen consumption more significantly.[25]

Discussion: Synthesizing the Evidence

The comparative data reveals that digitoxigenin monodigitoxoside possesses a unique and potentially advantageous pharmacological profile. Its primary mechanism, the inhibition of Na+/K+-ATPase, is shared with other cardiac glycosides.[26][27] However, the subtle differences in molecular structure, particularly the single digitoxose sugar moiety, appear to significantly influence its pharmacokinetics.

The faster onset and shorter duration of action compared to digoxin suggest greater titratability and a potentially lower risk of accumulation and toxicity.[21] This is a critical consideration in clinical settings, where the narrow therapeutic window of digitalis compounds is a major limitation.[9] Research on cat heart-lung preparations has indicated that digitoxigenin monodigitoxoside has the largest therapeutic range among digoxin and its digitoxosides, a finding of significant interest for drug development.[4]

When contrasted with a non-glycoside inotrope like dobutamine, the differences are more fundamental. Dobutamine acts via a completely different pathway (β1-adrenergic stimulation), which also leads to an increase in intracellular calcium, but through cAMP-mediated mechanisms. This results in a more pronounced increase in heart rate (chronotropy) and myocardial oxygen demand, which can be detrimental in certain ischemic conditions.[25] Cardiac glycosides, including digitoxigenin monodigitoxoside, generally have less of a direct chronotropic effect and can even slow the heart rate through vagomimetic actions.[2][20]

The evidence suggests that digitoxigenin monodigitoxoside may represent a refinement within the cardiac glycoside class, offering a more favorable balance of efficacy and safety. Its properties warrant further investigation, particularly in preclinical models of heart failure, to fully characterize its therapeutic potential.

Conclusion

Digitoxigenin monodigitoxoside stands out as a cardiac glycoside with a compelling inotropic profile. Through its targeted inhibition of the Na+/K+-ATPase, it effectively enhances myocardial contractility. Compared to the widely used digoxin, it offers the advantages of a faster onset, shorter duration of action, and a wider therapeutic range, which collectively could translate to improved clinical utility and safety. Its distinct mechanism compared to adrenergic agents like dobutamine provides a different therapeutic option for modulating cardiac function. This guide underscores the importance of continued research into the structure-activity relationships of cardiac glycosides to develop next-generation inotropic therapies with optimized efficacy and reduced toxicity.

References

• MedChemExpress. (n.d.). Digoxigenin monodigitoxoside | Na, K-ATPase Inhibitor.
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• PubMed. (n.d.). Inotropic activity of digitoxigenin glucoside and related glycosides.
• PubMed. (n.d.). [A Comparative Study of the Action of Digoxigenin-Mono, Bis- And Tridigitoxosides in the Cat Heart-Lung Preparation (Author's Transl)].
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• Yamamoto, S., Akera, T., & Brody, T. M. (1980). Positive inotropic action of digoxigenin and sodium pump inhibition: effects of enhanced sodium influx. Journal of Pharmacology and Experimental Therapeutics, 213(1), 105-109.
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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Digitoxigenin Monodigitoxoside

Introduction

Digitoxigenin monodigitoxoside is a cardiac glycoside, a class of naturally derived compounds known for their potent biological activity.[1] Its structural parent, digitoxigenin, and related compounds like digitoxin are classified as highly toxic, with a narrow therapeutic window where the effective dose is dangerously close to the toxic dose.[2][3][4][5] Consequently, despite a lack of specific classification for the monodigitoxoside form in some databases[6], the precautionary principle dictates that it must be handled with the same level of caution as a cytotoxic or hazardous drug.[7][8][9]

This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of digitoxigenin monodigitoxoside. Adherence to these procedures is critical not only for regulatory compliance under the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA) but, more importantly, for ensuring the safety of laboratory personnel and the environment. The procedures outlined here are grounded in the "cradle-to-grave" management principle, which holds the generator responsible for the hazardous waste from its creation to its final disposal.

Section 1: Hazard Assessment and Core Safety Principles

The primary hazard associated with digitoxigenin monodigitoxoside stems from its presumed cytotoxicity and cardiotoxicity, mirroring that of other cardiac glycosides.[1][10] Ingestion of even small amounts of the parent compound, digitoxigenin, can be toxic or fatal.[2][4] The mechanism of action involves the inhibition of the Na+/K+-ATPase pump in cell membranes, which disrupts cellular ionic homeostasis and can lead to severe cardiac arrhythmias.[10][11]

Therefore, all waste generated from experiments involving this compound—including pure substance, solutions, contaminated labware, and personal protective equipment (PPE)—must be treated as acute hazardous waste . It must never be disposed of in the regular trash or poured down the sanitary sewer.[2][12]

Section 2: Personal Protective Equipment (PPE) - Your First Line of Defense

A robust PPE protocol is non-negotiable when handling digitoxigenin monodigitoxoside in any form. The objective is to prevent all possible routes of exposure, including inhalation, skin absorption, and ingestion.[7][13]

Task	Required Personal Protective Equipment (PPE)	Rationale
Handling Solid Compound	Double Nitrile Gloves, Lab Coat, ANSI Z87.1-rated Safety Goggles, NIOSH-approved P2/N95 Particulate Respirator.	Prevents skin contact and inhalation of fine powder, which can easily become airborne. Work must be performed in a chemical fume hood or similar ventilated enclosure.[2][4]
Preparing/Handling Solutions	Double Nitrile Gloves, Lab Coat, ANSI Z87.1-rated Safety Goggles or Face Shield.	Protects against splashes and direct skin contact with the dissolved, highly toxic compound.
Handling Waste Containers	Nitrile Gloves, Lab Coat, Safety Glasses.	Minimizes risk of exposure from residual contamination on container surfaces.

Section 3: Step-by-Step Disposal Protocol for Contaminated Materials

This protocol applies to all materials that have come into contact with digitoxigenin monodigitoxoside.

Experimental Workflow: Waste Disposal

Sources

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• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. Guidelines for Cytotoxic (Antineoplastic) Drugs | Occupational Safety and Health Administration [osha.gov]
• 8. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs | Occupational Safety and Health Administration [osha.gov]
• 9. ashp.org [ashp.org]
• 10. Cornell University Department of Animal Science [poisonousplants.ansci.cornell.edu]
• 11. mdpi.com [mdpi.com]
• 12. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 13. OSHA work-practice guidelines for personnel dealing with cytotoxic (antineoplastic) drugs. Occupational Safety and Health Administration - PubMed [pubmed.ncbi.nlm.nih.gov]